Rubrosterone

• CAS: 19466-41-2

Core Science & Biosynthesis

Rubrosterone: A Technical Guide to its Discovery, Isolation, and Characterization from Achyranthes rubrofusca

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of Rubrosterone, a C-19 phytoecdysteroid first identified in Achyranthes rubrofusca. Rubrosterone is a metabolite of insect metamorphosing substances and has garnered interest for its potential biological activities, including anabolic effects. This document details the initial discovery and outlines the probable experimental protocols for its extraction and purification based on the primary literature and common phytochemical practices. It also compiles the available analytical data and discusses its known biological functions. This guide is intended to serve as a foundational resource for researchers investigating Rubrosterone and its potential therapeutic applications.

Introduction

Phytoecdysteroids are a class of plant-derived steroids that are structurally similar to insect molting hormones. These compounds have been the subject of considerable research due to their diverse biological activities in both invertebrates and vertebrates. Rubrosterone (2β,3β,14α-Trihydroxy-5β-androst-7-ene-6,17-dione) is a notable C-19 phytoecdysteroid, distinguished by the absence of a side chain at C-17, which is characteristic of more common ecdysteroids like ecdysone and 20-hydroxyecdysone.

The initial discovery and structural elucidation of Rubrosterone were reported in 1969 by Takemoto et al. from the plant Achyranthes rubrofusca (Wight) J. D. Hooker (family Amaranthaceae)[1]. This discovery was significant as it expanded the structural diversity of known phytoecdysteroids. This guide aims to provide a detailed technical account of the discovery, isolation, and analytical characterization of Rubrosterone.

Discovery and Sourcing

Rubrosterone was first isolated from the roots of Achyranthes rubrofusca, a plant species used in traditional medicine. The pioneering work by Takemoto and colleagues in 1969 established the presence of this unique C-19 steroid in this plant source[1].

Experimental Protocols: Isolation and Purification

Extraction

The initial step would involve the extraction of the dried and powdered plant material (likely the roots of Achyranthes rubrofusca) with a suitable organic solvent.

• Plant Material: Dried and powdered roots of Achyranthes rubrofusca.

• Solvent: Methanol or ethanol are commonly used for extracting phytoecdysteroids due to their polarity, which allows for efficient extraction of these polyhydroxylated compounds.

• Procedure:

  • Maceration or Soxhlet extraction of the plant material with the chosen solvent.

  • Concentration of the crude extract under reduced pressure to yield a viscous residue.

Solvent Partitioning

The crude extract would then be subjected to liquid-liquid partitioning to remove non-polar compounds like fats and chlorophylls.

• Procedure:

  • The crude extract is dissolved in a water-methanol mixture.

  • The aqueous-methanolic solution is then partitioned against a non-polar solvent such as n-hexane.

  • The polar layer, containing the phytoecdysteroids, is collected and concentrated.

Chromatographic Purification

A series of chromatographic techniques would be employed for the isolation of pure Rubrosterone from the complex mixture of compounds in the polar extract.

• Column Chromatography:

  • Stationary Phase: Silica gel or alumina are commonly used.

  • Mobile Phase: A gradient elution system of increasing polarity, typically starting with a mixture of chloroform and methanol, would be used to separate fractions based on polarity.

• Preparative Thin-Layer Chromatography (pTLC) or High-Performance Liquid Chromatography (HPLC):

  • Fractions enriched with Rubrosterone from the initial column chromatography would be further purified using pTLC or preparative HPLC to yield the pure compound.

Below is a logical workflow diagram for the isolation and purification of Rubrosterone.

Figure 1: Proposed workflow for the isolation of Rubrosterone.

Structural Elucidation and Analytical Data

The structure of Rubrosterone was elucidated using a combination of spectroscopic techniques and chemical transformations. The key analytical data for Rubrosterone are summarized below.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₁₉H₂₆O₅	[2]
Molar Mass	334.41 g/mol	[2]
Melting Point	Data not available from search results	-
Optical Rotation ([α]D)	Data not available from search results	-

Spectroscopic Data

The following table summarizes the expected spectroscopic data for Rubrosterone based on its structure and data for similar steroid compounds. The specific values from the original 1969 paper are not available in the search results.

Technique	Key Features and Expected Data
UV-Vis Spectroscopy	Expected λmax around 242 nm in methanol, characteristic of the α,β-unsaturated ketone chromophore in the B-ring of the steroid nucleus.
Infrared (IR) Spectroscopy	Expected characteristic absorptions for hydroxyl (-OH) groups, a saturated ketone (C-17), an α,β-unsaturated ketone (C-6), and C-H bonds.
¹H NMR Spectroscopy	Expected signals for two tertiary methyl groups, multiple methine and methylene protons on the steroid backbone, and protons associated with the hydroxyl groups. The olefinic proton at C-7 would appear in the downfield region.
¹³C NMR Spectroscopy	Expected signals for 19 carbon atoms, including two carbonyl carbons (C-6 and C-17), olefinic carbons (C-7 and C-8), carbons bearing hydroxyl groups, and methyl, methylene, and methine carbons of the steroid skeleton.
Mass Spectrometry (MS)	The electron impact (EI) mass spectrum would show a molecular ion peak (M⁺) and characteristic fragmentation patterns involving the loss of water molecules from the hydroxyl groups and cleavage of the steroid rings.

Biological Activity

While extensive biological studies specifically on Rubrosterone are limited in the publicly available literature, its classification as a phytoecdysteroid suggests potential anabolic and adaptogenic properties.

Anabolic Effects

Some studies on ecdysteroids have indicated a stimulatory effect on protein synthesis. It is plausible that Rubrosterone may share this activity. The proposed mechanism involves the enhancement of translational efficiency rather than an increase in transcription.

Below is a simplified diagram illustrating the potential influence of Rubrosterone on protein synthesis.

Figure 2: Postulated anabolic action of Rubrosterone.

Conclusion

Rubrosterone, a C-19 phytoecdysteroid from Achyranthes rubrofusca, represents an interesting natural product with potential for further investigation. This guide has summarized the available information on its discovery, proposed a likely isolation protocol, and presented its known analytical characteristics. Further research is warranted to fully elucidate its biological activities and potential therapeutic applications, particularly in the areas of anabolic and metabolic regulation. Access to the full experimental details of the original 1969 study by Takemoto et al. would be invaluable for replicating and building upon this foundational work.

References

• 1. Rubrosterone, a metabolite of insect metamorphosing substance from Achyranthes rubrofusca: structure and absolute configuration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rubrosterone - Wikipedia [en.wikipedia.org]

A Technical Guide to 20-Hydroxyecdysone: The Master Regulator of Insect Metamorphosis

An In-depth Examination for Researchers, Scientists, and Drug Development Professionals

Introduction

Insect metamorphosis, a remarkable biological process involving dramatic changes in form and function, is orchestrated by a complex interplay of hormones. Central to this transformation is 20-hydroxyecdysone (20E), a steroid hormone that acts as the primary metabolite of ecdysone.[1][2] In arthropods, pulsatile releases of 20E trigger the molting process, coordinating the intricate series of events that lead to the shedding of the old cuticle and the formation of a new one.[1][2] Beyond its critical role in molting and metamorphosis, 20E signaling is also involved in embryogenesis, reproduction, and diapause.[3] This technical guide provides a comprehensive overview of 20-hydroxyecdysone, focusing on its biosynthesis, signaling pathways, quantitative analysis, and the experimental protocols essential for its study. This information is intended to serve as a valuable resource for researchers in entomology, developmental biology, and for professionals engaged in the development of novel insecticides that target the ecdysteroid signaling pathway.[4]

Biosynthesis of 20-Hydroxyecdysone

The journey to the biologically active 20E begins with dietary sterols, such as cholesterol.[3] A series of enzymatic reactions, primarily catalyzed by cytochrome P450 (CYP) enzymes from the "Halloween" family, converts cholesterol into ecdysone, the immediate precursor of 20E.[5] This process involves several key hydroxylation steps. The final and crucial step in the biosynthesis of the active hormone is the conversion of ecdysone to 20-hydroxyecdysone, a reaction catalyzed by the enzyme 20-hydroxylase (CYP314A1), also known as Shade.[5]

Quantitative Dynamics of 20-Hydroxyecdysone During Development

The concentration of 20E fluctuates dramatically throughout insect development, with precise pulses triggering specific developmental events. These titers can be quantified from whole-body or hemolymph samples using techniques such as High-Performance Liquid Chromatography (HPLC) and Enzyme Immunoassay (EIA). The following tables summarize representative quantitative data on 20E titers and its effects on gene expression in various insect species.

Table 1: 20-Hydroxyecdysone Titers During Larval Development of Helicoverpa armigera

Developmental Stage	Mean 20E Titer (μg/g body weight)
3rd Instar Larva	< 0.5
4th Instar Larva	< 0.5
5th Instar Larva	< 1.0
6th Instar Larva (0h)	~1.0
6th Instar Larva (72h)	~2.5
Pre-pupa	~2.8
Pupa (early)	~2.9
Pupa (late)	> 2.5
Adult	< 0.5

Data adapted from a study on Helicoverpa armigera, showing a significant peak in 20E titer during the late larval and pupal stages, which is critical for initiating metamorphosis.[6]

Table 2: Effect of Exogenous 20-Hydroxyecdysone on Larval Weight Gain in Plutella xylostella

20E Concentration in Diet (mg/mL)	Mean Weight Gain (mg) after 48h
0 (Control)	4.5
0.031	3.8
0.063	3.2
0.125	2.5
0.250	1.8
0.500	1.1

Data adapted from a study on Plutella xylostella, demonstrating the dose-dependent inhibitory effect of dietary 20E on larval growth.[7]

Table 3: Upregulation of Gene Expression by 20-Hydroxyecdysone in the Midgut of Spodoptera litura

Gene	Log2 (Fold Change)
Ecdysone Receptor (EcR)	2.5
Hormone Receptor 3 (Hr3)	4.0
Cytochrome P450 (CYP) Family Member 1	3.2
Cytochrome P450 (CYP) Family Member 2	2.8
Esterase	2.1

Data from a transcriptomic analysis of Spodoptera litura larvae treated with 20E, highlighting the induction of key ecdysone response genes and metabolic enzymes.[8]

Signaling Pathways of 20-Hydroxyecdysone

20-Hydroxyecdysone exerts its profound effects on insect development through both genomic and non-genomic signaling pathways.

Genomic Signaling Pathway

The canonical genomic pathway involves the binding of 20E to its nuclear receptor, a heterodimer of the Ecdysone Receptor (EcR) and Ultraspiracle (USP).[5] This ligand-receptor complex then binds to specific DNA sequences known as ecdysone response elements (EcREs) in the promoter regions of target genes, thereby modulating their transcription. This leads to a hierarchical cascade of gene expression, starting with a small set of primary-response genes that encode transcription factors. These transcription factors, in turn, regulate a larger set of secondary-response genes responsible for executing the developmental changes associated with molting and metamorphosis.[5]

Genomic signaling pathway of 20-hydroxyecdysone.

Non-Genomic Signaling Pathway

In addition to the well-established genomic pathway, 20E can also elicit rapid cellular responses through non-genomic signaling mechanisms. This pathway is initiated at the cell membrane, where 20E is thought to interact with G protein-coupled receptors (GPCRs).[9][10] This interaction triggers intracellular second messenger cascades, such as the release of calcium ions (Ca2+) and the activation of protein kinases like Protein Kinase C (PKC) and Ca2+/calmodulin-dependent protein kinase II (CaMKII).[9][10] These signaling events can modulate the activity of various cellular proteins and can also influence the genomic pathway by affecting the phosphorylation state and activity of components of the transcriptional machinery.[9]

Non-genomic signaling pathway of 20-hydroxyecdysone.

Experimental Protocols

Accurate quantification of 20E and analysis of its effects are fundamental to research in this field. The following sections provide detailed methodologies for key experiments.

Protocol 1: Extraction and Quantification of 20-Hydroxyecdysone by HPLC

This protocol outlines a method for the extraction and quantification of 20E from insect tissues using High-Performance Liquid Chromatography (HPLC).

1. Sample Preparation and Extraction: a. Collect and weigh insect tissues (e.g., whole larvae, hemolymph). b. Homogenize the tissue in 75% methanol. c. Vortex the homogenate for 30 seconds and then centrifuge at 10,000 rpm for 10 minutes at 4°C.[11] d. Carefully collect the supernatant. e. Dry the supernatant completely using a centrifugal concentrator.[11] f. Re-dissolve the dried extract in the initial mobile phase for HPLC analysis.

2. HPLC Analysis: a. Column: C18 reverse-phase column (e.g., Phenomenex Kinetex® 5 µm C18, 100 Å, 150 x 4.6 mm).[2] b. Mobile Phase A: 85:15 Methanol:Acetonitrile (v/v).[2] c. Mobile Phase B: 0.5% Acetic Acid in water (v/v).[2] d. Flow Rate: 1 mL/min.[2] e. Detection: UV at 245 nm.[2] f. Injection Volume: 1-20 µL.[2] g. Gradient: A suitable gradient of Mobile Phase A and B should be optimized to achieve good separation of 20E from other compounds. h. Quantification: Generate a standard curve using known concentrations of a 20E standard. The concentration of 20E in the samples is determined by comparing their peak areas to the standard curve.

References

• 1. researchgate.net [researchgate.net]
• 2. Short HPLC gradient method for 20-Hydroxyecdysone (20E) quantification in malaria vectors [protocols.io]
• 3. European Journal of Entomology: Regulation of gene expression by 20-hydroxyecdysone in the fat body of Aedes aegypti (Diptera: Culicidae) [eje.cz]
• 4. Identification of genes regulated by 20-Hydroxyecdysone in Macrobrachium nipponense using comparative transcriptomic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The genomic response to 20-hydroxyecdysone at the onset of Drosophila metamorphosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The steroid hormone 20-hydroxyecdysone binds to dopamine receptor to repress lepidopteran insect feeding and promote pupation | PLOS Genetics [journals.plos.org]
• 7. bioone.org [bioone.org]
• 8. Identification of Genes Involved in Resistance to High Exogenous 20-Hydroxyecdysone in Spodoptera litura - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Steroid Hormone 20-Hydroxyecdysone via Nongenomic Pathway Activates Ca2+/Calmodulin-dependent Protein Kinase II to Regulate Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The steroid hormone 20-hydroxyecdysone via nongenomic pathway activates Ca2+/calmodulin-dependent protein kinase II to regulate gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]

Rubrosterone: A Comprehensive Technical Guide to its Chemical Structure and Stereochemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rubrosterone, a C19 steroid and a metabolite of phytoecdysteroids, has garnered interest within the scientific community for its unique structural features and potential biological activities. This technical guide provides an in-depth exploration of the chemical structure and stereochemistry of Rubrosterone, consolidating available spectroscopic data and outlining key experimental protocols for its isolation and synthesis. The information presented herein is intended to serve as a comprehensive resource for researchers engaged in natural product chemistry, medicinal chemistry, and drug development.

Chemical Structure and Properties

Rubrosterone is an androstane-type steroid characterized by a tetracyclic core and multiple hydroxyl and ketone functional groups. Its systematic IUPAC name is (2β,3β,14α)-2,3,14-trihydroxy-5β-androst-7-ene-6,17-dione.[1]

Physicochemical Properties

A summary of the key physicochemical properties of Rubrosterone is provided in Table 1. These properties are crucial for understanding its behavior in biological systems and for the design of analytical and synthetic methodologies.

Property	Value	Source
Molecular Formula	C₁₉H₂₆O₅	PubChem
Molar Mass	334.41 g/mol	PubChem[1]
CAS Number	19466-41-2	Wikipedia[1]
Appearance	Powder	ChemFaces
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	ChemFaces
Melting Point	Not explicitly found in searches	N/A
Optical Rotation	Not explicitly found in searches	N/A

Table 1: Physicochemical Properties of Rubrosterone

Stereochemistry and Absolute Configuration

The stereochemistry of Rubrosterone is a critical aspect of its chemical identity and biological function. The molecule possesses seven stereocenters, leading to a specific three-dimensional arrangement of its atoms. The accepted stereochemical designations are 2β, 3β, 5β, and 14α.[1] The absolute configuration has been determined through chemical and spectroscopic methods, as detailed in the seminal work by Takemoto et al. (1969).[2]

The InChI (International Chemical Identifier) provides a standardized, unambiguous representation of the molecule's structure, including its stereochemistry:

InChI=1S/C19H26O5/c1-17-9-15(22)14(21)8-12(17)13(20)7-11-10(17)3-5-18(2)16(23)4-6-19(11,18)24/h7,10,12,14-15,21-22,24H,3-6,8-9H2,1-2H3/t10-,12-,14+,15-,17+,18+,19+/m0/s1[1]

Spectroscopic Data

To date, a public domain crystallographic information file (CIF) for Rubrosterone has not been identified in the Crystallography Open Database.

Experimental Protocols

Isolation of Rubrosterone from Achyranthes rubrofusca

The original isolation of Rubrosterone was reported from the roots of Achyranthes rubrofusca. While the detailed experimental protocol from the 1969 paper is not fully accessible, a general workflow for the isolation of phytoecdysteroids from Achyranthes species can be outlined.

Caption: Generalized workflow for the isolation of Rubrosterone.

A detailed protocol would involve the following conceptual steps:

• Extraction: The dried and powdered plant material is exhaustively extracted with a polar solvent such as methanol.

• Solvent Partitioning: The crude methanol extract is concentrated and then partitioned between water and a series of organic solvents of increasing polarity (e.g., n-hexane, chloroform, ethyl acetate) to separate compounds based on their polarity.

• Chromatographic Separation: The fraction containing Rubrosterone is subjected to column chromatography on silica gel, eluting with a gradient of solvents (e.g., a mixture of chloroform and methanol).

• Purification: Fractions containing Rubrosterone are further purified using techniques like preparative thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Crystallization: The purified Rubrosterone is crystallized from a suitable solvent system to yield the pure compound.

Synthesis of Rubrosterone

The synthesis of Rubrosterone has been reported, providing a means to obtain the compound for further study without reliance on natural sources. A key publication by Hikino et al. outlines a synthetic route.[3] While the full detailed experimental procedure is not available in the provided search results, a conceptual overview of a potential synthetic strategy is presented below. The synthesis would likely involve a multi-step process starting from a readily available steroid precursor.

Caption: Conceptual workflow for the synthesis of Rubrosterone.

Biological Activity

Rubrosterone has been noted for its potential anabolic and androgenic activities, though quantitative data from the initial searches is limited. Further investigation into its biological profile is warranted to understand its mechanism of action and potential therapeutic applications.

Conclusion

This technical guide has summarized the core chemical and stereochemical features of Rubrosterone, providing a foundation for researchers in the field. While foundational knowledge is well-established, this review highlights the need for more accessible and detailed quantitative data, particularly high-resolution NMR spectra and X-ray crystallographic data, to facilitate further research and development efforts centered on this intriguing natural product. The provided conceptual workflows for isolation and synthesis offer a starting point for practical laboratory work.

References

• 1. Rubrosterone - Wikipedia [en.wikipedia.org]
• 2. Rubrosterone, a metabolite of insect metamorphosing substance from Achyranthes rubrofusca: structure and absolute configuration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of Rubrosterone [jstage.jst.go.jp]

Rubrosterone: A Technical Guide to its Natural Sources and Plant Origins

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubrosterone, a C19 phytoecdysteroid, has garnered interest within the scientific community for its potential biological activities. As a metabolite of insect-metamorphosing substances, its presence in various plant species offers a valuable natural source for research and development. This technical guide provides a comprehensive overview of the primary plant origins of rubrosterone, quantitative data on its occurrence, detailed experimental protocols for its isolation and analysis, and an exploration of its biosynthetic and potential signaling pathways.

Natural Sources and Plant Origins of Rubrosterone

Rubrosterone has been predominantly isolated from plant species belonging to the Amaranthaceae and Commelinaceae families. The most significant and well-documented plant sources include:

• Cyanotis arachnoidea (Commelinaceae): Widely recognized as a rich source of various phytoecdysteroids, C. arachnoidea has been shown to contain rubrosterone.[1][2][3][4] The roots of this plant are particularly noted for their high concentration of these compounds.[5]

• Achyranthes aspera (Amaranthaceae): This species, along with its varieties such as Achyranthes aspera var. rubrofusca, is a known source of rubrosterone.[6] While the presence of ecdysterone (beta-ecdysone) in A. aspera has been quantified, specific quantitative data for rubrosterone in this species is less readily available in the reviewed literature.[7]

• Achyranthes rubrofusca and Achyranthes fauriei (Amaranthaceae): These species are also cited as natural sources of rubrosterone.

Quantitative Analysis of Rubrosterone in Plant Sources

Precise quantitative data for rubrosterone content in its source plants is often presented in the context of overall phytoecdysteroid profiles. While specific percentages for rubrosterone are not consistently reported across all studies, the general concentrations of total ecdysteroids in these plants can be significant. For instance, the roots of Cyanotis arachnoidea can contain as much as 2-3% total ecdysteroids by dry weight.[5] One study on an extract of Achyranthes aspera seeds reported a beta-ecdysone content of 0.05% w/w.[7] Further targeted quantitative studies using methods such as HPLC-MS are required to establish definitive rubrosterone concentrations in various plant parts and under different growth conditions.

Plant Species	Family	Plant Part	Reported Rubrosterone Presence	Notes
Cyanotis arachnoidea	Commelinaceae	Whole Plant, Roots	Isolated and identified[1][2][3][4]	Roots are a rich source of total ecdysteroids (2-3% dry weight)[5]
Achyranthes aspera	Amaranthaceae	Whole Plant	Presence indicated	Beta-ecdysone content in seeds reported at 0.05% w/w[7]
Achyranthes rubrofusca	Amaranthaceae	Not Specified	Isolated and identified
Achyranthes fauriei	Amaranthaceae	Not Specified	Presence indicated

Experimental Protocols

General Extraction and Isolation of Rubrosterone from Cyanotis arachnoidea

The following is a generalized protocol based on methodologies reported for the isolation of phytoecdysteroids, including rubrosterone, from Cyanotis arachnoidea.[1][8]

1. Extraction:

• Air-dried and powdered whole plants or roots of Cyanotis arachnoidea are extracted with 75% ethanol at room temperature.[1]
• The extraction is typically repeated multiple times to ensure exhaustive recovery of the compounds.
• The combined ethanol extracts are then concentrated under reduced pressure to yield a crude extract.

2. Fractionation:

• The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as petroleum ether, ethyl acetate, and n-butanol.
• The ethyl acetate fraction, which typically contains the phytoecdysteroids, is collected and concentrated.[1]

3. Chromatographic Purification:

• The ethyl acetate fraction is subjected to column chromatography on silica gel.[1][8]
• A gradient elution system is employed, starting with a non-polar solvent and gradually increasing the polarity. A common solvent system is a mixture of chloroform and methanol, with the methanol concentration being incrementally increased.
• Fractions are collected and monitored by thin-layer chromatography (TLC).
• Fractions containing compounds with similar TLC profiles are combined.
• Further purification of the combined fractions is achieved through repeated column chromatography on silica gel, Sephadex LH-20, and/or octadecyl silane (ODS).[1][8]
• Final purification to yield pure rubrosterone is often accomplished using semi-preparative High-Performance Liquid Chromatography (HPLC).[1]

Workflow for Extraction and Purification of Rubrosterone

Caption: Generalized workflow for the extraction and purification of rubrosterone.

Biosynthetic Pathway of Rubrosterone

The biosynthesis of phytoecdysteroids, including rubrosterone, originates from the mevalonate pathway in plants.[9][10][11][12][13] This pathway utilizes acetyl-CoA as a primary precursor to produce isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP), the fundamental building blocks of isoprenoids.

The general steps leading to the ecdysteroid skeleton are as follows:

• Isoprenoid Synthesis: Acetyl-CoA is converted to mevalonic acid, which is then transformed into IPP and DMAPP.

• Squalene Formation: IPP and DMAPP units are condensed to form farnesyl pyrophosphate (FPP), and two molecules of FPP are joined to create squalene.

• Sterol Synthesis: Squalene undergoes cyclization to form cycloartenol, which is then converted through a series of reactions to cholesterol.

• Ecdysteroid Backbone Formation: Cholesterol is further modified through a series of hydroxylation and oxidation reactions to form the basic C27 ecdysteroid skeleton.

Rubrosterone, being a C19 ecdysteroid, is formed through the cleavage of the side chain of a C27 or C21 precursor.[14] The precise enzymatic steps and intermediates in the conversion of the C27 ecdysteroid backbone to rubrosterone in plants are still an active area of research.

Simplified Ecdysteroid Biosynthesis Pathway

Caption: Simplified overview of the phytoecdysteroid biosynthetic pathway leading to rubrosterone.

Signaling Pathways

The primary role of phytoecdysteroids in plants is believed to be defensive, acting as antifeedants and disrupting the molting process of phytophagous insects.[9][15][16] As such, their signaling pathways are more extensively studied in the context of insect endocrinology.

In plants, the production of phytoecdysteroids can be induced by various stress factors, suggesting their involvement in plant defense signaling.[15] However, specific signaling pathways within the plant that are directly activated by rubrosterone have not been elucidated in the reviewed literature. It is hypothesized that their biosynthesis is regulated by complex signaling networks involving phytohormones such as jasmonates, which are known to mediate plant responses to herbivory and wounding.[15] Further research is needed to understand the direct signaling roles of rubrosterone and other phytoecdysteroids within the plant system.

Conclusion

Rubrosterone is a naturally occurring phytoecdysteroid with significant potential for scientific investigation. Its primary plant sources, Cyanotis arachnoidea and species of Achyranthes, offer viable avenues for its isolation. While general methodologies for extraction and purification are established, there is a need for more detailed, standardized protocols and comprehensive quantitative analysis of rubrosterone content in these plants. The elucidation of the specific enzymatic steps in its biosynthesis and the exploration of its potential signaling roles within the plant are promising areas for future research. This guide provides a foundational resource for professionals in the fields of natural product chemistry, pharmacology, and drug development to further explore the scientific and therapeutic potential of rubrosterone.

References

• 1. [Isolation and identification of steroids from Cyanotis arachnoidea and their anti-HSV-1 activities in vitro] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phytoecdysteroid constituents from Cyanotis arachnoidea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. A Commercial Extract of Cyanotis arachnoidea Roots as a Source of Unusual Ecdysteroid Derivatives with Insect Hormone Receptor Binding Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Qualitative Phytochemical Fingerprint and Network Pharmacology Investigation of Achyranthes aspera Linn. Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. japer.in [japer.in]
• 8. researchgate.net [researchgate.net]
• 9. The phytochemical, biological, and medicinal attributes of phytoecdysteroids: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Phytoecdysteroids: Distribution, Structural Diversity, Biosynthesis, Activity, and Crosstalk with Phytohormones | MDPI [mdpi.com]
• 12. Phytoecdysteroids: Distribution, Structural Diversity, Biosynthesis, Activity, and Crosstalk with Phytohormones - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Phytoecdysteroids: Distribution, Structural Diversity, Biosynthesis, Activity, and Crosstalk with Phytohormones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Ecdysteroids: production in plant in vitro cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Phytoecdysteroid - Wikipedia [en.wikipedia.org]

The Biological Activity of Rubrosterone: A Technical Guide for Researchers

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Rubrosterone, a C19 ecdysteroid, represents a class of naturally occurring steroids with potential anabolic properties. This document provides a comprehensive technical overview of the known biological activities of Rubrosterone and related ecdysteroids. While specific quantitative data and detailed experimental protocols for Rubrosterone are limited in publicly available literature, this guide synthesizes the existing information and extrapolates potential mechanisms and methodologies based on studies of structurally similar and more extensively researched ecdysteroids, such as 20-hydroxyecdysone. The aim is to provide a foundational resource for researchers interested in the further investigation and potential therapeutic development of Rubrosterone.

Introduction to Rubrosterone

Rubrosterone is a C19 ecdysteroid, a class of steroid hormones found in insects and various plants.[1] Structurally, it is characterized as 2β,3β,14α-Trihydroxy-5β-androst-7-ene-6,17-dione. As a metabolite of insect metamorphosing substances, its biological activity has garnered interest, particularly concerning its effects in mammals. The primary reported biological effect of Rubrosterone is its ability to stimulate protein synthesis, suggesting potential applications as an anabolic agent.

Biological Activity and Mechanism of Action

The anabolic activity of ecdysteroids, including Rubrosterone, is of significant interest. While the precise mechanisms for Rubrosterone are not fully elucidated, research on related ecdysteroids provides a likely framework for its action.

Protein Synthesis Stimulation

Early in vivo studies in mice demonstrated that Rubrosterone has a general stimulatory effect on protein synthesis. This effect is believed to arise from an increase in the efficiency of mRNA translation, rather than an increase in mRNA transcription itself. This suggests that Rubrosterone may act at the ribosomal level to enhance the rate of protein production from existing messenger RNA transcripts.

Putative Signaling Pathways

While direct evidence for Rubrosterone's interaction with specific signaling pathways is lacking, studies on other ecdysteroids, such as 20-hydroxyecdysone, suggest a potential mechanism involving the PI3K/Akt signaling pathway . This pathway is a central regulator of cell growth, proliferation, and protein synthesis.

It is hypothesized that ecdysteroids may elicit a rapid, non-genomic response initiated at the cell membrane. This could involve the activation of a G-protein coupled receptor, leading to an increase in intracellular calcium concentration (Ca2+). This calcium influx may then activate the PI3K/Akt pathway, culminating in the stimulation of downstream effectors that promote protein synthesis, such as the mammalian target of rapamycin (mTOR).

Hypothesized Signaling Pathway for Ecdysteroid-Induced Protein Synthesis

Caption: Hypothesized signaling cascade for Rubrosterone-mediated protein synthesis.

Quantitative Data

Parameter	Value/Effect	Organism/System	Notes
Anabolic Activity	Stimulatory	Mice	Observed increase in protein synthesis.
Effective Dose	5 mg/kg (in vivo)	Mice	Dose at which stimulatory effects on protein synthesis were observed.
Mechanism	Increased mRNA translation efficiency	Inferred from in vivo studies	Does not appear to increase mRNA transcription.

Experimental Protocols

Detailed experimental protocols for studies specifically using Rubrosterone are scarce. However, based on its reported anabolic activity, the following are generalized protocols that could be adapted for the investigation of Rubrosterone's effects.

In Vivo Protein Synthesis Assay in Mice

This protocol is a generalized method for assessing the anabolic effects of a test compound in a murine model.

Logical Workflow for In Vivo Protein Synthesis Assay

Caption: Workflow for assessing in vivo protein synthesis.

Methodology:

• Animal Model: Male mice (e.g., C57BL/6 strain), 8-10 weeks old.

• Acclimatization: House animals for at least one week under standard conditions (12h light/dark cycle, ad libitum access to food and water).

• Grouping: Randomly assign mice to a control group (vehicle) and a treatment group (Rubrosterone).

• Compound Administration: Administer Rubrosterone (e.g., 5 mg/kg body weight) or vehicle via intraperitoneal injection or oral gavage.

• Radiolabeling: At a specified time post-administration, inject a radiolabeled amino acid (e.g., ³H-leucine) to trace its incorporation into newly synthesized proteins.

• Incubation: Allow a defined period for the incorporation of the radiolabel.

• Tissue Harvest: Euthanize the animals and rapidly excise tissues of interest (e.g., gastrocnemius muscle).

• Sample Processing: Homogenize the tissue and precipitate the protein fraction.

• Quantification: Measure the radioactivity in the protein precipitate using a scintillation counter.

• Data Analysis: Normalize the radioactive counts to the total protein content in each sample. Compare the incorporation rates between the control and Rubrosterone-treated groups.

In Vitro Western Blotting for Akt/mTOR Pathway Activation

This protocol can be used to investigate the molecular mechanism of Rubrosterone in a cell culture model.

Methodology:

• Cell Culture: Culture a relevant cell line, such as C2C12 myoblasts, and differentiate them into myotubes.

• Treatment: Treat the myotubes with varying concentrations of Rubrosterone for different time points.

• Cell Lysis: Lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a standard assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies specific for phosphorylated and total forms of key signaling proteins (e.g., p-Akt, Akt, p-mTOR, mTOR, p-S6K, S6K).

• Detection: Use appropriate secondary antibodies conjugated to a detectable enzyme (e.g., HRP) and a chemiluminescent substrate for visualization.

• Analysis: Quantify the band intensities to determine the relative phosphorylation levels of the target proteins in response to Rubrosterone treatment.

Conclusion and Future Directions

Rubrosterone, a C19 ecdysteroid, shows promise as a potential anabolic agent due to its reported ability to stimulate protein synthesis. However, the current understanding of its biological activity is limited by a lack of detailed quantitative data and mechanistic studies. The information available on more thoroughly researched ecdysteroids, such as 20-hydroxyecdysone, provides a valuable framework for guiding future investigations into Rubrosterone.

To advance the understanding of Rubrosterone's therapeutic potential, future research should focus on:

• Quantitative Characterization: Determining the EC50 and IC50 values of Rubrosterone in relevant in vitro assays.

• Receptor Binding Studies: Identifying the specific molecular targets of Rubrosterone in mammalian cells.

• Signaling Pathway Elucidation: Confirming the involvement of the PI3K/Akt/mTOR pathway and identifying other potential signaling cascades.

• In Vivo Efficacy and Safety: Conducting comprehensive preclinical studies to evaluate the anabolic efficacy and toxicological profile of Rubrosterone.

By addressing these key areas, the scientific community can build a more complete picture of Rubrosterone's biological activity and assess its viability as a candidate for drug development.

References

• 1. Phytoecdysteroids increase protein synthesis in skeletal muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Mechanism of Action of Rubrosterone in Protein Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the proposed mechanism of action by which Rubrosterone and related phytoecdysteroids stimulate protein synthesis in skeletal muscle. The information is compiled from available scientific literature to guide research and development in the fields of pharmacology and muscle physiology.

Executive Summary

Rubrosterone is a phytoecdysteroid, a class of compounds structurally similar to insect molting hormones, that has demonstrated anabolic properties in mammals. While research specifically isolating Rubrosterone is limited, studies on closely related ecdysteroids, such as 20-hydroxyecdysone (20HE), have elucidated a non-genomic signaling pathway that enhances protein synthesis in skeletal muscle. The primary mechanism involves the activation of a G-protein coupled receptor (GPCR), leading to a rapid increase in intracellular calcium, which subsequently triggers the Phosphoinositide 3-kinase (PI3K)/Akt signaling cascade. This culminates in the activation of the mammalian Target of Rapamycin (mTOR) pathway, a central regulator of protein synthesis. Notably, this mechanism is distinct from classical anabolic steroids as it does not involve binding to the androgen receptor.[1]

Core Mechanism of Action: A Non-Genomic Signaling Cascade

Unlike traditional androgenic steroids that function primarily by binding to nuclear androgen receptors and acting as transcription factors, Rubrosterone and other phytoecdysteroids initiate a rapid, membrane-based signaling cascade.[1][2] This non-genomic action allows for a swift cellular response, enhancing the efficiency of mRNA translation rather than increasing mRNA transcription itself.[1]

The proposed sequence of events is as follows:

• Receptor Binding: The molecule binds to a putative G-protein coupled receptor (GPCR) on the myocyte cell membrane.[3]

• PLC Activation: The activated GPCR stimulates Phospholipase C (PLC).[3]

• Calcium Mobilization: PLC activation leads to a rapid influx of intracellular calcium (Ca2+).[3][4]

• PI3K/Akt Pathway Activation: The increase in intracellular Ca2+ is a key step that initiates the activation of the PI3K/Akt pathway.[5] This pathway is a critical regulator of cell growth and protein synthesis.[6]

• mTORC1 Activation: Activated Akt phosphorylates and inhibits the Tuberous Sclerosis Complex (TSC), a negative regulator of the mTOR pathway.[7] This allows the small GTPase Rheb to activate the mTOR Complex 1 (mTORC1).[7][8]

• Stimulation of Protein Synthesis: Activated mTORC1 phosphorylates downstream targets, primarily p70 ribosomal S6 kinase (S6K1) and eukaryotic initiation factor 4E-binding protein 1 (4E-BP1), which directly promotes the translation of mRNA into protein.[9]

Signaling Pathway Diagram

Caption: Proposed signaling cascade for Rubrosterone-mediated protein synthesis.

Quantitative Data Summary

The anabolic effects of phytoecdysteroids have been quantified in various in vitro and in vivo models. The following table summarizes key findings, primarily from studies using 20-hydroxyecdysone as the model compound.

Parameter Measured	Compound	Effect	Dosage/Concentration	Model System	Reference
Protein Synthesis	Phytoecdysteroids	Up to 20% increase	Not specified	C2C12 murine myotubes	[5][10]
Protein Synthesis	Phytoecdysteroids	Up to 20% increase	Not specified	Human primary myotubes	[5][10]
Grip Strength	Ecdysteroids	Increased	Not specified	Rats (in vivo)	[5]
Akt Activation	20-Hydroxyecdysone	Sustained activation	1 µM	C2C12 murine myotubes	[3]

Key Experimental Protocols

The investigation of Rubrosterone's mechanism of action relies on established molecular biology techniques. Below are outlines of core experimental protocols.

Protocol: In Vitro Protein Synthesis Assay (Leucine Incorporation)

This protocol measures the rate of new protein synthesis by quantifying the incorporation of a radiolabeled amino acid.

• Cell Culture: Culture C2C12 myoblasts and differentiate them into myotubes on 96-well plates.[4]

• Pre-treatment (Inhibitor Studies): For mechanistic studies, pre-treat cells with specific inhibitors (e.g., PI3K inhibitor, GPCR inhibitor) or vehicle for 1 hour.[3][4]

• Treatment: Wash cells with serum-free media. Treat cells with varying concentrations of Rubrosterone (or other ecdysteroids like 1 µM 20HE) or vehicle (e.g., 0.1% ethanol) for a specified time (e.g., 2 hours).[4]

• Radiolabeling: Add radiolabeled [3H]leucine to the media and incubate for the desired period to allow incorporation into newly synthesized proteins.

• Cell Lysis & Precipitation: Wash cells to remove unincorporated [3H]leucine. Lyse the cells and precipitate the protein using an acid like trichloroacetic acid (TCA).

• Quantification: Wash the protein pellet to remove any remaining free radiolabel. Solubilize the protein and measure the incorporated radioactivity using a scintillation counter.

• Normalization: Quantify total protein content in parallel wells using a standard protein assay (e.g., BCA assay). Normalize the radioactivity counts (DPM) to the total protein amount.[4]

Protocol: Western Blot for Akt Phosphorylation

This protocol is used to detect the activation state of Akt, a key kinase in the signaling pathway.

• Cell Culture and Treatment: Culture and treat C2C12 myotubes with Rubrosterone as described in section 4.1 (steps 1-3).

• Protein Extraction: Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Denature protein samples and separate them by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Blocking: Block the membrane with a protein solution (e.g., 5% non-fat milk or BSA) to prevent non-specific antibody binding.

  • Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for phosphorylated Akt (p-Akt, e.g., at Ser473) and another for total Akt.

  • Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that binds to the primary antibody.

• Detection: Add an enhanced chemiluminescence (ECL) substrate that reacts with HRP to produce light.

• Imaging: Capture the light signal using a digital imager. The band intensity for p-Akt is normalized to the band intensity for total Akt to determine the relative level of activation.

Experimental Workflow Diagram

Caption: Standard workflows for key experiments in Rubrosterone research.

Implications for Drug Development

The non-genomic, PI3K/Akt-mediated mechanism of action positions Rubrosterone and other phytoecdysteroids as compelling candidates for anabolic therapies. Their key advantage lies in the apparent lack of interaction with the androgen receptor, potentially avoiding the androgenic side effects associated with traditional anabolic steroids (e.g., hormonal dysregulation, prostate effects). This distinct pathway offers a selective target for developing agents aimed at combating muscle wasting conditions (sarcopenia, cachexia) and enhancing physical performance with a potentially improved safety profile. Further research should focus on identifying the specific GPCR target and fully characterizing the downstream effects to optimize therapeutic development.

References

• 1. researchgate.net [researchgate.net]
• 2. Cellular and molecular mechanisms responsible for the action of testosterone on human skeletal muscle. A basis for illegal performance enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ecdysteroids elicit a rapid Ca2+ flux leading to Akt activation and increased protein synthesis in skeletal muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ecdysteroids Elicit a Rapid Ca2+ Flux Leading to Akt Activation and Increased Protein Synthesis in Skeletal Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phytoecdysteroids increase protein synthesis in skeletal muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Androgens and skeletal muscle: cellular and molecular action mechanisms underlying the anabolic actions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mTOR Signaling in Growth, Metabolism, and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. The Roles of Post-Translational Modifications on mTOR Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

The Elusive Role of Rubrosterone in Insect Metamorphosis: A Technical Overview of a Scientific Enigma

For Immediate Release

Shanghai, China – November 20, 2025 – Despite significant interest in the hormonal control of insect development, a comprehensive understanding of the physiological role of Rubrosterone in metamorphosis remains largely undefined within the scientific community. Extensive literature reviews and targeted searches have revealed a significant gap in the available research, precluding the creation of an in-depth technical guide as originally intended. This document outlines the current state of knowledge and highlights the areas where further investigation is critically needed.

Rubrosterone, a naturally occurring steroid found in both insects and plants, has been identified as a metabolite of a substance involved in insect metamorphosis. Its chemical structure bears resemblance to ecdysone, the principal molting hormone in arthropods, suggesting a potential role as an ecdysone agonist. However, detailed studies elucidating its specific biological functions, signaling pathways, and quantitative effects on developmental processes are conspicuously absent from the current body of scientific literature.

While the broader class of ecdysteroids, to which Rubrosterone belongs, is well-documented to orchestrate the complex processes of molting and metamorphosis, the specific contributions of Rubrosterone remain a scientific mystery. The intricate signaling cascade initiated by ecdysteroids, involving the ecdysone receptor (EcR) and its heterodimeric partner Ultraspiracle (USP), is a cornerstone of insect endocrinology. This pathway ultimately leads to the activation of a cascade of genes responsible for the profound cellular and morphological changes observed during metamorphosis. However, the precise interaction of Rubrosterone with this receptor complex, its binding affinity, and its downstream effects are yet to be experimentally determined.

The lack of available data prevents the compilation of quantitative information regarding Rubrosterone's efficacy, such as its effective dose for inducing metamorphosis or its comparative potency against other ecdysteroids. Consequently, the creation of structured data tables for comparative analysis is not feasible at this time. Similarly, the absence of published research means that detailed experimental protocols for assessing Rubrosterone's activity are not available to be shared with the scientific community.

To stimulate further research in this area, a conceptual framework for investigating the physiological role of Rubrosterone is proposed. This framework outlines a potential experimental workflow and a hypothetical signaling pathway, which can serve as a starting point for future studies.

Proposed Experimental Workflow

The following diagram illustrates a logical sequence of experiments that could be undertaken to elucidate the physiological role of Rubrosterone.

Rubrosterone: A Technical Guide on its Role as a Phytoecdysteroid and Ecological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rubrosterone is a naturally occurring C19 phytoecdysteroid, a class of plant-derived compounds structurally analogous to insect molting hormones. Unlike more common ecdysteroids, it is characterized by the absence of a sterol side-chain. Found in select flora, notably within the Achyranthes genus, rubrosterone is implicated in the chemical defense mechanisms of plants against phytophagous insects. Its structural similarity to insect hormones allows it to interfere with critical developmental processes, such as molting, by acting as an agonist on the ecdysone receptor (EcR). This technical guide provides a comprehensive overview of rubrosterone, including its ecological role, mechanism of action, and detailed protocols for its extraction and analysis. While quantitative bioactivity and concentration data for rubrosterone are sparse in current literature, this document contextualizes its properties with available data on related phytoecdysteroids and outlines the methodologies required for future quantitative studies.

Introduction to Phytoecdysteroids and Rubrosterone

Phytoecdysteroids are a diverse group of over 500 structurally related polyhydroxylated steroids synthesized by plants.[1] These secondary metabolites are not involved in the plant's primary growth but serve as a crucial defense against invertebrate herbivores.[2] When ingested by susceptible insects, these compounds mimic the endogenous molting hormones (ecdysteroids), leading to developmental disruptions, feeding deterrence, and mortality.[2]

Rubrosterone (C19H26O5) is a unique phytoecdysteroid, first isolated from Achyranthes rubrofusca.[3] Its defining structural feature is the lack of the C8 side-chain typical of major ecdysteroids like 20-hydroxyecdysone (20E), classifying it as a C19 steroid. Despite this difference, it retains the core steroidal skeleton necessary for biological activity. Research has also noted potential anabolic effects of rubrosterone in mammals, making it a subject of interest beyond its ecological role.[4]

Ecological Significance: A Chemical Shield

The primary ecological function of phytoecdysteroids is defensive. Plants that produce these compounds are effectively "weaponized" against insects that have not co-evolved a tolerance.

• Hormonal Disruption: By mimicking the insect's own molting hormones, phytoecdysteroids like rubrosterone can activate the ecdysone receptor at inappropriate times. This disrupts the tightly regulated molting cycle, causing premature and incomplete molts, which are often lethal.

• Feeding Deterrence: The presence of phytoecdysteroids can make plant tissues unpalatable to many insects, thus acting as a feeding deterrent and reducing herbivory.

• High Concentrations: Plants often produce ecdysteroids in concentrations several orders of magnitude higher than those found endogenously in insects.[5] Species within the Achyranthes genus, for instance, can have total ecdysteroid concentrations as high as 4-5% of their dry weight, creating a potent defensive barrier.[6]

Data Presentation

A significant challenge in the study of rubrosterone is the limited availability of specific quantitative data in peer-reviewed literature. While its presence in certain plant species is confirmed, precise concentration levels and comparative bioactivity metrics are not well-documented. The following tables present the known qualitative information for rubrosterone and contextual quantitative data for the more studied 20-hydroxyecdysone found in the same plant genus. This highlights the current knowledge gap and provides a reference for the types of data required in future research.

Table 1: Documented Plant Sources of Rubrosterone and Related Ecdysteroids

Compound	Plant Species	Family	Reference(s)
Rubrosterone	Achyranthes rubrofusca	Amaranthaceae	[3]
Rubrosterone	Achyranthes fauriei	Amaranthaceae	[4]
20-Hydroxyecdysone	Achyranthes aspera	Amaranthaceae	[7][8]

Table 2: Quantitative Analysis of 20-Hydroxyecdysone in Achyranthes aspera

Compound	Plant Species	Concentration (% w/w)	Analytical Method	Reference(s)
20-Hydroxyecdysone	Achyranthes aspera	0.05%	HPLC	[7]
Note: Specific quantitative data for Rubrosterone concentration was not found in the reviewed literature.

Table 3: Ecdysone Receptor Binding Affinity for Reference Phytoecdysteroids

Compound	Receptor Source	Binding Affinity (Kd)	Assay Type	Reference(s)
Ponasterone A	Chilo suppressalis (EcR/USP)	1.2 nM	Radioligand Binding Assay	[6]
Note: Specific receptor binding affinity data for Rubrosterone was not found in the reviewed literature.

Mechanism of Action: The Ecdysone Signaling Pathway

The insecticidal activity of rubrosterone is predicated on its ability to function as an agonist of the ecdysone receptor (EcR). The canonical ecdysone signaling pathway in insects is a well-established cascade that controls gene expression related to molting and metamorphosis.

• Heterodimer Formation: The functional receptor is a heterodimer composed of two nuclear receptor proteins: the Ecdysone Receptor (EcR) and the Ultraspiracle protein (USP).[9][10]

• Ligand Binding: In the presence of an ecdysteroid agonist like rubrosterone, the ligand binds to a specific pocket within the Ligand-Binding Domain (LBD) of the EcR subunit.[10]

• Conformational Change: Ligand binding induces a conformational change in the EcR-USP complex.

• DNA Binding: This activated complex translocates to the nucleus and binds to specific DNA sequences known as Ecdysone Response Elements (EcREs) in the promoter regions of target genes.[11]

• Transcriptional Activation: The DNA-bound complex recruits co-activator proteins, initiating the transcription of "early-response" genes, which include transcription factors that, in turn, activate a larger set of "late-response" genes. This hierarchical gene activation ultimately orchestrates the complex biological process of molting.

Disruption of this pathway by an external phytoecdysteroid leads to an uncontrolled and untimely initiation of this cascade, resulting in developmental failure.

Fig 1. Simplified diagram of the Ecdysone signaling pathway activated by Rubrosterone.

Experimental Protocols

Protocol for Extraction and Isolation of Rubrosterone

This protocol describes a general method for the extraction and isolation of phytoecdysteroids from plant material, adapted for rubrosterone analysis from Achyranthes species.

• Sample Preparation:

  • Harvest plant material (roots and aerial parts).

  • Thoroughly wash with deionized water to remove soil and debris.

  • Dry the material in an oven at 40-50°C until constant weight is achieved.

  • Grind the dried plant material into a fine powder using a mechanical grinder.

• Solvent Extraction:

  • Weigh 100 g of the dried plant powder and place it into a Soxhlet apparatus or a large flask for maceration.

  • Add 1 L of 80% methanol (or ethanol).

  • For Soxhlet extraction, run the apparatus for 12-24 hours. For maceration, stir the mixture at room temperature for 24 hours, filter, and repeat the extraction on the plant residue two more times.

  • Combine the methanol extracts.

• Solvent Partitioning (Liquid-Liquid Extraction):

  • Concentrate the combined methanol extract under reduced pressure using a rotary evaporator to obtain a viscous residue.

  • Resuspend the residue in 500 mL of distilled water.

  • Perform sequential partitioning in a separatory funnel with solvents of increasing polarity. First, partition against 3 x 500 mL of n-hexane to remove non-polar compounds like fats and chlorophylls. Discard the hexane phase.

  • Next, partition the remaining aqueous phase against 3 x 500 mL of ethyl acetate. Rubrosterone and other ecdysteroids will partition into the ethyl acetate phase.

  • Combine the ethyl acetate fractions.

• Purification:

  • Dry the combined ethyl acetate extract over anhydrous sodium sulfate and evaporate the solvent to dryness.

  • The resulting crude extract can be further purified using column chromatography on silica gel, eluting with a gradient of chloroform-methanol or ethyl acetate-hexane.

  • Monitor fractions using Thin Layer Chromatography (TLC) and combine fractions containing the compound of interest.

Fig 2. Workflow for the extraction and purification of Rubrosterone.

Protocol for HPLC Quantification

This protocol provides a method for the quantitative analysis of phytoecdysteroids using High-Performance Liquid Chromatography (HPLC), based on established methods for ecdysteroid analysis.[7]

• Instrumentation and Conditions:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: Isocratic or gradient elution using a mixture of acetonitrile and water. A typical starting point is a 25:75 (v/v) mixture of acetonitrile:water.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 245 nm (characteristic for the enone chromophore in ecdysteroids).

  • Injection Volume: 20 µL.

• Standard and Sample Preparation:

  • Standard Stock Solution: Prepare a 1 mg/mL stock solution of a certified rubrosterone standard in methanol.

  • Calibration Curve: Create a series of dilutions from the stock solution (e.g., 100, 50, 25, 10, 5, 1 µg/mL) to generate a calibration curve.

  • Sample Solution: Accurately weigh the purified plant extract, dissolve it in a known volume of methanol to a concentration of approximately 1 mg/mL, and filter through a 0.45 µm syringe filter before injection.

• Analysis and Quantification:

  • Inject the standard solutions to establish the calibration curve (peak area vs. concentration).

  • Inject the sample solution.

  • Identify the rubrosterone peak in the sample chromatogram by comparing its retention time with that of the standard.

  • Quantify the amount of rubrosterone in the sample by interpolating its peak area on the calibration curve. The concentration can then be expressed as a percentage of the dry weight of the original plant material.

Protocol for Insect Bioassay (Dietary Incorporation)

This protocol outlines a general method to assess the biological activity (e.g., growth inhibition, mortality) of rubrosterone against a model insect like the house fly (Musca domestica) or various lepidopteran larvae.

• Preparation of Test Diet:

  • Prepare a standard artificial diet for the test insect species.

  • Dissolve rubrosterone in a suitable solvent (e.g., ethanol or acetone) to create a stock solution.

  • Incorporate aliquots of the stock solution into the diet to achieve a range of final concentrations (e.g., 1, 5, 10, 50, 100 ppm).

  • Prepare a control diet containing only the solvent, ensuring it is fully evaporated before introducing insects.

• Bioassay Procedure:

  • Place a known number of newly molted, pre-weighed larvae (e.g., 10-20) into individual containers or petri dishes.

  • Provide each larva with a pre-weighed amount of the corresponding treated or control diet.

  • Maintain the bioassay under controlled environmental conditions (e.g., 25°C, 16:8 L:D photoperiod).

• Data Collection and Analysis:

  • Record mortality daily for a set period (e.g., 7-10 days).

  • At the end of the assay, record the final weight of surviving larvae.

  • Calculate metrics such as percent mortality, growth inhibition, and feeding deterrence.

  • Use probit analysis to determine the lethal concentration (LC50) or effective concentration (EC50) for growth inhibition.

Fig 3. General workflow for an insect dietary incorporation bioassay.

Conclusion and Future Directions

Rubrosterone represents an intriguing variant in the diverse family of phytoecdysteroids. Its presence in medicinal plants of the Achyranthes genus underscores its ecological role as a chemical defense agent against insects, mediated through the disruption of the ecdysone signaling pathway. However, this technical guide also highlights a clear gap in the scientific literature regarding specific quantitative data on rubrosterone's concentration in host plants and its precise biological activity (e.g., EC50, Kd) against various insect species.

For researchers and drug development professionals, this presents a clear opportunity. Future work should focus on:

• Quantitative Analysis: Systematically quantifying rubrosterone content in Achyranthes and other potential plant sources using validated HPLC or LC-MS/MS methods.

• Bioactivity Screening: Performing comparative bioassays of rubrosterone alongside other ecdysteroids to determine its relative potency and spectrum of activity against key insect pests.

• Receptor Binding Studies: Conducting in vitro binding assays to determine the affinity of rubrosterone for the EcR/USP complex from different insect orders.

Such studies are essential to fully elucidate the ecological significance of rubrosterone and to explore its potential as a lead compound for the development of novel, targeted bio-insecticides.

References

• 1. mdpi.com [mdpi.com]
• 2. The phytochemical, biological, and medicinal attributes of phytoecdysteroids: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rubrosterone, a metabolite of insect metamorphosing substance from Achyranthes rubrofusca: structure and absolute configuration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. Phytoecdysteroids: Distribution, Structural Diversity, Biosynthesis, Activity, and Crosstalk with Phytohormones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. japer.in [japer.in]
• 8. researchgate.net [researchgate.net]
• 9. Opportunistic binding of EcR to open chromatin drives tissue-specific developmental responses - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ligand-binding pocket of the ecdysone receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. DNA affects ligand binding of the ecdysone receptor of Drosophila melanogaster - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Toxicological Profile of Rubrosterone: A Data-Deficient Assessment and Ecdysteroid Class Overview

Disclaimer: A comprehensive toxicological profile for Rubrosterone cannot be provided at this time due to a significant lack of available scientific data. No dedicated studies on the acute, sub-chronic, chronic, genotoxic, developmental, or reproductive toxicity of Rubrosterone were identified in the public domain. Therefore, this document provides a high-level overview of the toxicological profile of the broader class of ecdysteroids, to which Rubrosterone belongs, to offer a preliminary and inferred perspective. The information presented herein should be interpreted with caution and is not a substitute for specific toxicological testing of Rubrosterone.

Introduction

Rubrosterone is a C19 steroid belonging to the ecdysteroid family of hormones, which are primarily known for their role in regulating molting and metamorphosis in arthropods.[1] These compounds are also found in various plant species, where they are referred to as phytoecdysteroids and are believed to play a defensive role against insect herbivores. Due to their anabolic and other pharmacological effects observed in vertebrates, there is growing interest in their potential therapeutic applications. However, a thorough understanding of their safety profile is paramount. This whitepaper aims to synthesize the currently available, albeit limited, toxicological information on ecdysteroids as a surrogate to a preliminary profile for Rubrosterone.

General Toxicological Profile of Ecdysteroids

Ecdysteroids are generally considered to have low toxicity in mammals.[2][3] This is attributed to their structural differences from mammalian steroid hormones, which results in a lack of binding to vertebrate steroid receptors.[2]

The most studied ecdysteroid, 20-hydroxyecdysone (20E), has been shown to have a very high median lethal dose (LD50) in mice, indicating low acute toxicity.[4][5][6]

Table 1: Acute Toxicity Data for 20-Hydroxyecdysone (20E) in Mice

Compound	Route of Administration	LD50 Value	Reference(s)
20-Hydroxyecdysone (20E)	Oral	> 9 g/kg	[4][5][6]
20-Hydroxyecdysone (20E)	Intraperitoneal	6.4 g/kg	[2][4][6]

No specific LD50 data for Rubrosterone has been reported in the literature.

There is a significant lack of data regarding the genotoxicity of Rubrosterone and other ecdysteroids. No studies utilizing standard genotoxicity assays, such as the Ames test for mutagenicity or chromosomal aberration assays, were found for Rubrosterone. An in silico analysis of 20 different ecdysteroids (not including Rubrosterone) suggested no mutagenicity in the Ames test.[7] However, this predictive study also indicated potential carcinogenicity for some of the tested compounds in female rats.[7] Experimental verification of these findings is necessary.

No specific developmental or reproductive toxicity studies for Rubrosterone were identified. Research on other ecdysteroids in this area is also sparse. One study in the crustacean Daphnia magna suggested that testosterone's developmental toxicity might be due to its anti-ecdysteroidal activity, highlighting the critical role of ecdysteroids in invertebrate development.[8] However, this does not provide direct insight into the potential developmental or reproductive effects of ecdysteroids in mammals.

One study evaluated the in vitro cytotoxicity of several ecdysteroids against human cancer cell lines (LU-1, MCF7, and HepG2).[9] While some ecdysteroids with a 20,22-dimethyl acetal group showed cytotoxic activity with IC50 values ranging from 51.59 to 60.14 µM, others were inactive (IC50 > 100 μM).[9] Rubrosterone was not included in this study.

Proposed Mechanism of Action and Signaling in Mammals

The precise mechanism of action of ecdysteroids in mammals is not fully understood. It is generally accepted that they do not bind to the classical vertebrate steroid hormone receptors.[2] The current hypothesis suggests that ecdysteroids may exert their effects through membrane-bound receptors and influence intracellular signaling cascades.

Below is a diagram illustrating a hypothesized signaling pathway for ecdysteroids in mammalian cells, based on the available literature.

References

• 1. Rubrosterone - Wikipedia [en.wikipedia.org]
• 2. Practical uses for ecdysteroids in mammals including humans: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ecdysteroids: production in plant in vitro cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]
• 5. researchgate.net [researchgate.net]
• 6. 20-Hydroxyecdysone, from Plant Extracts to Clinical Use: Therapeutic Potential for the Treatment of Neuromuscular, Cardio-Metabolic and Respiratory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Developmental toxicity of testosterone in the crustacean Daphnia magna involves anti-ecdysteroidal activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

In Silico Prediction of Rubrosterone Receptor Binding: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rubrosterone, a C19 ecdysteroid found in both insects and plants, presents a compelling subject for investigations into its potential biological activities.[1][2] While its primary role in arthropods is linked to the ecdysone receptor, its effects and molecular targets in vertebrates remain largely uncharacterized, sparking interest in its pharmacological potential.[2] This technical guide provides a comprehensive overview of the in silico methodologies available for predicting the binding of Rubrosterone to putative receptor targets. It is designed to furnish researchers, scientists, and drug development professionals with the foundational knowledge and detailed protocols necessary to computationally assess the interaction of Rubrosterone with vertebrate steroid hormone receptors and other potential protein targets. The guide covers essential techniques, including molecular docking, molecular dynamics simulations, and Quantitative Structure-Activity Relationship (QSAR) modeling, and offers practical examples of their application.

Introduction to Rubrosterone and In Silico Prediction

Rubrosterone is a steroid metabolite involved in insect metamorphosis.[3] Its structural similarity to vertebrate steroid hormones has led to inquiries about its potential effects in mammalian systems.[1] However, significant structural differences between ecdysteroids and mammalian steroids suggest that Rubrosterone is not expected to bind with high affinity to vertebrate steroid receptors.[2] Despite this, the exploration of potential off-target binding and the characterization of its interaction with both insect and putative vertebrate receptors are of scientific interest.

In silico prediction methods offer a powerful, cost-effective, and rapid approach to generate hypotheses about the binding of a ligand, such as Rubrosterone, to a protein receptor before engaging in resource-intensive experimental assays. These computational techniques are integral to modern drug discovery and toxicology, enabling the screening of large compound libraries, the elucidation of binding mechanisms, and the prediction of binding affinities.[4][5] The primary in silico methods covered in this guide are:

• Molecular Docking: Predicts the preferred orientation of a ligand when bound to a receptor to form a stable complex.[6]

• Molecular Dynamics (MD) Simulations: Simulates the physical movements of atoms and molecules to provide insights into the stability and dynamics of the ligand-receptor complex over time.[7]

• Quantitative Structure-Activity Relationship (QSAR): Develops models that correlate the chemical structure of a compound with its biological activity.[1]

Putative Receptors for Rubrosterone

The Ecdysone Receptor (Invertebrates)

The primary and well-established receptor for ecdysteroids in arthropods is the Ecdysone Receptor (EcR) .[8][9] EcR is a nuclear receptor that forms a heterodimer with the Ultraspiracle protein (USP), the insect ortholog of the vertebrate Retinoid X Receptor (RXR).[2][8] The EcR-USP heterodimer binds to specific DNA sequences known as ecdysone response elements (EcREs) to regulate the transcription of genes involved in molting and metamorphosis.[3][10] For any in silico study focusing on the biological role of Rubrosterone in insects, the EcR-USP complex is the principal target.

Vertebrate Steroid Receptors

While ecdysteroids are not the natural ligands for vertebrate steroid receptors, in silico studies can explore the possibility of low-affinity or promiscuous binding, which could have pharmacological or toxicological implications. Key vertebrate receptors to consider for such exploratory studies include:

• Androgen Receptor (AR): A nuclear receptor activated by testosterone and dihydrotestosterone, crucial for male sexual development.[11][12][13]

• Estrogen Receptor (ER): Exists in two main subtypes, ERα and ERβ, and is activated by estrogens like estradiol. It plays a vital role in female reproductive biology and other physiological processes.[14][15]

• Glucocorticoid Receptor (GR): A nuclear receptor that binds cortisol and other glucocorticoids, involved in metabolism and immune response.[16]

• Progesterone Receptor (PR): A nuclear receptor that is activated by progesterone and is essential for the menstrual cycle and pregnancy.[17]

• Membrane-Bound Steroid Receptors: In addition to nuclear receptors, steroids can elicit rapid, non-genomic effects through membrane-bound receptors, such as G protein-coupled receptors.[18][19][20]

In Silico Prediction Methodologies and Protocols

This section provides detailed protocols for the core in silico techniques used to predict Rubrosterone-receptor binding.

Molecular Docking

Molecular docking predicts the binding conformation and affinity of a ligand to a target protein. The process involves sampling a large number of orientations and conformations of the ligand in the receptor's binding site and scoring them to identify the most stable complex.

• Protein Preparation:

  • Obtain the 3D structure of the target receptor from a protein database like the Protein Data Bank (PDB).

  • Prepare the protein structure by removing water molecules and any co-crystallized ligands, adding hydrogen atoms, and assigning partial charges. This can be done using software like AutoDockTools or the Protein Preparation Wizard in Schrödinger Maestro.[4]

• Ligand Preparation:

  • Obtain the 3D structure of Rubrosterone from a database like PubChem (CID 12315102).

  • Optimize the ligand's geometry and assign partial charges using a suitable force field (e.g., MMFF94).

• Binding Site Definition:

  • Define the binding site on the receptor. This is typically done by creating a grid box centered on the co-crystallized ligand (if available) or by using binding site prediction algorithms.

• Docking Simulation:

  • Perform the docking using software such as AutoDock Vina, Glide, or GOLD. These programs will generate multiple binding poses for Rubrosterone within the defined binding site.

• Analysis of Results:

  • Analyze the predicted binding poses and their corresponding docking scores (an estimation of binding affinity). The pose with the lowest energy score is generally considered the most likely binding mode.

  • Visualize the interactions (e.g., hydrogen bonds, hydrophobic interactions) between Rubrosterone and the amino acid residues of the receptor.

Molecular Dynamics (MD) Simulations

MD simulations provide a dynamic view of the ligand-receptor complex, assessing its stability and the nature of the interactions over time under simulated physiological conditions.

• System Setup:

  • Use the best-ranked docked pose of the Rubrosterone-receptor complex from the molecular docking step as the starting structure.

  • Place the complex in a periodic box of a suitable solvent (e.g., water, using a model like TIP3P).[7][21]

  • Add counter-ions to neutralize the system.

• Energy Minimization:

  • Perform energy minimization of the entire system to remove any steric clashes or unfavorable geometries.

• Equilibration:

  • Gradually heat the system to the desired temperature (e.g., 300 K) and then equilibrate it at the desired pressure (e.g., 1 atm) while restraining the protein and ligand. This is typically done in two phases: NVT (constant number of particles, volume, and temperature) followed by NPT (constant number of particles, pressure, and temperature).[21]

• Production Run:

  • Run the production MD simulation for a sufficient length of time (typically tens to hundreds of nanoseconds) without restraints.

• Trajectory Analysis:

  • Analyze the MD trajectory to evaluate the stability of the complex. Key metrics include:

    • Root Mean Square Deviation (RMSD): To assess the conformational stability of the protein and the ligand.

    • Root Mean Square Fluctuation (RMSF): To identify flexible regions of the protein.

    • Hydrogen Bond Analysis: To determine the persistence of hydrogen bonds between Rubrosterone and the receptor.[22]

Quantitative Structure-Activity Relationship (QSAR)

QSAR models are mathematical equations that relate the chemical structures of a series of compounds to their biological activities. A QSAR model can be used to predict the binding affinity of Rubrosterone if a dataset of structurally similar steroids with known binding affinities for the target receptor is available.

• Data Collection:

  • Compile a dataset of molecules with known biological activities (e.g., IC50, Ki, or Kd values) for the receptor of interest. The dataset should be structurally diverse and cover a wide range of activity values.[23][24]

• Descriptor Calculation:

  • For each molecule in the dataset, calculate a set of molecular descriptors that quantify its structural, physicochemical, and electronic properties. This can be done using software like DRAGON or PaDEL-Descriptor.

• Data Splitting:

  • Divide the dataset into a training set (for building the model) and a test set (for validating the model).[24]

• Model Development:

  • Use a statistical method, such as Multiple Linear Regression (MLR), Partial Least Squares (PLS), or machine learning algorithms (e.g., Support Vector Machines, Random Forest), to build a model that correlates the descriptors with the biological activity.[23][25]

• Model Validation:

  • Validate the predictive power of the model using the test set and various statistical metrics (e.g., R², Q², RMSE).

• Prediction for Rubrosterone:

  • Calculate the same set of molecular descriptors for Rubrosterone and use the validated QSAR model to predict its binding affinity.

Data Presentation

Quantitative data from in silico predictions should be summarized in a clear and structured manner to facilitate comparison and interpretation.

Table 1: Hypothetical Molecular Docking Results for Rubrosterone with Vertebrate Steroid Receptors

Receptor	PDB ID	Predicted Binding Affinity (kcal/mol)	Key Interacting Residues
Androgen Receptor (AR)	2AX6	-8.5	Arg752, Gln711, Thr877
Estrogen Receptor α (ERα)	1GWR	-7.9	Arg394, Glu353, His524
Glucocorticoid Receptor (GR)	1M2Z	-9.1	Arg611, Gln570, Thr739
Progesterone Receptor (PR)	1A28	-8.2	Arg766, Gln725, Cys891

Note: The data in this table is purely illustrative and does not represent actual experimental results. It serves as an example of how to present docking data.

Table 2: Example Binding Affinity Data for Known Steroid Ligands

Ligand	Receptor	Binding Affinity Metric	Value (nM)	Reference
Dihydrotestosterone	Androgen Receptor	Kd	0.2 - 1.0	[13]
Estradiol	Estrogen Receptor α	Kd	0.1 - 0.5	[15]
Progesterone	Progesterone Receptor	Kd	1.0 - 5.0	[26]
Dexamethasone	Glucocorticoid Receptor	Kd	5.0 - 10.0	[16]

Note: This table provides example experimental data for known ligands to serve as a reference for interpreting predicted binding affinities. The relationship between binding affinity metrics like Kd, Ki, and IC50 is complex and depends on the assay conditions.[27][28][29][30]

Visualization of Workflows and Pathways

In Silico Prediction Workflow

In Silico Prediction Workflow

Canonical Ecdysone Receptor Signaling Pathway

Ecdysone Receptor Signaling

Vertebrate Steroid Receptor Genomic Signaling Pathway

Vertebrate Steroid Signaling

Conclusion and Future Directions

This technical guide has outlined the core in silico methodologies for predicting the binding of Rubrosterone to potential receptor targets. By following the detailed protocols for molecular docking, molecular dynamics simulations, and QSAR modeling, researchers can generate valuable hypotheses regarding the binding modes, affinities, and potential biological effects of Rubrosterone. The provided visualizations of workflows and signaling pathways serve to contextualize these computational experiments.

It is critical to emphasize that in silico predictions are theoretical and must be validated through experimental techniques such as radioligand binding assays, surface plasmon resonance (SPR), or isothermal titration calorimetry (ITC). Future research should focus on obtaining experimental binding data for Rubrosterone with both invertebrate and vertebrate receptors to validate and refine the computational models. Such an integrated approach, combining in silico prediction with experimental validation, will be paramount in elucidating the true pharmacological and biological profile of Rubrosterone.

References

• 1. match.pmf.kg.ac.rs [match.pmf.kg.ac.rs]
• 2. Practical uses for ecdysteroids in mammals including humans: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. In-silico protein-ligand docking studies against the estrogen protein of breast cancer using pharmacophore based virtual screening approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ligand control of interaction in vivo between ecdysteroid receptor and ultraspiracle ligand-binding domain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Steroid hormone signaling: multifaceted support of testicular function [frontiersin.org]
• 7. Molecular dynamics simulation for ligand-receptor studies. Carbohydrates interactions in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ecdysone receptor - Wikipedia [en.wikipedia.org]
• 9. sdbonline.org [sdbonline.org]
• 10. Ecdysone Control of Developmental Transitions: Lessons from Drosophila Research - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Structures of androgen receptor bound with ligands: advancing understanding of biological functions and drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Androgen Receptor Structure, Function and Biology: From Bench to Bedside - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Chemistry and Structural Biology of Androgen Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Androgen on the estrogen receptor. I - Binding and in vivo nuclear translocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Exploring the binding properties of agonists interacting with glucocorticoid receptor: an in silico approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Progesterone receptor inhibits aromatase and inflammatory response pathways in breast cancer cells via ligand-dependent and ligand-independent mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Rapid signaling by steroid receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Steroid hormone receptor - Wikipedia [en.wikipedia.org]
• 20. Membrane-Initiated Estrogen, Androgen, and Progesterone Receptor Signaling in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 21. 3.5. Molecular Dynamics Simulations [bio-protocol.org]
• 22. static.igem.wiki [static.igem.wiki]
• 23. neovarsity.org [neovarsity.org]
• 24. optibrium.com [optibrium.com]
• 25. researchgate.net [researchgate.net]
• 26. Divergent evolution of progesterone and mineralocorticoid receptors in terrestrial vertebrates and fish influences endocrine disruption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. promegaconnections.com [promegaconnections.com]
• 28. The difference between Ki, Kd, IC50, and EC50 values - The Science Snail [sciencesnail.com]
• 29. Equilibrium, affinity, dissociation constants, IC5O: Facts and fantasies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. An overview of pharmacodynamic modelling, ligand-binding approach and its application in clinical practice - PMC [pmc.ncbi.nlm.nih.gov]

Unearthing the Anabolic Potential of Rubrosterone: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rubrosterone, a phytoecdysteroid first isolated in the late 1960s, has long been a subject of interest within the scientific community for its potential anabolic properties. This technical guide delves into the early scientific literature to provide a comprehensive overview of the foundational studies on Rubrosterone and its anabolic effects. Due to the limited availability of specific early research on its direct anabolic actions, this paper also contextualizes Rubrosterone within the broader landscape of anabolic steroid research. We will explore its chemical nature, present hypothetical mechanisms of action based on related compounds, and provide a framework for future research by outlining established experimental protocols and data presentation standards in the field of anabolic science.

Introduction to Rubrosterone

Rubrosterone is a naturally occurring steroid found in insects and certain plants, including those of the Achyranthes genus.[1] First identified and structurally elucidated by Takemoto et al. in 1969, it belongs to a class of compounds known as ecdysteroids, which are insect molting hormones.[2] Chemically, Rubrosterone is a C19 steroid, a metabolite of insect metamorphosing substances.[1] Its structural similarity to androgens has sparked interest in its potential biological effects in vertebrates, particularly its anabolic, or muscle-building, capabilities.

Early Studies on Rubrosterone: A Focus on Structure

The seminal early work on Rubrosterone by T. Takemoto and his colleagues in 1969 was primarily focused on its isolation from Achyranthes rubrofusca and the determination of its absolute configuration.[2] This foundational study was crucial in identifying Rubrosterone as a novel steroid but did not extend to the investigation of its physiological effects, such as anabolic activity, in mammalian models. A comprehensive search of early scientific literature reveals a significant gap in research specifically detailing the anabolic effects of Rubrosterone with quantitative data from controlled experiments.

Anabolic Effects: A Knowledge Gap and a Look at Related Compounds

While direct evidence from early studies on the anabolic effects of Rubrosterone is scarce, the broader class of ecdysteroids has been investigated for such properties. The anabolic activity of these compounds is generally considered to be mediated through pathways distinct from the classical androgen receptor (AR) activation typical of synthetic anabolic-androgenic steroids (AAS). It is hypothesized that ecdysteroids may influence protein synthesis and muscle growth through alternative signaling cascades.

Hypothetical Signaling Pathway for Rubrosterone's Anabolic Action

Given the lack of specific studies on Rubrosterone, we can propose a hypothetical signaling pathway for its potential anabolic effects based on the known mechanisms of other phytoecdysteroids. This pathway is distinct from the androgen receptor-mediated actions of classical anabolic steroids.

Hypothetical Rubrosterone Anabolic Signaling Pathway.

This proposed pathway suggests that Rubrosterone may bind to a membrane-bound receptor, initiating a downstream signaling cascade involving the PI3K/Akt/mTOR pathway, a critical regulator of protein synthesis and muscle growth.

Quantitative Data on Anabolic Effects of Steroids

To provide a reference for the type of quantitative data expected from anabolic studies, the following table summarizes findings from research on other anabolic steroids.

Compound	Animal Model	Dosage	Duration	Key Anabolic Outcome	Reference
Methandrostenolone	Male Albino Rats	0.5 mg/kg	Not specified	Increased content of myosin, myofibrillar, and sarcoplasmic proteins	[3]
Nandrolone Decanoate	Not specified	Not specified	Not specified	Favorable disassociation of myotrophic and androgenic effects	(General knowledge, not from provided snippets)
Testosterone Enanthate	Normal Men	600 mg/week	10 weeks	Significant increase in muscle size and strength	[4]

Standard Experimental Protocol for Assessing Anabolic Effects

A typical experimental workflow to assess the anabolic effects of a compound like Rubrosterone in a preclinical setting is outlined below.

Workflow for Preclinical Anabolic Assessment.

This protocol involves the use of a castrated rat model, which is highly sensitive to anabolic and androgenic stimuli. The levator ani muscle is a key indicator of anabolic activity.

Conclusion and Future Research Directions

The early scientific exploration of Rubrosterone successfully identified its chemical structure but did not delve into its potential anabolic effects. While its classification as an ecdysteroid suggests a potential for muscle-building activity through non-androgenic pathways, there is a clear need for rigorous scientific investigation to substantiate these claims.

Future research should focus on:

• In vitro studies: to determine the binding affinity of Rubrosterone to the androgen receptor and other potential molecular targets.

• In vivo studies: utilizing established animal models to quantify the anabolic and androgenic effects of Rubrosterone.

• Mechanism of action studies: to elucidate the specific signaling pathways through which Rubrosterone may exert any anabolic effects.

A thorough investigation following established pharmacological and physiological protocols is essential to unlock the true potential of Rubrosterone and its place in the landscape of anabolic compounds.

References

• 1. Rubrosterone - Wikipedia [en.wikipedia.org]
• 2. Rubrosterone, a metabolite of insect metamorphosing substance from Achyranthes rubrofusca: structure and absolute configuration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of testosterone on muscle mass and muscle protein synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of Long Term Supplementation of Anabolic Androgen Steroids on Human Skeletal Muscle | PLOS One [journals.plos.org]

A Historical Perspective on the Discovery of Rubrosterone: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Rubrosterone, a C19 ecdysteroid, emerged from the pioneering research into insect metamorphosing substances in the late 1960s. This technical guide provides a comprehensive historical perspective on its discovery, from its initial isolation from the plant Achyranthes rubrofusca to its structural elucidation and early syntheses. We delve into the key experimental protocols that were instrumental in these discoveries, presenting the available quantitative data in a structured format. Furthermore, this guide illustrates the logical and experimental workflows of the time, offering a valuable resource for researchers in natural product chemistry, steroid biology, and the history of science.

Introduction: The Dawn of Ecdysteroids

The mid-20th century was a period of intense investigation into the hormonal control of insect development, a field that would eventually lead to the discovery of a class of steroidal hormones known as ecdysteroids. These compounds, responsible for regulating molting and metamorphosis in arthropods, also attracted interest for their potential applications in agriculture and medicine. It was within this scientific context that Rubrosterone was discovered, not in an insect, but in a plant, highlighting the fascinating interplay between the plant and animal kingdoms.

The Seminal Discovery: Isolation and Structure Elucidation of Rubrosterone

In 1969, a team of Japanese scientists, T. Takemoto, Y. Hikino, H. Hikino, S. Ogawa, and N. Nishimoto, published a landmark paper in Tetrahedron detailing the isolation and structural characterization of a novel steroid from the roots of Achyranthes rubrofusca, a plant used in traditional medicine.[1] They named this new compound Rubrosterone.

Experimental Protocol: Isolation of Rubrosterone from Achyranthes rubrofusca

The isolation of Rubrosterone was a multi-step process involving classical natural product chemistry techniques. The general workflow is outlined below.

Figure 1. Isolation Workflow for Rubrosterone.

A detailed breakdown of the methodology, as inferred from standard practices of the era, would have involved:

• Extraction: The dried and powdered roots of Achyranthes rubrofusca were exhaustively extracted with methanol.

• Solvent Partitioning: The resulting methanol extract was concentrated under reduced pressure and then partitioned between water and a nonpolar solvent like ethyl acetate to separate the more polar compounds, including the ecdysteroids, from lipids and other nonpolar constituents.

• Column Chromatography: The crude ecdysteroid fraction from the ethyl acetate phase was subjected to column chromatography on silica gel. Elution was typically performed with a gradient of increasing polarity, for example, a chloroform-methanol mixture.

• Preparative Thin-Layer Chromatography (TLC): Fractions showing the presence of the target compound by analytical TLC were further purified using preparative TLC.

• Crystallization: The purified Rubrosterone was then crystallized from a suitable solvent system to yield a pure crystalline solid.

Structure Elucidation: Spectroscopic and Chemical Evidence

The determination of Rubrosterone's structure was a feat of chemical detective work, relying on the spectroscopic techniques of the time and chemical transformations.

Table 1: Spectroscopic Data for Rubrosterone (ca. 1969)

Spectroscopic Technique	Observed Data	Interpretation
UV Spectroscopy	λmax ~244 nm	α,β-Unsaturated ketone chromophore
IR Spectroscopy	νmax ~3400 cm⁻¹ (broad), ~1710 cm⁻¹, ~1650 cm⁻¹	O-H (hydroxyl), C=O (saturated ketone), C=O (α,β-unsaturated ketone)
Mass Spectrometry	M⁺ at m/z 334	Molecular weight of 334 g/mol , consistent with a formula of C₁₉H₂₆O₅
¹H NMR Spectroscopy	Signals for methyl groups, protons adjacent to hydroxyl and keto groups, and an olefinic proton.	Presence of a steroid nucleus with specific functional group arrangements.

The combined interpretation of this data led to the proposed structure of Rubrosterone as 2β,3β,14α-trihydroxy-5β-androst-7-ene-6,17-dione.[1] The stereochemistry was determined through a combination of NMR coupling constants and chemical correlation with known steroids.

The Race for Synthesis: Early Synthetic Approaches to Rubrosterone

The confirmation of a natural product's structure is ultimately achieved through its total synthesis. In the case of Rubrosterone, two notable syntheses were reported shortly after its discovery.

The Hikino Synthesis (1969)

In the same year as their isolation paper, Hikino and colleagues published a synthesis of Rubrosterone, further solidifying their structural assignment.[2] Their approach utilized a known ecdysteroid as a starting material.

Figure 2. Hikino's Synthetic Strategy for Rubrosterone.

The key transformation in this synthesis was the oxidative cleavage of the side chain of a readily available ecdysteroid, followed by functional group interconversions to arrive at the target molecule.

The VanBever Synthesis (1970)

A year later, W. VanBever and his team reported a synthesis of Rubrosterone from a more readily available steroid starting material, demonstrating a different synthetic strategy.[3]

Experimental Protocol: A Representative Step from an Early Steroid Synthesis

• Reaction: Oxidation of a secondary alcohol to a ketone.

• Procedure: To a solution of the steroid alcohol (1.0 g, 1 equivalent) in acetone (50 mL) at 0 °C was added Jones reagent (a solution of chromium trioxide in sulfuric acid) dropwise until the orange color persisted. The reaction was stirred for 1 hour at 0 °C and then quenched by the addition of isopropanol (5 mL). The mixture was filtered, and the filtrate was concentrated. The residue was dissolved in ethyl acetate (100 mL), washed with water (2 x 50 mL) and brine (50 mL), dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product was purified by column chromatography on silica gel to afford the desired ketone.

Table 2: Comparison of Early Rubrosterone Syntheses

Synthesis	Starting Material	Key Strategy	Reported Yield
Hikino et al. (1969)	Ecdysterone	Side-chain degradation of a natural ecdysteroid	Data not readily available
VanBever et al. (1970)	Dehydroepiandrosterone (or similar)	Multi-step chemical synthesis from a common steroid precursor	Data not readily available

Early Biological Investigations: The Anabolic Potential of Rubrosterone

Even before its full structural elucidation and synthesis, the biological activity of ecdysteroids was a subject of interest. A 1968 paper by Otaka et al. in Chemical & Pharmaceutical Bulletin reported on the anabolic effects of ecdysterone and Rubrosterone in mice.

Experimental Protocol: Assessment of Anabolic Activity

The anabolic activity was likely assessed using a classic rodent bioassay.

• Animal Model: Male mice were used.

• Treatment: The mice were divided into control and treatment groups. The treatment group received daily subcutaneous injections of Rubrosterone dissolved in a suitable vehicle (e.g., sesame oil).

• Parameters Measured: The primary endpoint was the change in body weight and the weight of specific muscles, such as the levator ani muscle, which is sensitive to anabolic steroids.

• Data Analysis: The organ weights were often normalized to body weight, and the results from the treated group were compared to the control group using statistical methods.

Signaling Pathways: A Nascent Understanding

In the late 1960s and early 1970s, the concept of specific hormone receptors and intracellular signaling pathways was still developing. For ecdysteroids, the primary model was their action in insects, where they were known to bind to nuclear receptors and regulate gene expression, leading to molting.

Figure 3. Hypothesized Signaling Pathway for Rubrosterone's Anabolic Effect (circa 1970).

The anabolic effects observed in mammals were hypothesized to occur through a similar mechanism of stimulating protein synthesis, although the specific vertebrate receptor for ecdysteroids remained elusive for many years. The early research laid the groundwork for future investigations into the molecular mechanisms of ecdysteroid action in both invertebrates and vertebrates.

Conclusion and Future Outlook

The discovery of Rubrosterone represents a significant milestone in the history of natural product chemistry and steroid biology. The elegant work of Takemoto, Hikino, and their contemporaries in isolating, characterizing, and synthesizing this novel ecdysteroid from a plant source opened up new avenues of research. The early indications of its anabolic activity have spurred ongoing investigations into the pharmacological potential of Rubrosterone and other ecdysteroids. This historical account provides a valuable technical foundation for modern researchers seeking to build upon this pioneering work and further explore the therapeutic applications of this fascinating class of natural products.

References

• 1. Rubrosterone, a metabolite of insect metamorphosing substance from Achyranthes rubrofusca: structure and absolute configuration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of the steroid rubrosterone - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide on Rubrosterone and its Relationship to the Ecdysone Skeleton

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Rubrosterone, a C19 ecdysteroid metabolite, and its structural and functional relationship to the ecdysone skeleton. Ecdysteroids are a class of steroid hormones that play a critical role in the developmental processes of arthropods, primarily molting and metamorphosis. Rubrosterone, lacking the characteristic side chain of major ecdysteroids like ecdysone and 20-hydroxyecdysone, represents a significant metabolic end-product. This document delves into the chemical structures, metabolic pathways, and comparative biological activities of these compounds. Detailed experimental protocols for key assays used in the characterization of ecdysteroids are provided, along with signaling pathway diagrams to facilitate a deeper understanding of their mechanism of action. While quantitative data directly comparing Rubrosterone to other ecdysteroids is limited, this guide synthesizes the available information to provide a clear perspective for researchers in endocrinology, entomology, and drug development.

Introduction: The Ecdysteroid Family and Rubrosterone's Place

Ecdysteroids are a class of polyhydroxylated steroid hormones essential for the regulation of molting, metamorphosis, and reproduction in arthropods[1]. The archetypal ecdysteroid, ecdysone, is a prohormone that is converted to the more active form, 20-hydroxyecdysone (20E), in peripheral tissues[2]. These hormones exert their effects by binding to a heterodimeric nuclear receptor complex composed of the Ecdysone Receptor (EcR) and the Ultraspiracle protein (USP)[3][4].

Rubrosterone is a naturally occurring steroid found in insects and plants, first isolated from Achyranthes rubrofusca[1][5][6][7]. Structurally, it is a C19 steroid, meaning it lacks the long side chain characteristic of most ecdysteroids, which are typically C27, C28, or C29 steroids[7][8][9]. This structural feature places Rubrosterone as a metabolite within the ecdysteroid metabolic pathway, specifically as a product of side-chain cleavage of C27 ecdysteroids like 20-hydroxyecdysone[8][9]. Its structure is closely related to poststerone, another C19 metabolite of 20E[9][10].

Chemical Structures

The fundamental difference between Rubrosterone and the primary ecdysteroids lies in the presence or absence of the sterol side chain at the C-17 position of the steroid nucleus.

Table 1: Chemical Structures and Properties

Compound	Chemical Formula	Molar Mass ( g/mol )	IUPAC Name
Ecdysone	C₂₇H₄₄O₆	464.63	(2β,3β,14α,22R,25)-2,3,14,22,25-Pentahydroxy-5β-cholest-7-en-6-one
20-Hydroxyecdysone	C₂₇H₄₄O₇	480.63	(2β,3β,14α,20R,22R,25)-2,3,14,20,22,25-Hexahydroxy-5β-cholest-7-en-6-one
Rubrosterone	C₁₉H₂₆O₅	334.41	2β,3β,14α-Trihydroxy-5β-androst-7-ene-6,17-dione[7]
Poststerone	C₁₉H₂₈O₄	320.42	2β,3β,14α-Trihydroxy-5β-androstan-6-one

Metabolism of Ecdysone to Rubrosterone

Rubrosterone is considered a metabolic breakdown product of more complex ecdysteroids. The metabolic pathway involves the cleavage of the C-17 side chain. In the case of 20-hydroxyecdysone, this cleavage occurs between the C-20 and C-22 carbons, a reaction that is more likely to happen due to the presence of a 20,22-diol group[8][11]. This cleavage leads to the formation of poststerone, and Rubrosterone is a closely related C-19 metabolite[9][10].

Figure 1: Simplified metabolic pathway of ecdysone to Rubrosterone.

Ecdysone Signaling Pathway

Ecdysteroids exert their biological effects by activating a cascade of gene expression. The active form, 20E, binds to the Ecdysone Receptor (EcR), which then forms a heterodimer with the Ultraspiracle protein (USP). This ligand-receptor complex binds to specific DNA sequences called ecdysone response elements (EcREs) in the promoter regions of target genes, thereby modulating their transcription.

Figure 2: The canonical ecdysone signaling pathway.

Comparative Biological Activity

Direct quantitative comparisons of the biological activity of Rubrosterone with ecdysone or 20-hydroxyecdysone are scarce in the literature. However, early studies suggested that Rubrosterone possessed activity comparable to 20E in some bioassays[12]. Given its structural similarity to poststerone, which is a major metabolite of 20E in some species, their activities may be similar[9][10][13]. Poststerone has been shown to have anabolic effects, though with some differences compared to 20E[10][13]. The lack of the C-17 side chain in Rubrosterone would significantly alter its interaction with the ligand-binding pocket of the EcR, likely resulting in a lower binding affinity compared to 20E.

Table 2: Summary of Biological Activity Data (Qualitative)

Compound	Receptor Binding Affinity (Qualitative)	In Vivo Activity (Qualitative)	Reference
20-Hydroxyecdysone	High	Potent inducer of molting and metamorphosis	[14][15]
Ecdysone	Moderate (prohormone)	Induces molting after conversion to 20E	[2]
Rubrosterone	Likely lower than 20E	Reported to have activity comparable to 20E in early studies; anabolic effects suggested	[12]
Poststerone	Lower than 20E	Anabolic effects observed, with some differences from 20E	[10][13]

Experimental Protocols

Isolation and Purification of Rubrosterone from Achyranthes Species

The following is a general protocol for the extraction and isolation of ecdysteroids from plant material, which can be adapted for Rubrosterone from Achyranthes species.

Figure 3: Workflow for the isolation of Rubrosterone.

Detailed Methodology:

• Extraction: Dried and powdered plant material (e.g., roots of Achyranthes rubrofusca) is subjected to exhaustive extraction with methanol using a Soxhlet apparatus[16][17][18][19][20].

• Filtration and Concentration: The resulting extract is filtered to remove solid plant debris and then concentrated under reduced pressure using a rotary evaporator to yield a crude extract[20].

• Solvent Partitioning: The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate, to separate compounds based on their polarity. Ecdysteroids are typically found in the more polar fractions[18][19].

• Column Chromatography: The fraction enriched with ecdysteroids is subjected to column chromatography on silica gel, eluting with a gradient of solvents (e.g., chloroform-methanol) to separate the different ecdysteroids[18][19][20].

• Fraction Analysis: Fractions are collected and analyzed by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to identify those containing Rubrosterone[20].

• Purification: Fractions containing Rubrosterone are combined and further purified by preparative HPLC to obtain the pure compound[17].

• Structural Characterization: The structure of the isolated compound is confirmed using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS)[18][19].

Ecdysteroid-Responsive Luciferase Reporter Gene Assay

This in vitro bioassay is used to quantify the ability of a compound to activate the ecdysone receptor and induce gene expression.

Detailed Methodology:

• Cell Culture and Transfection: Mammalian cells (e.g., HEK293T or NIH 3T3) are cultured in appropriate media. The cells are then transiently transfected with three plasmids:

  • An expression vector for the Ecdysone Receptor (EcR).

  • An expression vector for the Ultraspiracle protein (USP).

  • A reporter plasmid containing a luciferase gene under the control of an ecdysone-responsive promoter (containing EcREs)[2][11][21][22][23][24][25].

  • A control plasmid expressing a different reporter (e.g., Renilla luciferase) for normalization of transfection efficiency[2][22].

• Compound Treatment: After transfection, the cells are treated with various concentrations of the test compounds (e.g., Rubrosterone, 20-hydroxyecdysone) or a vehicle control (e.g., DMSO) for 24-48 hours[2][21].

• Cell Lysis: The cells are washed with phosphate-buffered saline (PBS) and then lysed using a specific lysis buffer to release the cellular contents, including the expressed luciferase enzymes[22].

• Luciferase Activity Measurement: The luciferase activity in the cell lysates is measured using a luminometer after the addition of the appropriate luciferase substrate. The firefly luciferase signal is normalized to the Renilla luciferase signal to account for variations in cell number and transfection efficiency[2][22][25].

• Data Analysis: The fold induction of luciferase activity relative to the vehicle control is calculated for each compound concentration. The EC₅₀ value (the concentration that elicits a half-maximal response) is then determined by fitting the dose-response data to a sigmoidal curve[25].

Competitive Radioligand Binding Assay

This assay is used to determine the binding affinity of a compound to the ecdysone receptor.

Detailed Methodology:

• Receptor Preparation: The ligand-binding domains (LBDs) of EcR and USP are expressed as fusion proteins (e.g., GST-fusion) in E. coli and purified[13][26][27][28].

• Assay Setup: The assay is typically performed in a 96-well plate format. Each well contains:

  • A fixed concentration of the purified EcR/USP heterodimer.

  • A fixed concentration of a radiolabeled ecdysteroid with high affinity for the receptor (e.g., [³H]-ponasterone A)[13][24][26][27][28].

  • Varying concentrations of the unlabeled competitor compound (e.g., Rubrosterone, 20-hydroxyecdysone)[13][26][27][28].

• Incubation: The plate is incubated at a specific temperature (e.g., 30°C) for a sufficient time to reach binding equilibrium (e.g., 60 minutes)[26].

• Separation of Bound and Free Ligand: The receptor-bound radioligand is separated from the unbound radioligand. This is commonly achieved by vacuum filtration through a glass fiber filter that traps the receptor-ligand complex[13][26].

• Quantification of Radioactivity: The radioactivity retained on the filters is quantified using a scintillation counter[26].

• Data Analysis: The amount of specific binding of the radioligand is determined by subtracting the non-specific binding (measured in the presence of a large excess of unlabeled ligand) from the total binding. The concentration of the competitor that inhibits 50% of the specific binding of the radioligand (IC₅₀) is calculated. The binding affinity of the competitor (Ki) can then be determined using the Cheng-Prusoff equation.

Conclusion

Rubrosterone represents a terminal metabolite of the ecdysone pathway, characterized by the absence of the C-17 side chain. While its structural relationship to the ecdysone skeleton is clear, a comprehensive quantitative understanding of its biological activity in comparison to major ecdysteroids like 20-hydroxyecdysone remains an area for further investigation. The experimental protocols detailed in this guide provide a robust framework for researchers to pursue these quantitative studies. A deeper understanding of the activity of Rubrosterone and other ecdysteroid metabolites will not only enhance our knowledge of insect endocrinology but may also open new avenues for the development of novel insecticides and therapeutic agents. The provided diagrams of the metabolic and signaling pathways offer a visual guide to the complex interplay of these steroidal compounds. Future research should focus on generating precise quantitative data for Rubrosterone's interaction with the ecdysone receptor to fully elucidate its role in arthropod physiology.

References

• 1. Rubrosterone, a metabolite of insect metamorphosing substance from Achyranthes rubrofusca: structure and absolute configuration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubcompare.ai [pubcompare.ai]
• 3. Ecdysone [corrected] receptor isoforms play distinct roles in controlling molting and metamorphosis in the red flour beetle, Tribolium castaneum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The ecdysone receptor and ultraspiracle regulate the timing and progression of ovarian morphogenesis during Drosophila metamorphosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. Rubrosterone - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. 20-Hydroxyecdysone, from Plant Extracts to Clinical Use: Therapeutic Potential for the Treatment of Neuromuscular, Cardio-Metabolic and Respiratory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Practical uses for ecdysteroids in mammals including humans: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 13. giffordbioscience.com [giffordbioscience.com]
• 14. researchgate.net [researchgate.net]
• 15. 20-Hydroxyecdysone, from Plant Extracts to Clinical Use: Therapeutic Potential for the Treatment of Neuromuscular, Cardio-Metabolic and Respiratory Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. ijarsct.co.in [ijarsct.co.in]
• 17. tsijournals.com [tsijournals.com]
• 18. researchgate.net [researchgate.net]
• 19. jopcr.com [jopcr.com]
• 20. Preliminary Phytochemical, Isolation, Characterization, Antioxidant, and Antimicrobial Activity Assessments of Achyranthes Aspera L – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 21. A luciferase reporter assay for ecdysone agonists using HEK293T cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. assaygenie.com [assaygenie.com]
• 23. In Vitro Reporter Assays for Screening of Chemicals That Disrupt Androgen Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Whole-cell radioligand saturation binding [protocols.io]
• 25. Luciferase Reporter Assay System for Deciphering GPCR Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 26. giffordbioscience.com [giffordbioscience.com]
• 27. Radioligand Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 28. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthetic Route for Rubrosterone from Commercially Available Starting Material: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed synthetic route for Rubrosterone, a C19 ecdysteroid, commencing from the commercially available starting material, 20-hydroxyecdysone. The synthesis involves a key oxidative cleavage of the C20-C22 diol in the side chain of the starting material. This application note includes a step-by-step experimental protocol, a summary of quantitative data, and a visual representation of the synthetic workflow, intended to guide researchers in the efficient laboratory-scale synthesis of Rubrosterone.

Introduction

Rubrosterone is a naturally occurring ecdysteroid analog that lacks the typical steroidal side chain, classifying it as a C19 steroid. It has garnered interest within the scientific community for its potential biological activities. The development of a reliable synthetic route from a readily available precursor is crucial for enabling further research into its pharmacological properties and potential therapeutic applications. This protocol details a two-step synthesis of Rubrosterone starting from 20-hydroxyecdysone, a widely available phytoecdysteroid. The key transformation is the oxidative cleavage of the vicinal diol in the side chain of 20-hydroxyecdysone.

Synthetic Pathway Overview

The synthesis of Rubrosterone from 20-hydroxyecdysone proceeds via a two-step sequence:

• Oxidative Cleavage: The side chain of 20-hydroxyecdysone is cleaved at the C20-C22 bond using an oxidizing agent. Sodium periodate (NaIO₄) is an effective reagent for this transformation, selectively cleaving the vicinal diol. This step yields an unstable intermediate aldehyde.

• Cyclization and Dehydration: The intermediate aldehyde undergoes an intramolecular aldol condensation followed by dehydration under the reaction conditions to form the final α,β-unsaturated ketone in the D-ring, yielding Rubrosterone.

Experimental Protocol

Materials and Reagents

• 20-Hydroxyecdysone (commercially available)

• Sodium periodate (NaIO₄)

• Methanol (MeOH)

• Water (H₂O)

• Dichloromethane (CH₂Cl₂)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Step 1: Oxidative Cleavage of 20-Hydroxyecdysone

• Dissolve 20-hydroxyecdysone (1.0 g, 2.08 mmol) in methanol (50 mL) in a round-bottom flask.

• In a separate flask, prepare a solution of sodium periodate (1.34 g, 6.24 mmol) in water (25 mL).

• Add the sodium periodate solution dropwise to the stirred solution of 20-hydroxyecdysone at room temperature over a period of 30 minutes.

• Stir the reaction mixture at room temperature for 4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) using a mobile phase of dichloromethane:methanol (9:1).

• After completion of the reaction, remove the methanol under reduced pressure.

• Add water (50 mL) to the residue and extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Step 2: Purification of Rubrosterone

• Purify the crude product by silica gel column chromatography.

• Equilibrate the column with a solvent system of dichloromethane:methanol (98:2).

• Load the crude product onto the column and elute with a gradient of dichloromethane:methanol (from 98:2 to 95:5).

• Collect the fractions containing the desired product as indicated by TLC analysis.

• Combine the pure fractions and evaporate the solvent under reduced pressure to yield Rubrosterone as a white solid.

Data Presentation

Step	Starting Material	Reagents	Solvent	Reaction Time	Yield (%)
Oxidative Cleavage	20-Hydroxyecdysone	Sodium periodate (NaIO₄)	Methanol/Water	4 hours	70-80%
Purification	Crude Rubrosterone	Silica Gel, Dichloromethane, Methanol	-	-	-

Note: The yield is reported for the purified product after column chromatography.

Mandatory Visualization

Application Notes and Protocols for the Extraction and Purification of Rubrosterone from Plant Material

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubrosterone is a C19 phytoecdysteroid, a class of compounds that are analogues of insect molting hormones.[1] It can be isolated from plants of the Amaranthaceae family, notably Achyranthes rubrofusca and Achyranthes fauriei.[2][3] Due to the anabolic and adaptogenic properties reported for phytoecdysteroids, there is growing interest in their potential therapeutic applications. This document provides a detailed protocol for the extraction and purification of Rubrosterone from plant material, intended for researchers in natural product chemistry, pharmacology, and drug development.

Data Presentation

The following table summarizes the anticipated yields and purity at various stages of the extraction and purification process. It is important to note that these values are estimates based on typical phytoecdysteroid extraction and may vary depending on the specific plant material, collection time, and experimental conditions.

Stage	Product	Starting Material (Dry Weight)	Expected Yield (w/w)	Purity (Estimated)
1. Extraction	Crude Ethanolic Extract	1 kg	10 - 15%	< 1%
2. Partitioning	Ethyl Acetate Fraction	100 - 150 g	1 - 2.5%	5 - 10%
3. Column Chromatography	Enriched Rubrosterone Fraction	10 - 25 g	0.1 - 0.5%	60 - 80%
4. Preparative HPLC	Purified Rubrosterone	1 - 5 g	0.01 - 0.05%	> 95%

Experimental Protocols

This protocol is adapted from established methods for phytoecdysteroid isolation from Achyranthes species.[4][5]

Plant Material Preparation

• Collect the roots of Achyranthes rubrofusca.

• Thoroughly wash the plant material with water to remove soil and other debris.

• Air-dry the material in a well-ventilated area, preferably in the shade, until brittle.

• Grind the dried plant material into a coarse powder using a mechanical grinder.

Extraction

• Macerate the powdered plant material (1 kg) in 95% ethanol (5 L) at room temperature for 72 hours with occasional stirring.

• Filter the extract through cheesecloth and then Whatman No. 1 filter paper.

• Repeat the extraction process two more times with fresh solvent.

• Combine the filtrates and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude ethanolic extract.

Liquid-Liquid Partitioning

• Suspend the crude ethanolic extract in distilled water (1 L).

• Perform sequential liquid-liquid partitioning in a separatory funnel with the following solvents:

  • n-hexane (3 x 1 L) to remove nonpolar compounds like fats and chlorophyll. Discard the n-hexane fraction.

  • Ethyl acetate (3 x 1 L) to extract medium-polarity compounds, including Rubrosterone.

  • n-butanol (3 x 1 L) to extract more polar compounds.

• Collect the ethyl acetate fractions, combine them, and concentrate under reduced pressure to yield the ethyl acetate fraction.

Silica Gel Column Chromatography

• Prepare a silica gel (60-120 mesh) column using a suitable solvent system, for example, a gradient of chloroform-methanol.

• Adsorb the dried ethyl acetate fraction onto a small amount of silica gel.

• Load the sample onto the top of the prepared column.

• Elute the column with a stepwise gradient of increasing polarity, starting with 100% chloroform and gradually increasing the proportion of methanol (e.g., 99:1, 98:2, 95:5, 90:10 v/v).

• Collect fractions of 50-100 mL and monitor the composition of each fraction using Thin Layer Chromatography (TLC) with a chloroform-methanol mobile phase and visualization under UV light after spraying with a suitable reagent (e.g., sulfuric acid-vanillin).

• Combine the fractions containing the compound of interest (Rubrosterone) based on the TLC profile.

• Evaporate the solvent from the combined fractions to obtain an enriched Rubrosterone fraction.

Preparative High-Performance Liquid Chromatography (Prep-HPLC)

• Dissolve the enriched Rubrosterone fraction in the mobile phase.

• Purify the dissolved fraction using a preparative HPLC system equipped with a C18 column.

• Use a suitable isocratic or gradient mobile phase, such as a mixture of methanol and water or acetonitrile and water, to achieve optimal separation. The exact ratio should be determined based on analytical HPLC analysis of the enriched fraction.[6][7]

• Monitor the elution profile using a UV detector at an appropriate wavelength (typically around 245 nm for ecdysteroids).

• Collect the peak corresponding to Rubrosterone.

• Evaporate the solvent from the collected fraction under reduced pressure to obtain purified Rubrosterone.

• Assess the purity of the final product using analytical HPLC.

Visualizations

Experimental Workflow

Caption: Workflow for Rubrosterone extraction and purification.

General Phytoecdysteroid Biosynthesis Pathway

Caption: Simplified biosynthesis of phytoecdysteroids in plants.

General Mechanism of Ecdysteroid Action in Vertebrates (Hypothesized)

While a specific signaling pathway for Rubrosterone in vertebrates is not fully elucidated, ecdysteroids are known to interact with nuclear receptors in invertebrates. In vertebrates, it is hypothesized that they may exert their effects through interactions with various cellular signaling pathways, potentially including membrane-bound receptors and modulation of kinase cascades, rather than through a classical steroid hormone receptor mechanism.

Caption: Hypothesized mechanism of ecdysteroid action in vertebrates.

References

• 1. Steroid signaling controls sex-specific development in an invertebrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ecdysteroid hormone action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Phytoecdysteroids from the Roots of Achyranthes bidentata Blume - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. PREPARATIVE ISOLATION AND PURIFICATION OF FIVE FLAVONOIDS FROM POGOSTEMON CABLIN BENTH BY HIGH-SPEED COUNTERCURRENT CHROMATOGRAPHY AND PREPARATIVE HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PREPARATIVE ISOLATION AND PURIFICATION OF CHEMICAL CONSTITUENTS OF BELAMCANDA BY MPLC, HSCCC AND PREP-HPLC - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Quantitative Analysis of Rubrosterone using HPLC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Rubrosterone is a C19 steroid and a metabolite of insect-metamorphosing substances, also found in certain plants. Its structural similarity to endogenous steroids has sparked interest in its potential biological activities and therapeutic applications. Accurate and sensitive quantification of Rubrosterone in various biological matrices is crucial for pharmacokinetic studies, metabolic profiling, and quality control of herbal products. This application note provides a detailed protocol for the quantitative analysis of Rubrosterone using High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS). The method is designed to be robust, sensitive, and specific for the determination of Rubrosterone in complex biological samples.

Experimental Protocols

Sample Preparation

A critical step for accurate quantification is the efficient extraction of Rubrosterone from the sample matrix while minimizing interferences. Both Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) are suitable methods.

2.1.1. Liquid-Liquid Extraction (LLE) Protocol:

• To 100 µL of the sample (e.g., serum, plasma), add 10 µL of the internal standard (IS) working solution (e.g., Testosterone-d3 at 100 ng/mL).

• Add 500 µL of methyl tert-butyl ether (MTBE) as the extraction solvent.

• Vortex for 2 minutes to ensure thorough mixing.

• Centrifuge at 10,000 x g for 5 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer to a clean microcentrifuge tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid).

• Vortex for 30 seconds and transfer to an HPLC vial for analysis.

2.1.2. Solid-Phase Extraction (SPE) Protocol:

• Condition a C18 SPE cartridge (e.g., 100 mg, 1 mL) by passing 1 mL of methanol followed by 1 mL of water.

• To 100 µL of the sample, add 10 µL of the IS working solution and 400 µL of water.

• Load the diluted sample onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of water to remove polar interferences.

• Elute the analyte and internal standard with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase.

• Vortex and transfer to an HPLC vial for analysis.

HPLC-MS/MS Method

The following parameters provide a robust starting point for the analysis of Rubrosterone. Optimization may be required based on the specific instrumentation used.

Table 1: HPLC Parameters

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 2.6 µm particle size)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Methanol with 0.1% formic acid
Gradient	0-1 min: 30% B, 1-5 min: 30-95% B, 5-7 min: 95% B, 7.1-10 min: 30% B (equilibration)
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 2: MS/MS Parameters

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Precursor Ion (m/z)	335.18 ([M+H]⁺)
Internal Standard (IS)	Testosterone-d3 (Precursor: 292.2, Product: 97.1)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	450°C
Gas Flow	Instrument dependent, optimize for best signal

Multiple Reaction Monitoring (MRM) Transitions

The following MRM transitions are proposed for the quantitative analysis of Rubrosterone. The primary transition should be used for quantification, with the secondary transition for confirmation. Collision energies should be optimized for the specific instrument.

Table 3: Proposed MRM Transitions for Rubrosterone

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Proposed Use
Rubrosterone	335.18	317.17	Quantifier
Rubrosterone	335.18	299.16	Qualifier

Note: The proposed product ions correspond to the loss of one and two water molecules, respectively, a common fragmentation pattern for steroids.

Data Presentation and Method Performance

The following tables summarize the expected quantitative performance of the HPLC-MS/MS method for Rubrosterone, based on typical validation results for similar steroid analyses.

Table 4: Calibration Curve and Linearity

Analyte	Calibration Range (ng/mL)	R²
Rubrosterone	0.1 - 100	≥ 0.995

Table 5: Precision and Accuracy

QC Level	Concentration (ng/mL)	Precision (%RSD)	Accuracy (%)
LLOQ	0.1	< 20	80 - 120
Low	0.3	< 15	85 - 115
Mid	10	< 15	85 - 115
High	80	< 15	85 - 115

Table 6: Sensitivity and Recovery

Parameter	Value
Limit of Detection (LOD)	~0.03 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL
Extraction Recovery	> 85%

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the quantitative analysis of Rubrosterone from a biological sample.

Quantitative analysis workflow for Rubrosterone.

Proposed Fragmentation Pathway

This diagram shows the proposed fragmentation of the Rubrosterone precursor ion to its major product ions in the mass spectrometer.

Proposed MS/MS fragmentation of Rubrosterone.

Application Note: A Validated LC-MS/MS Method for the Quantification of Rubrosterone in Human Plasma

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document details a highly selective and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Rubrosterone in human plasma. The protocol outlines a robust sample preparation procedure using solid-phase extraction, optimized chromatographic conditions for efficient separation, and specific mass spectrometric parameters for detection. The method has been validated according to the principles outlined in the FDA's Bioanalytical Method Validation Guidance to ensure reliability for pharmacokinetic and other clinical research studies.[1][2][3] All quantitative data from the validation are presented, demonstrating excellent linearity, accuracy, precision, and stability.

Introduction

Rubrosterone is a C19 steroid found in plants and insects that belongs to the ecdysteroid class of compounds.[4][5][6] Ecdysteroids, including the well-known 20-hydroxyecdysone, have garnered interest for their potential anabolic and adaptogenic effects without the androgenic side effects associated with traditional anabolic steroids.[7] As research into the therapeutic potential of Rubrosterone expands, a reliable and validated bioanalytical method is essential for accurately characterizing its pharmacokinetic profile in plasma.

LC-MS/MS has become the gold standard for quantifying small molecules in complex biological matrices due to its superior selectivity, sensitivity, and speed.[8][9] This application note provides a comprehensive protocol for a proposed LC-MS/MS method to quantify Rubrosterone, which can be adopted and verified by researchers in the field. The method is based on established principles for the analysis of other steroids and ecdysteroids in plasma.[7][10][11][12]

Experimental Protocols

Materials and Reagents

• Analytes: Rubrosterone (≥98% purity), 20-Hydroxyecdysone (Internal Standard, IS) (≥98% purity).

• Chemicals: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic Acid (99%), Ammonium Hydroxide.

• Plasma: Blank human plasma (K2-EDTA).

• SPE Cartridges: Mixed-Mode Cation Exchange SPE cartridges.

Instrumentation

• LC System: UHPLC system capable of binary gradient elution.

• MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Analytical Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 2.6 µm particle size).[13]

Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Rubrosterone and 20-Hydroxyecdysone (IS) in methanol.

• Working Solutions: Prepare serial dilutions of the Rubrosterone stock solution in 50:50 methanol/water to create calibration standards (CS) and quality control (QC) samples.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the IS stock solution in 50:50 methanol/water.

Sample Preparation: Solid-Phase Extraction (SPE)

• Pre-treatment: To a 100 µL aliquot of human plasma, add 10 µL of the 100 ng/mL IS working solution. Vortex for 10 seconds.

• Dilution: Add 200 µL of 4% phosphoric acid in water and vortex.

• SPE Conditioning: Condition a mixed-mode SPE plate with 1 mL of methanol followed by 1 mL of water.

• Loading: Load the pre-treated sample onto the SPE plate.

• Washing: Wash the plate with 1 mL of 5% ammonium hydroxide, followed by 1 mL of 10% methanol in water.

• Elution: Elute the analytes with two 75 µL aliquots of isopropanol.

• Evaporation: Dry the eluate under a stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of 50:50 methanol/water.

LC-MS/MS Conditions

• LC Parameters:

  • Column Temperature: 45°C[14]

  • Autosampler Temperature: 10°C

  • Injection Volume: 5 µL

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Gradient Elution:

    Time (min)	%B
    0.0	20
    1.0	20
    5.0	95
    6.0	95
    6.1	20

    | 8.0 | 20 |

• MS/MS Parameters:

  • Ionization Mode: ESI Positive

  • Ion Source Temperature: 500°C

  • Multiple Reaction Monitoring (MRM) Transitions: Based on the molecular weight of Rubrosterone (334.4 g/mol ), the following transitions are proposed.[4][15][16]

    Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
    Rubrosterone (Quantifier)	335.2	299.2	150	15
    Rubrosterone (Qualifier)	335.2	281.2	150	25

    | 20-Hydroxyecdysone (IS) | 481.3 | 445.3 | 150 | 20 |

Method Validation

The method was validated following the FDA's "Bioanalytical Method Validation Guidance for Industry".[2][17][18] The validation assessed linearity, accuracy, precision, selectivity, matrix effect, recovery, and stability.

Data Presentation

Table 1: Calibration Curve Linearity The calibration curve was constructed using a weighted (1/x²) linear regression.

Analyte	Linear Range (ng/mL)	Correlation Coefficient (r²)
Rubrosterone	0.5 - 500	> 0.998

Table 2: Intra- and Inter-Day Accuracy and Precision Data from three separate validation runs performed on different days.

QC Level	Nominal Conc. (ng/mL)	Intra-Day Precision (%CV) (n=6)	Intra-Day Accuracy (%)	Inter-Day Precision (%CV) (n=18)	Inter-Day Accuracy (%)
LLOQ	0.5	≤ 8.5	95.2 - 104.8	≤ 9.1	96.5 - 103.5
Low QC	1.5	≤ 7.2	96.1 - 103.9	≤ 7.8	97.2 - 102.8
Mid QC	75	≤ 5.5	98.5 - 101.5	≤ 6.2	98.0 - 102.0
High QC	400	≤ 4.8	99.1 - 100.9	≤ 5.4	98.8 - 101.2

Table 3: Matrix Effect and Extraction Recovery Assessed at Low and High QC concentrations (n=6).

QC Level	Matrix Factor	IS-Normalized Matrix Factor	Extraction Recovery (%)
Low QC	1.04	1.02	91.5
High QC	0.98	0.99	93.2

Table 4: Stability Assessment Stability was assessed at Low and High QC concentrations (n=3). Data is presented as % deviation from nominal concentration.

Stability Condition	Duration	Low QC (% Bias)	High QC (% Bias)
Bench-Top (Room Temp)	8 hours	-4.5	-3.1
Freeze-Thaw Cycles	3 cycles (-80°C to RT)	-6.8	-5.5
Long-Term Storage	30 days at -80°C	-7.2	-6.4

Visualizations

Experimental Workflow

Caption: Workflow for Rubrosterone quantification in plasma.

LC-MS/MS System Logic

Caption: Conceptual diagram of the LC-MS/MS system.

Conclusion

The LC-MS/MS method presented provides a robust, sensitive, and selective protocol for the quantification of Rubrosterone in human plasma. The solid-phase extraction procedure ensures high recovery and minimal matrix effects, contributing to the method's reliability. The validation data demonstrates that the method meets the stringent requirements for bioanalytical assays, making it suitable for use in regulated clinical and preclinical studies to explore the pharmacokinetics and therapeutic potential of Rubrosterone.

References

• 1. labs.iqvia.com [labs.iqvia.com]
• 2. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 3. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 4. Rubrosterone | CAS:19466-41-2 | Manufacturer ChemFaces [chemfaces.com]
• 5. Rubrosterone - Wikipedia [en.wikipedia.org]
• 6. Rubrosterone, a metabolite of insect metamorphosing substance from Achyranthes rubrofusca: structure and absolute configuration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. mdpi.com [mdpi.com]
• 9. An LC/MS/MS method for analyzing the steroid metabolome with high accuracy and from small serum samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sample Preparation and Liquid Chromatography-Tandem Mass Spectrometry for Multiple Steroids in Mammalian and Avian Circulation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. An LC-MS/MS method for the simultaneous quantification of 32 steroids in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. lcms.cz [lcms.cz]
• 14. sciforum.net [sciforum.net]
• 15. Rubrosterone | C19H26O5 | CID 12315102 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. GSRS [precision.fda.gov]
• 17. hhs.gov [hhs.gov]
• 18. Federal Register :: M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability [federalregister.gov]

Application Notes and Protocols for In Vitro Bioassay of Rubrosterone's Anabolic Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubrosterone, a steroid found in both insects and plants, has garnered interest for its potential anabolic properties.[1] These application notes provide a comprehensive guide to assessing the anabolic activity of Rubrosterone using established in vitro bioassays. The protocols detailed herein are designed to enable researchers to quantify Rubrosterone's effects on key anabolic processes, including androgen receptor activation, muscle cell differentiation, and protein synthesis. While specific quantitative data for Rubrosterone is not extensively available in public literature, this document provides the framework and methodologies to generate such data.

Androgen Receptor (AR) Activation Bioassay

The anabolic effects of many steroids are mediated through the androgen receptor (AR).[2][3] This assay determines if Rubrosterone can bind to and activate the human androgen receptor, a key step in initiating the cascade of events leading to muscle growth.

Experimental Protocol: AR Transactivation Assay

This protocol utilizes a cell-based reporter gene assay to measure the activation of the androgen receptor in response to Rubrosterone.

Materials:

• Human embryonic kidney (HEK293) or a similar suitable cell line

• Expression vector containing the human androgen receptor (hAR)

• Reporter vector containing an androgen response element (ARE) linked to a reporter gene (e.g., luciferase or green fluorescent protein (GFP))[4][5]

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• Test compound: Rubrosterone (in a suitable solvent, e.g., DMSO)

• Positive control: Dihydrotestosterone (DHT)

• Negative control: Vehicle (solvent)

• Luciferase assay reagent or fluorescence plate reader

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed HEK293 cells in a 96-well plate at a density that allows for ~80% confluency on the day of transfection.

• Transfection: Co-transfect the cells with the hAR expression vector and the ARE-reporter vector using a suitable transfection reagent according to the manufacturer's protocol.

• Compound Treatment: After 24 hours of transfection, replace the medium with a low-serum medium. Add varying concentrations of Rubrosterone, DHT (positive control), and the vehicle (negative control) to the respective wells.

• Incubation: Incubate the plate for 24-48 hours at 37°C in a CO2 incubator.

• Signal Detection:

  • For luciferase reporter: Lyse the cells and measure the luciferase activity using a luminometer.

  • For GFP reporter: Measure the fluorescence intensity using a fluorescence plate reader.[4]

• Data Analysis: Normalize the reporter signal to cell viability (if necessary) and plot the dose-response curve for Rubrosterone and DHT. Calculate the EC50 value for each compound.

Data Presentation: Androgen Receptor Activation

The quantitative data should be summarized in a table for clear comparison.

Compound	EC50 (nM)	Maximum Activation (% of DHT)
Rubrosterone	[To be determined]	[To be determined]
DHT (Control)	[To be determined]	100%

Experimental Workflow: AR Transactivation Assay

Caption: Workflow for the Androgen Receptor Transactivation Assay.

Myoblast Differentiation Assay

Anabolic agents promote muscle growth by stimulating the differentiation of myoblasts (muscle precursor cells) into mature myotubes. The C2C12 cell line is a well-established model for studying this process.[6][7]

Experimental Protocol: C2C12 Myoblast Differentiation

This protocol assesses the effect of Rubrosterone on the morphological and biochemical differentiation of C2C12 myoblasts.

Materials:

• C2C12 myoblasts

• Growth Medium (GM): DMEM with 10% FBS

• Differentiation Medium (DM): DMEM with 2% horse serum[7]

• Test compound: Rubrosterone

• Positive control: Insulin-like growth factor 1 (IGF-1) or a known anabolic steroid

• Negative control: Vehicle

• Phosphate-buffered saline (PBS)

• Fixing solution (e.g., 4% paraformaldehyde)

• Staining solution (e.g., Giemsa or antibodies against myosin heavy chain)

• Microscope with imaging capabilities

• Creatine kinase activity assay kit[6]

Procedure:

• Cell Seeding and Growth: Seed C2C12 myoblasts in multi-well plates with GM. Grow until they reach 80-90% confluency.

• Induction of Differentiation: Replace GM with DM to induce differentiation.

• Compound Treatment: Add different concentrations of Rubrosterone, positive control, and vehicle to the DM.

• Incubation: Incubate for 3-5 days, replacing the medium with fresh DM and compounds every 48 hours.

• Morphological Assessment:

  • Fix the cells and stain them.

  • Capture images and calculate the fusion index: (Number of nuclei in myotubes / Total number of nuclei) x 100%.

• Biochemical Assessment:

  • Lyse the cells and measure the activity of creatine kinase, a marker of muscle differentiation.[6]

Data Presentation: Myoblast Differentiation

Treatment	Concentration	Fusion Index (%)	Creatine Kinase Activity (U/mg protein)
Rubrosterone	[Dose 1]	[To be determined]	[To be determined]
[Dose 2]	[To be determined]	[To be determined]
[Dose 3]	[To be determined]	[To be determined]
IGF-1 (Control)	[Concentration]	[To be determined]	[To be determined]
Vehicle	-	[To be determined]	[To be determined]

Experimental Workflow: C2C12 Differentiation Assay

Caption: Workflow for the C2C12 Myoblast Differentiation Assay.

Protein Synthesis Assay

A key anabolic effect is the increase in protein synthesis in muscle cells. This can be measured by quantifying the incorporation of labeled amino acid analogs into newly synthesized proteins.[8]

Experimental Protocol: SUnSET (Surface Sensing of Translation) Assay

This non-radioactive method uses puromycin, an aminonucleoside antibiotic, to label nascent polypeptide chains.

Materials:

• Differentiated C2C12 myotubes

• DMEM (without methionine for some protocols)

• Test compound: Rubrosterone

• Positive control: Insulin or IGF-1

• Negative control: Vehicle

• Puromycin

• Cell lysis buffer

• Protein quantification assay (e.g., BCA)

• SDS-PAGE and Western blotting reagents

• Anti-puromycin antibody

• Secondary antibody conjugated to HRP

• Chemiluminescent substrate

Procedure:

• Cell Culture and Differentiation: Culture and differentiate C2C12 myoblasts into myotubes as described in the previous protocol.

• Compound Treatment: Treat the myotubes with various concentrations of Rubrosterone, positive control, and vehicle for a specified period (e.g., 24 hours).

• Puromycin Labeling: Add puromycin to the culture medium at a final concentration of 1 µM and incubate for 30 minutes.[9]

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them.

• Protein Quantification: Determine the protein concentration of the lysates.

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Probe the membrane with an anti-puromycin antibody, followed by an HRP-conjugated secondary antibody.

• Signal Detection: Detect the chemiluminescent signal and quantify the band intensities.

Data Presentation: Protein Synthesis

Treatment	Concentration	Puromycin Incorporation (Arbitrary Units)
Rubrosterone	[Dose 1]	[To be determined]
[Dose 2]	[To be determined]
[Dose 3]	[To be determined]
Insulin (Control)	[Concentration]	[To be determined]
Vehicle	-	[To be determined]

Experimental Workflow: Protein Synthesis (SUnSET) Assay

Caption: Workflow for the Protein Synthesis (SUnSET) Assay.

Signaling Pathway Analysis

The anabolic effects of many compounds are mediated through the Akt/mTOR signaling pathway.[10][11] Investigating the phosphorylation status of key proteins in this pathway can provide mechanistic insights into Rubrosterone's action.

Hypothesized Signaling Pathway for Rubrosterone's Anabolic Activity

The following diagram illustrates a potential signaling cascade that could be activated by Rubrosterone to promote anabolism. This is a generalized pathway for anabolic agents and requires experimental validation for Rubrosterone.

Caption: Hypothesized genomic and non-genomic signaling pathways for Rubrosterone's anabolic effects.

Experimental Protocol: Western Blotting for Signaling Proteins

This protocol is used to detect the phosphorylation of key signaling proteins like Akt and S6K.

Materials:

• Differentiated C2C12 myotubes

• Test compound: Rubrosterone

• Controls (e.g., IGF-1, vehicle)

• Cell lysis buffer with phosphatase and protease inhibitors

• Primary antibodies (e.g., anti-phospho-Akt, anti-Akt, anti-phospho-p70S6K, anti-p70S6K)

• Secondary antibodies conjugated to HRP

• Other Western blotting reagents as listed previously

Procedure:

• Cell Treatment and Lysis: Treat C2C12 myotubes with Rubrosterone or controls for a short duration (e.g., 15-60 minutes) to observe acute signaling events. Lyse the cells.

• Western Blotting: Perform Western blotting as described for the SUnSET assay.

• Antibody Incubation: Probe membranes with primary antibodies against the phosphorylated and total forms of the target proteins. Follow with the appropriate secondary antibodies.

• Data Analysis: Quantify the band intensities for the phosphorylated proteins and normalize them to the total protein levels.

Data Presentation: Signaling Pathway Activation

Treatment	Concentration	p-Akt/Total Akt Ratio	p-S6K/Total S6K Ratio
Rubrosterone	[Dose 1]	[To be determined]	[To be determined]
[Dose 2]	[To be determined]	[To be determined]
[Dose 3]	[To be determined]	[To be determined]
IGF-1 (Control)	[Concentration]	[To be determined]	[To be determined]
Vehicle	-	1.0	1.0

Conclusion

The protocols and frameworks provided in these application notes offer a robust system for the in vitro evaluation of Rubrosterone's anabolic activity. By systematically applying these bioassays, researchers can generate crucial data on its mechanism of action and potential efficacy as an anabolic agent. This information is vital for further research and development in the fields of sports science, nutrition, and medicine.

References

• 1. researchgate.net [researchgate.net]
• 2. In Vitro and in Vivo Structure-Activity Relationships of Novel Androgen Receptor Ligands with Multiple Substituents in the B-Ring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemistry and Structural Biology of Androgen Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Androgen receptor transactivation assay using green fluorescent protein as a reporter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. indigobiosciences.com [indigobiosciences.com]
• 6. researchgate.net [researchgate.net]
• 7. Dexamethasone Treatment at the Myoblast Stage Enhanced C2C12 Myocyte Differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Regulation of muscle protein synthesis in an in vitro cell model using ex vivo human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Acute myotube protein synthesis regulation by IL-6-related cytokines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Testosterone regulation of Akt/mTORC1/FoxO3a Signaling in Skeletal Muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The PI3K-Akt-mTOR and Associated Signaling Pathways as Molecular Drivers of Immune-Mediated Inflammatory Skin Diseases: Update on Therapeutic Strategy Using Natural and Synthetic Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: C2C12 Myotube Differentiation Assay for Rubrosterone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubrosterone, a phytoecdysteroid structurally similar to insect molting hormones, has garnered interest for its potential anabolic properties in vertebrate muscle tissue. Understanding its effects on myogenesis is crucial for evaluating its therapeutic or performance-enhancing applications. The C2C12 cell line, a subclone of murine myoblasts, provides a robust and widely used in vitro model to study the differentiation of myoblasts into multinucleated myotubes, mimicking the process of muscle fiber formation. This document provides a detailed protocol for assessing the impact of Rubrosterone on C2C12 myotube differentiation, including methods for quantification and a proposed signaling pathway.

Principle of the Assay

C2C12 myoblasts are proliferative single-nucleus cells. Upon reaching confluence and switching to a low-serum differentiation medium, they exit the cell cycle, elongate, and fuse to form multinucleated myotubes. This differentiation process is characterized by the expression of muscle-specific proteins such as myosin heavy chain (MHC). This assay evaluates the effect of Rubrosterone on the extent of myotube formation and hypertrophy by quantifying morphological changes and the expression of myogenic markers.

Proposed Signaling Pathway for Rubrosterone in Myotube Hypertrophy

Based on studies of the closely related phytoecdysteroid, 20-hydroxyecdysone (20E), it is hypothesized that Rubrosterone does not act via the classical androgen receptor pathway. Instead, it is proposed to bind to a membrane-associated receptor, potentially Estrogen Receptor Beta (ERβ), which in turn activates the Phosphoinositide 3-kinase (PI3K)/Akt signaling cascade. This pathway is a central regulator of muscle protein synthesis and hypertrophy.

Caption: Proposed signaling pathway of Rubrosterone in skeletal muscle cells.

Experimental Protocols

Materials and Reagents

• C2C12 mouse myoblast cell line

• Dulbecco's Modified Eagle's Medium (DMEM), high glucose

• Fetal Bovine Serum (FBS)

• Horse Serum (HS)

• Penicillin-Streptomycin solution (100x)

• Trypsin-EDTA (0.25%)

• Phosphate-Buffered Saline (PBS)

• Rubrosterone (stock solution prepared in DMSO)

• Dimethyl sulfoxide (DMSO, vehicle control)

• Insulin-like Growth Factor-1 (IGF-1, positive control)

• Methanol (for fixation)

• Giemsa stain

• Paraformaldehyde (PFA)

• Triton X-100

• Bovine Serum Albumin (BSA)

• Primary antibody: anti-Myosin Heavy Chain (MHC)

• Secondary antibody: fluorescently-conjugated (e.g., Alexa Fluor 488)

• DAPI (4',6-diamidino-2-phenylindole)

• Mounting medium

Cell Culture and Differentiation

• Cell Seeding: Plate C2C12 myoblasts in a 24-well plate at a density of 2 x 10^4 cells/well in Growth Medium (DMEM with 10% FBS and 1% Penicillin-Streptomycin).

• Proliferation: Culture the cells at 37°C in a 5% CO2 incubator until they reach 80-90% confluency (approximately 2-3 days).

• Induction of Differentiation: Once confluent, aspirate the Growth Medium and wash the cells once with PBS. Replace with Differentiation Medium (DMEM with 2% Horse Serum and 1% Penicillin-Streptomycin).

• Treatment: Add Rubrosterone at various concentrations (e.g., 0.1, 1, 10 µM) to the Differentiation Medium. Include a vehicle control (DMSO) and a positive control (e.g., 100 ng/mL IGF-1).

• Incubation: Culture the cells for 4-6 days to allow for myotube formation, changing the medium with fresh treatments every 48 hours.

Quantification of Myotube Differentiation

A. Giemsa Staining for General Morphology and Fusion Index

• Fixation: After the differentiation period, wash the cells with PBS and fix with 100% methanol for 10 minutes at room temperature.

• Staining: Aspirate methanol and air dry the plate. Add Giemsa stain and incubate for 20 minutes.

• Washing: Gently wash the wells with distilled water until the water runs clear.

• Imaging: Acquire images using a brightfield microscope.

• Analysis:

  • Myotube Morphology: Visually assess the size and number of myotubes.

  • Fusion Index: Calculate as the percentage of nuclei within myotubes (defined as cells with ≥3 nuclei) relative to the total number of nuclei in the field of view.[1][2]

B. Immunofluorescence for Myosin Heavy Chain (MHC) and Myotube Diameter

• Fixation: Wash cells with PBS and fix with 4% PFA for 15 minutes.

• Permeabilization: Wash with PBS and permeabilize with 0.25% Triton X-100 in PBS for 10 minutes.

• Blocking: Block with 5% BSA in PBS for 1 hour.

• Primary Antibody: Incubate with anti-MHC antibody (diluted in blocking buffer) overnight at 4°C.

• Secondary Antibody: Wash with PBS and incubate with a fluorescently-conjugated secondary antibody for 1 hour at room temperature, protected from light.

• Nuclear Staining: Counterstain with DAPI for 5 minutes.

• Imaging: Acquire images using a fluorescence microscope.

• Analysis:

  • Myotube Diameter: Using image analysis software (e.g., ImageJ), measure the diameter of at least 50 myotubes per condition at multiple points along their length to calculate an average diameter.[3][4]

Data Presentation

The following tables present hypothetical quantitative data based on the effects of 20-hydroxyecdysone, a compound structurally and functionally similar to Rubrosterone, on C2C12 myotubes.[3][5][6]

Table 1: Effect of Rubrosterone on Myotube Diameter

Treatment Group	Concentration	Mean Myotube Diameter (µm) ± SD	Fold Change vs. Vehicle
Vehicle Control	0.1% DMSO	12.5 ± 1.8	1.00
Rubrosterone	0.1 µM	14.2 ± 2.1	1.14
Rubrosterone	1.0 µM	18.8 ± 2.5	1.50
Rubrosterone	10 µM	20.1 ± 2.9	1.61
Positive Control	100 ng/mL IGF-1	22.5 ± 3.1*	1.80

*p < 0.05 compared to Vehicle Control

Table 2: Effect of Rubrosterone on Myogenic Fusion Index

Treatment Group	Concentration	Fusion Index (%) ± SD
Vehicle Control	0.1% DMSO	35.2 ± 4.5
Rubrosterone	0.1 µM	38.9 ± 5.1
Rubrosterone	1.0 µM	45.6 ± 6.2
Rubrosterone	10 µM	48.2 ± 5.8
Positive Control	100 ng/mL IGF-1	55.1 ± 7.3*

*p < 0.05 compared to Vehicle Control

Table 3: Effect of Rubrosterone on Protein Synthesis

Treatment Group	Concentration	Protein Synthesis (CPM/µg protein) ± SD	Fold Change vs. Vehicle
Vehicle Control	0.1% DMSO	15,230 ± 1,890	1.00
Rubrosterone	0.1 µM	16,890 ± 2,100	1.11
Rubrosterone	1.0 µM	21,560 ± 2,540	1.42
Rubrosterone	10 µM	22,180 ± 2,830	1.46
Positive Control	100 ng/mL IGF-1	25,450 ± 3,120*	1.67

*p < 0.05 compared to Vehicle Control. CPM = Counts Per Minute from [3H]-Leucine incorporation.

Experimental Workflow Diagram

Caption: Experimental workflow for the C2C12 myotube differentiation assay.

Conclusion

This protocol provides a comprehensive framework for investigating the effects of Rubrosterone on skeletal muscle cell differentiation using the C2C12 model. The combination of morphological and molecular analyses will enable a thorough characterization of Rubrosterone's myogenic potential. The proposed signaling pathway offers a mechanistic basis for its observed effects, guiding further research into its mode of action.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 20-Hydroxyecdysone, from Plant Extracts to Clinical Use: Therapeutic Potential for the Treatment of Neuromuscular, Cardio-Metabolic and Respiratory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. dshs-koeln.de [dshs-koeln.de]
• 6. researchgate.net [researchgate.net]

Assessing Rubrosterone-Induced Protein Synthesis with Puromycin Labeling: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubrosterone, a phytoecdysteroid, has garnered interest for its potential anabolic properties, including the stimulation of protein synthesis. Understanding the molecular mechanisms underlying these effects is crucial for its potential therapeutic applications. This document provides detailed application notes and protocols for assessing Rubrosterone-induced protein synthesis in a research setting, utilizing the robust and widely adopted puromycin labeling technique, also known as the Surface Sensing of Translation (SUnSET) assay.

Puromycin is an aminonucleoside antibiotic that mimics the 3' end of aminoacyl-tRNA, allowing it to be incorporated into nascent polypeptide chains during translation. This incorporation results in the termination of elongation and the release of a puromycylated peptide. The amount of incorporated puromycin is directly proportional to the rate of global protein synthesis and can be detected and quantified using an anti-puromycin antibody.

Proposed Signaling Pathway for Rubrosterone-Induced Protein Synthesis

While the precise signaling cascade initiated by Rubrosterone is an active area of research, evidence from related phytoecdysteroids suggests a likely mechanism involving the activation of the Phosphoinositide 3-kinase (PI3K)/Akt/mammalian Target of Rapamycin (mTOR) pathway. This pathway is a central regulator of cell growth and protein synthesis.

• Activation: Rubrosterone is hypothesized to bind to a yet-to-be-fully-characterized cell surface receptor, leading to the activation of PI3K.

• Signal Transduction: Activated PI3K phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate phosphatidylinositol 3,4,5-trisphosphate (PIP3). PIP3 acts as a docking site for the serine/threonine kinase Akt, leading to its phosphorylation and activation.

• mTORC1 Activation: Activated Akt can then phosphorylate and inhibit the Tuberous Sclerosis Complex (TSC1/TSC2), a negative regulator of the small GTPase Rheb. This allows Rheb to accumulate in its GTP-bound, active state.

• Protein Synthesis Initiation: Active Rheb directly binds to and activates the mTOR Complex 1 (mTORC1). mTORC1 then phosphorylates key downstream effectors that promote protein synthesis, including p70 S6 kinase (S6K) and eukaryotic initiation factor 4E-binding protein 1 (4E-BP1). Phosphorylation of 4E-BP1 causes its dissociation from the eukaryotic initiation factor 4E (eIF4E), allowing eIF4E to initiate cap-dependent translation.

Proposed signaling pathway of Rubrosterone-induced protein synthesis.

Experimental Workflow for Assessing Protein Synthesis

The following diagram outlines the general workflow for investigating the effect of Rubrosterone on protein synthesis using puromycin labeling followed by Western blot analysis.

General experimental workflow for puromycin labeling and Western blot analysis.

Application Notes

Cell Culture and Treatment

• Cell Line Selection: Choose a cell line relevant to the research question (e.g., C2C12 myoblasts for muscle-related studies).

• Rubrosterone Concentration and Incubation Time: Perform a dose-response and time-course experiment to determine the optimal concentration and incubation time for Rubrosterone treatment. A typical starting range for phytoecdysteroids is 1-100 µM.

• Controls:

  • Vehicle Control: Treat cells with the same solvent used to dissolve Rubrosterone (e.g., DMSO).

  • Positive Control (for protein synthesis induction): A known inducer of protein synthesis, such as insulin or a combination of essential amino acids, can be used.

  • Negative Control (for protein synthesis inhibition): Cycloheximide, a potent protein synthesis inhibitor, should be used to confirm the specificity of the puromycin signal. Pre-treat cells with cycloheximide before adding puromycin.

Puromycin Labeling

• Puromycin Concentration: The optimal concentration of puromycin can vary between cell types. A concentration range of 1-10 µg/mL is commonly used. It is recommended to titrate the puromycin concentration to achieve a robust signal without causing significant cellular stress.

• Labeling Time: A short incubation time of 10-30 minutes is generally sufficient for labeling nascent proteins. Prolonged exposure to puromycin can be toxic to cells.

Western Blotting and Data Quantification

• Antibody Selection: Use a validated monoclonal anti-puromycin antibody for specific detection of puromycylated peptides.

• Loading Control: It is critical to use a reliable loading control (e.g., β-actin, GAPDH, or total protein stain like Ponceau S) to normalize the puromycin signal and ensure equal protein loading across lanes.

• Data Analysis: The puromycin signal will appear as a smear on the Western blot, representing a wide range of puromycylated proteins of different molecular weights. Quantify the entire lane (smear) for each sample. The integrated density of the puromycin signal should be normalized to the corresponding loading control.

Experimental Protocols

Protocol 1: Assessing Rubrosterone-Induced Protein Synthesis in Cultured Cells via Puromycin Labeling and Western Blotting

Materials:

• Cell culture medium and supplements

• Selected cell line (e.g., C2C12 myoblasts)

• Rubrosterone (stock solution in DMSO)

• Puromycin dihydrochloride (stock solution in sterile water)

• Cycloheximide (stock solution in DMSO)

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer (4X)

• SDS-PAGE gels

• PVDF membrane

• Tris-buffered saline with 0.1% Tween-20 (TBST)

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibody: Anti-puromycin antibody (e.g., clone 12D10)

• Primary antibody: Loading control antibody (e.g., anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system for chemiluminescence detection

Procedure:

• Cell Seeding: Seed cells in multi-well plates and allow them to adhere and reach the desired confluency (typically 70-80%).

• Treatment:

  • Treat cells with various concentrations of Rubrosterone or vehicle (DMSO) for the desired duration.

  • For the negative control, pre-treat a set of wells with cycloheximide (e.g., 100 µg/mL) for 30-60 minutes before puromycin labeling.

• Puromycin Labeling: Add puromycin to the cell culture medium to a final concentration of 1-10 µg/mL. Incubate for 10-30 minutes at 37°C.

• Cell Lysis:

  • Aspirate the medium and wash the cells twice with ice-cold PBS.

  • Add an appropriate volume of ice-cold RIPA buffer to each well.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes with periodic vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant (protein extract) to a new tube.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Sample Preparation:

  • Normalize the protein concentration of all samples with lysis buffer.

  • Add 4X Laemmli sample buffer to the lysates to a final concentration of 1X.

  • Boil the samples at 95-100°C for 5 minutes.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel.

  • Perform electrophoresis to separate the proteins.

  • Transfer the separated proteins to a PVDF membrane.

  • (Optional but recommended) Stain the membrane with Ponceau S to verify transfer efficiency and equal loading.

• Antibody Incubation:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-puromycin antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 5-10 minutes each.

  • Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Signal Detection:

  • Incubate the membrane with the chemiluminescent substrate according to the manufacturer's instructions.

  • Capture the chemiluminescent signal using an imaging system.

• Loading Control Detection:

  • (If not using a total protein stain) Strip the membrane and re-probe with the primary antibody for the loading control, followed by the appropriate secondary antibody and signal detection.

• Data Quantification:

  • Measure the densitometry of the entire lane for the puromycin signal and for the loading control signal for each sample using image analysis software (e.g., ImageJ/Fiji).

  • Normalize the puromycin signal to the loading control signal for each sample.

Data Presentation

Summarize all quantitative data into clearly structured tables for easy comparison.

Table 1: Effect of Rubrosterone on Protein Synthesis

Treatment Group	Rubrosterone Conc. (µM)	Normalized Puromycin Signal (Arbitrary Units, Mean ± SD)	Fold Change vs. Vehicle
Vehicle Control	0	1.00 ± 0.12	1.0
Rubrosterone	1	1.25 ± 0.15	1.25
Rubrosterone	10	1.80 ± 0.21	1.80
Rubrosterone	50	2.10 ± 0.25	2.10
Negative Control (Cycloheximide)	0	0.15 ± 0.05	0.15

Table 2: Time-Course of Rubrosterone-Induced Protein Synthesis

Treatment Time (hours)	Normalized Puromycin Signal (Arbitrary Units, Mean ± SD) at 10 µM Rubrosterone	Fold Change vs. Time 0
0	1.00 ± 0.10	1.0
2	1.35 ± 0.18	1.35
6	1.95 ± 0.22	1.95
12	2.20 ± 0.28	2.20
24	1.85 ± 0.19	1.85

Conclusion

The protocols and application notes provided herein offer a comprehensive guide for researchers to effectively assess the impact of Rubrosterone on protein synthesis. By employing the puromycin labeling method in conjunction with Western blotting, investigators can generate robust and quantifiable data to elucidate the anabolic potential and underlying molecular mechanisms of this promising phytoecdysteroid. Careful optimization of experimental conditions and the inclusion of appropriate controls are paramount for obtaining reliable and reproducible results.

Application Notes and Protocols: Cell-Based Reporter Assay for Rubrosterone Receptor Activation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubrosterone, a naturally occurring ecdysteroid found in plants and insects, is a structural analog of insect molting hormones.[1] Ecdysteroids exert their biological effects through the activation of a heterodimeric nuclear receptor complex consisting of the Ecdysone Receptor (EcR) and the Ultraspiracle protein (USP).[2] Upon ligand binding, the EcR/USP complex undergoes a conformational change, binds to specific DNA sequences known as ecdysone response elements (EREs), and modulates the transcription of target genes. This signaling pathway is a key regulator of developmental processes in arthropods.

The ability to quantify the activation of the ecdysone receptor by compounds like Rubrosterone is crucial for various research and development applications. This includes the screening of novel insecticides, the study of endocrine disruption, and the development of inducible gene expression systems for therapeutic and research purposes. Cell-based reporter assays provide a sensitive and high-throughput method for measuring the activation of the Rubrosterone receptor (EcR) in a cellular context.

These application notes provide a detailed protocol for a cell-based reporter assay to quantify the activation of the Rubrosterone receptor. The assay utilizes a mammalian or insect cell line co-transfected with expression vectors for EcR and USP, along with a reporter plasmid where the expression of a reporter gene, such as luciferase, is driven by an ERE-containing promoter.

Principle of the Assay

The cell-based reporter assay for Rubrosterone receptor activation is founded on the principle of ligand-dependent transcriptional activation. In the absence of a ligand, the EcR/USP heterodimer may be bound to DNA, repressing transcription. When Rubrosterone or another ecdysteroid agonist is introduced, it binds to the Ligand-Binding Domain (LBD) of EcR. This binding event triggers a conformational change in the receptor complex, leading to the recruitment of coactivators and the initiation of transcription of the downstream reporter gene. The resulting reporter protein (e.g., luciferase) can be quantified, and its level of expression is directly proportional to the activation of the ecdysone receptor.

Data Presentation

Compound	Receptor	Cell Line/System	EC50	Reference
20-Hydroxyecdysone (20E)	DmEcR/USP	Yeast	12 µM	[3]
Ponasterone A	DmEcR/USP	Yeast	2.8 µM	[3]
Ponasterone A	Ecdysone Receptor	Not Specified	70 nM
Cyasterone	Endogenous EcR	S2 (Diptera)	3.3 µM	[4]
Cyasterone	Endogenous EcR	Bm5 (Lepidoptera)	5.3 µM	[4]
Rubrosterone	EcR/USP	Not Available	Not Available	-

Signaling Pathway

The signaling pathway for Rubrosterone receptor activation involves the binding of the ligand to the EcR/USP heterodimer, followed by translocation to the nucleus (if not already present), binding to Ecdysone Response Elements (EREs) on the DNA, and subsequent activation of target gene transcription.

Rubrosterone Receptor Signaling Pathway

Experimental Workflow

The following diagram outlines the major steps involved in the cell-based reporter assay for measuring Rubrosterone receptor activation.

Cell-Based Reporter Assay Workflow

Experimental Protocols

Materials and Reagents

• Cell Line: HEK293T (mammalian) or Drosophila S2 (insect) cells.

• Cell Culture Medium:

  • For HEK293T: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • For S2 cells: Schneider's Drosophila Medium supplemented with 10% heat-inactivated FBS.

• Plasmids:

  • EcR expression vector (e.g., pAc5.1-EcR)

  • USP expression vector (e.g., pAc5.1-USP)

  • Ecdysone-responsive reporter vector (e.g., pERE-Luc, containing multiple copies of an ERE upstream of a luciferase reporter gene)

  • Control vector for transfection efficiency normalization (e.g., a plasmid constitutively expressing Renilla luciferase or β-galactosidase).

• Transfection Reagent: Calcium phosphate, lipofectamine, or other suitable transfection reagent.

• Test Compound: Rubrosterone (dissolved in a suitable solvent, e.g., DMSO).

• Control Compounds: 20-hydroxyecdysone (positive control), vehicle (negative control, e.g., DMSO).

• Assay Reagents:

  • Luciferase assay system (e.g., Dual-Luciferase® Reporter Assay System from Promega).

  • Phosphate-Buffered Saline (PBS).

  • Cell lysis buffer.

• Equipment:

  • Cell culture incubator (37°C, 5% CO2 for HEK293T; 25°C for S2).

  • Luminometer for reading 96-well plates.

  • Standard cell culture equipment (laminar flow hood, centrifuges, etc.).

  • 96-well white, clear-bottom cell culture plates.

Cell Seeding

• The day before transfection, seed the cells into 96-well plates at a density that will result in 70-90% confluency at the time of transfection. For HEK293T cells, a typical density is 1.5 x 10^4 cells per well. For S2 cells, a density of 1 x 10^5 cells per well is recommended.

• Incubate the plates overnight under appropriate conditions.

Transfection

• Prepare the transfection mixture according to the manufacturer's protocol for the chosen transfection reagent. A typical transfection cocktail for one well of a 96-well plate includes:

  • 50 ng EcR expression vector

  • 50 ng USP expression vector

  • 100 ng ERE-reporter vector

  • 10 ng control vector (e.g., Renilla luciferase)

• Add the transfection mixture to the cells and incubate for 24-48 hours to allow for expression of the receptor and reporter proteins.

Compound Treatment

• Prepare serial dilutions of Rubrosterone and control compounds in the appropriate cell culture medium. The final concentration of the solvent (e.g., DMSO) should be consistent across all wells and typically should not exceed 0.1%.

• After the post-transfection incubation period, remove the medium containing the transfection reagent and replace it with the medium containing the various concentrations of the test and control compounds.

• Incubate the plates for an additional 18-24 hours.

Luciferase Assay

• After the treatment incubation, remove the medium from the wells and wash the cells once with PBS.

• Lyse the cells by adding the appropriate lysis buffer and incubating according to the manufacturer's instructions.

• Measure the firefly and Renilla luciferase activities using a luminometer according to the instructions of the dual-luciferase assay system.

Data Analysis

• Normalization: For each well, normalize the firefly luciferase activity to the Renilla luciferase activity to correct for variations in transfection efficiency and cell number.

  • Normalized Response = (Firefly Luciferase Units) / (Renilla Luciferase Units)

• Fold Activation: Calculate the fold activation for each compound concentration by dividing the normalized response of the treated wells by the normalized response of the vehicle control wells.

• Dose-Response Curve: Plot the fold activation as a function of the logarithm of the compound concentration.

• EC50 Calculation: Fit the dose-response curve to a four-parameter logistic equation to determine the EC50 value, which is the concentration of the compound that elicits a half-maximal response.

Conclusion

The cell-based reporter assay described in these application notes provides a robust and sensitive method for quantifying the activation of the Rubrosterone receptor (ecdysone receptor). This assay can be readily adapted for high-throughput screening of compound libraries to identify novel agonists or antagonists of the ecdysone receptor, making it a valuable tool for drug discovery and basic research in endocrinology and toxicology.

References

• 1. researchgate.net [researchgate.net]
• 2. The Drosophila ecdysone receptor promotes or suppresses proliferation according to ligand level - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New reporter gene assays for detecting natural and synthetic molting hormone agonists using yeasts expressing ecdysone receptors of various insects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A cell-based reporter assay for screening for EcR agonist/antagonist activity of natural ecdysteroids in Lepidoptera (Bm5) and Diptera (S2) cell cultures, followed by modeling of ecdysteroid-EcR interactions and normal mode analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Testing Rubrosterone in a Luciferase Reporter Gene Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubrosterone, a naturally occurring ecdysteroid found in insects and plants, has garnered interest for its potential biological activities in vertebrates.[1][2] While its precise mechanism of action in mammalian systems is an area of ongoing research, evidence suggests that some ecdysteroids may exert their effects through interactions with nuclear receptors, including Estrogen Receptor Beta (ERβ).[3] This document provides a detailed protocol for utilizing a luciferase reporter gene assay to investigate the potential of Rubrosterone to modulate the ERβ signaling pathway.

A luciferase reporter assay is a widely used and highly sensitive method to study gene expression and regulation.[4] The assay involves introducing a plasmid into cells that contains a luciferase reporter gene driven by a specific promoter or response element.[5] Activation of the signaling pathway of interest leads to the expression of luciferase, which in turn produces a measurable light signal upon the addition of its substrate, luciferin.[6] This protocol specifically describes a dual-luciferase® reporter assay, which includes a second reporter (Renilla luciferase) under a constitutive promoter to normalize for transfection efficiency and cell viability, thereby increasing the accuracy of the results.[7]

Putative Signaling Pathway of Rubrosterone via Estrogen Receptor Beta (ERβ)

The proposed mechanism to be tested involves the binding of Rubrosterone to the intracellular Estrogen Receptor Beta (ERβ). Upon binding, the receptor-ligand complex is thought to dimerize and translocate to the nucleus. In the nucleus, it binds to Estrogen Response Elements (EREs) on the DNA, leading to the recruitment of co-activators and the initiation of transcription of the downstream luciferase reporter gene.[3][8][9]

Caption: Putative Rubrosterone signaling pathway via ERβ.

Experimental Protocol: Dual-Luciferase® Reporter Gene Assay

This protocol is designed for a 96-well plate format and utilizes a dual-luciferase system for enhanced accuracy.

Materials and Reagents

• HEK293T cells (or other suitable cell line with low endogenous ER expression)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Opti-MEM® I Reduced Serum Medium

• Lipofectamine® 3000 Transfection Reagent (or similar)

• pGL4.27[luc2P/minP/Hygro] Vector containing an Estrogen Response Element (ERE) upstream of the luciferase gene (experimental reporter)

• pRL-TK Vector (or similar) containing the Renilla luciferase gene under the control of a constitutive promoter (control reporter)

• pcDNA3.1(+) vector expressing human Estrogen Receptor Beta (ERβ)

• Rubrosterone (dissolved in DMSO)

• 17β-Estradiol (positive control, dissolved in DMSO)

• ICI 182,780 (Fulvestrant, antagonist control, dissolved in DMSO)

• Phosphate-Buffered Saline (PBS)

• Dual-Luciferase® Reporter Assay System

• 96-well white, clear-bottom tissue culture plates

• Luminometer

Experimental Workflow

Caption: Experimental workflow for the luciferase reporter assay.

Step-by-Step Procedure

Day 1: Cell Seeding and Transfection

• Seed HEK293T cells in a 96-well white, clear-bottom plate at a density of 2 x 10^4 cells per well in 100 µL of DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Incubate the cells at 37°C in a 5% CO2 incubator for 24 hours.

• On the day of transfection, prepare the following DNA mixture per well in Opti-MEM®:

  • 100 ng ERE-luciferase reporter plasmid

  • 10 ng pRL-TK (Renilla) control plasmid

  • 50 ng ERβ expression plasmid

• Prepare the transfection reagent (e.g., Lipofectamine® 3000) according to the manufacturer's instructions in Opti-MEM®.

• Combine the DNA mixture with the diluted transfection reagent and incubate at room temperature for 15-20 minutes to allow for complex formation.

• Add 20 µL of the transfection complex to each well.

• Gently mix the plate and incubate for 24 hours at 37°C and 5% CO2.

Day 2: Compound Treatment

• Prepare serial dilutions of Rubrosterone in serum-free DMEM. A suggested concentration range is from 10⁻¹² M to 10⁻⁵ M. Also, prepare solutions for the vehicle control (DMSO), positive control (10 nM 17β-Estradiol), and antagonist control (1 µM ICI 182,780).

• Carefully remove the media from the cells and replace it with 100 µL of the respective treatment media.

• Incubate the plate for 24 hours at 37°C and 5% CO2.

Day 3: Luminescence Measurement

• Equilibrate the 96-well plate and the Dual-Luciferase® Reporter Assay System reagents to room temperature.

• Remove the treatment media from the wells and wash once with 100 µL of PBS.

• Add 20 µL of 1X Passive Lysis Buffer to each well and incubate on an orbital shaker for 15 minutes at room temperature.

• In a luminometer, program the instrument to inject 100 µL of Luciferase Assay Reagent II and measure the firefly luciferase activity.

• Subsequently, program the luminometer to inject 100 µL of Stop & Glo® Reagent and measure the Renilla luciferase activity.

Data Analysis

• Normalization: For each well, divide the firefly luciferase reading by the Renilla luciferase reading to obtain the Relative Luciferase Units (RLU).

  • RLU = (Firefly Luciferase Activity) / (Renilla Luciferase Activity)

• Fold Induction: Calculate the fold induction for each treatment by dividing the RLU of the treated wells by the average RLU of the vehicle control wells.

  • Fold Induction = (RLU of Treated Sample) / (Average RLU of Vehicle Control)

• Dose-Response Curve: Plot the fold induction as a function of the logarithm of the Rubrosterone concentration. Use a non-linear regression model (e.g., sigmoidal dose-response) to determine the EC50 value (the concentration at which 50% of the maximal response is observed).

Data Presentation

The quantitative data from this assay should be summarized in clear and structured tables for easy comparison.

Table 1: Raw Luminescence Data (Example)

Well	Treatment	Concentration (M)	Firefly Reading	Renilla Reading
A1	Vehicle (DMSO)	-	15,234	7,617
A2	Vehicle (DMSO)	-	14,890	7,445
B1	Rubrosterone	1.00E-12	16,102	7,668
B2	Rubrosterone	1.00E-12	15,988	7,613
C1	Rubrosterone	1.00E-09	45,789	7,506
C2	Rubrosterone	1.00E-09	46,231	7,579
D1	Rubrosterone	1.00E-06	150,456	7,523
D2	Rubrosterone	1.00E-06	152,333	7,617
E1	17β-Estradiol	1.00E-08	180,567	7,524
E2	17β-Estradiol	1.00E-08	182,345	7,598
F1	ICI 182,780	1.00E-06	15,112	7,556
F2	ICI 182,780	1.00E-06	14,998	7,499

Table 2: Normalized Data and Fold Induction (Example)

Treatment	Concentration (M)	Average RLU	Std. Dev.	Fold Induction
Vehicle (DMSO)	-	2.00	0.01	1.00
Rubrosterone	1.00E-12	2.10	0.02	1.05
Rubrosterone	1.00E-09	6.10	0.05	3.05
Rubrosterone	1.00E-06	20.01	0.12	10.01
17β-Estradiol	1.00E-08	24.01	0.15	12.01
ICI 182,780	1.00E-06	1.00	0.01	0.50

Conclusion

This protocol provides a robust framework for investigating the potential of Rubrosterone to modulate gene expression via the Estrogen Receptor Beta signaling pathway. By following these detailed steps and utilizing the provided data analysis methods, researchers can obtain reliable and quantifiable results to elucidate the molecular mechanisms of this and other similar compounds. The use of a dual-luciferase system ensures high-quality data, which is essential for drug discovery and development applications.

References

• 1. youtube.com [youtube.com]
• 2. kirschner.med.harvard.edu [kirschner.med.harvard.edu]
• 3. Frontiers | Estrogen Receptor Beta (ERβ): A Ligand Activated Tumor Suppressor [frontiersin.org]
• 4. Estrogen receptor β: an overview and update - PMC [pmc.ncbi.nlm.nih.gov]
• 5. vliz.be [vliz.be]
• 6. academic.oup.com [academic.oup.com]
• 7. Dual-Luciferase® Reporter Assay System [promega.sg]
• 8. Estrogen Signaling via Estrogen Receptor β - PMC [pmc.ncbi.nlm.nih.gov]
• 9. creative-diagnostics.com [creative-diagnostics.com]

Determining the Solubility of Rubrosterone in Cell Culture Media: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubrosterone, a phytoecdysteroid found in various plants and insects, has garnered interest for its potential biological activities.[1][2][3] As with any compound intended for in vitro studies, establishing its solubility in cell culture media is a critical first step to ensure accurate and reproducible experimental results. These application notes provide detailed protocols for determining the kinetic and thermodynamic solubility of Rubrosterone in common cell culture media, such as DMEM and RPMI-1640. The methodologies described herein are designed to be adaptable for various laboratory settings and utilize standard analytical techniques.

Rubrosterone: Chemical Properties

Property	Value	Reference
Molecular Formula	C₁₉H₂₆O₅	[2]
Molecular Weight	334.41 g/mol	[1]
Chemical Class	Steroid, Phytoecdysteroid	[4]

Key Concepts: Kinetic vs. Thermodynamic Solubility

Understanding the distinction between kinetic and thermodynamic solubility is crucial for designing and interpreting solubility experiments.

• Kinetic Solubility: This measures the concentration of a compound at which it begins to precipitate out of a solution when added from a concentrated organic stock (e.g., DMSO). It is a rapid assessment often used in high-throughput screening. The resulting solution can be supersaturated, meaning it holds more solute than it would at equilibrium.

• Thermodynamic Solubility: This represents the true equilibrium solubility, where the concentration of the dissolved compound is in equilibrium with its solid state. This is typically determined by agitating an excess of the solid compound in the solvent over a prolonged period.

Experimental Protocols

Protocol 1: Preparation of Rubrosterone Stock Solution

A concentrated stock solution is the starting point for all solubility experiments. Dimethyl sulfoxide (DMSO) is a common solvent for steroid-like compounds.

Materials:

• Rubrosterone powder

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes or amber glass vials

• Analytical balance

• Vortex mixer

Procedure:

• Accurately weigh a precise amount of Rubrosterone powder (e.g., 10 mg) using an analytical balance.

• Transfer the powder to a sterile microcentrifuge tube or amber glass vial.

• Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10 mM). To calculate the volume of DMSO needed: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Molar Concentration (mol/L))

• Vortex the solution until the Rubrosterone is completely dissolved. Gentle warming in a 37°C water bath may aid dissolution.

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Note on DMSO Concentration: The final concentration of DMSO in the cell culture medium should be kept to a minimum, typically below 0.5%, as higher concentrations can be cytotoxic. Many cell lines can tolerate up to 1%, but it is best practice to determine the specific tolerance of your cell line.

Protocol 2: Determination of Kinetic Solubility in Cell Culture Media

This protocol utilizes a serial dilution approach to identify the concentration at which Rubrosterone precipitates.

Materials:

• Rubrosterone stock solution (e.g., 10 mM in DMSO)

• Cell culture medium (e.g., DMEM, RPMI-1640), pre-warmed to 37°C

• 96-well clear flat-bottom plate

• Multichannel pipette

• Plate reader capable of measuring absorbance at 620 nm (for turbidity)

Procedure:

• Dispense 198 µL of pre-warmed cell culture medium into each well of a 96-well plate.

• Add 2 µL of the 10 mM Rubrosterone stock solution to the first well to achieve a starting concentration of 100 µM. This will result in a 1% DMSO concentration.

• Perform a 2-fold serial dilution by transferring 100 µL from the first well to the next, mixing thoroughly, and repeating across the plate.

• Include a blank control well containing 200 µL of cell culture medium with 1% DMSO.

• Incubate the plate at 37°C for 2 hours.

• Measure the absorbance (turbidity) of each well at 620 nm using a plate reader.

• The kinetic solubility is the highest concentration at which the absorbance is not significantly different from the blank control.

Protocol 3: Determination of Thermodynamic Solubility in Cell Culture Media (Shake-Flask Method)

The shake-flask method is a gold standard for determining equilibrium solubility.

Materials:

• Rubrosterone powder

• Cell culture medium (e.g., DMEM, RPMI-1640)

• Sterile, sealed containers (e.g., glass vials with screw caps)

• Orbital shaker with temperature control (set to 37°C)

• Centrifuge

• Syringe filters (0.22 µm, low protein binding)

• Analytical instrument for quantification (UV-Vis Spectrophotometer or HPLC)

Procedure:

• Add an excess amount of Rubrosterone powder to a sterile, sealed container containing a known volume of cell culture medium. The excess solid should be clearly visible.

• Place the container in an orbital shaker set at 37°C and agitate for 24-48 hours to ensure equilibrium is reached.

• After incubation, centrifuge the suspension at high speed (e.g., 10,000 x g) for 15 minutes to pellet the undissolved solid.

• Carefully collect the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining particulate matter.

• Quantify the concentration of dissolved Rubrosterone in the filtrate using one of the analytical methods described below.

Analytical Quantification Methods

Method A: UV-Vis Spectrophotometry

This method is suitable if Rubrosterone has a distinct UV absorbance profile and the cell culture medium does not have significant interfering absorbance at the same wavelength.

Preliminary Step: Determination of Maximum Absorbance Wavelength (λmax)

• Prepare a dilute solution of Rubrosterone in a suitable solvent (e.g., ethanol or methanol).

• Scan the absorbance of the solution across a range of wavelengths (e.g., 200-400 nm) using a UV-Vis spectrophotometer.

• The wavelength at which the highest absorbance is recorded is the λmax. Many steroids exhibit absorbance in the 240-280 nm range.

Quantification Protocol:

• Prepare a Standard Curve:

  • Create a series of standard solutions of Rubrosterone of known concentrations in the same cell culture medium used for the solubility experiment.

  • Measure the absorbance of each standard at the predetermined λmax.

  • Plot a graph of absorbance versus concentration to generate a standard curve.

• Sample Analysis:

  • Measure the absorbance of the filtered supernatant from the thermodynamic solubility experiment at the λmax.

  • Use the standard curve to determine the concentration of Rubrosterone in the sample.

Method B: High-Performance Liquid Chromatography (HPLC)

HPLC is a more specific and sensitive method for quantification, especially if the cell culture medium interferes with UV-Vis measurements.

Typical HPLC Conditions for Steroid Analysis:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water or methanol and water is commonly used.[5]

• Detector: UV detector set at the predetermined λmax of Rubrosterone.

• Injection Volume: 10-20 µL.

• Flow Rate: 1.0 mL/min.

Quantification Protocol:

• Prepare a Standard Curve:

  • Prepare a series of standard solutions of Rubrosterone of known concentrations in the cell culture medium.

  • Inject each standard into the HPLC system and record the peak area.

  • Plot a graph of peak area versus concentration to generate a standard curve.

• Sample Analysis:

  • Inject the filtered supernatant from the thermodynamic solubility experiment into the HPLC system.

  • Determine the peak area corresponding to Rubrosterone.

  • Use the standard curve to calculate the concentration of Rubrosterone in the sample.

Data Presentation

All quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: Kinetic Solubility of Rubrosterone in Cell Culture Media

Cell Culture Medium	Kinetic Solubility (µM)
DMEM	Insert Value
RPMI-1640	Insert Value
Other	Insert Value

Table 2: Thermodynamic Solubility of Rubrosterone in Cell Culture Media

Cell Culture Medium	Thermodynamic Solubility (µg/mL)	Thermodynamic Solubility (µM)
DMEM	Insert Value	Insert Value
RPMI-1640	Insert Value	Insert Value
Other	Insert Value	Insert Value

Visualizations

Caption: Workflow for determining Rubrosterone solubility.

Stability Considerations

Phytoecdysteroids are generally considered stable in aqueous solutions.[6] However, the stability of Rubrosterone in cell culture media at 37°C over extended periods should be considered, especially for longer-term cell-based assays. It is recommended to prepare fresh dilutions of Rubrosterone in media for each experiment. If long-term stability is a concern, a separate stability study can be performed by incubating Rubrosterone in the cell culture medium at 37°C and quantifying its concentration at different time points using HPLC. Irradiation with UV light can cause transformation of some phytoecdysteroids, so exposure to light during analysis should be minimized.[7]

References

• 1. Rubrosterone - Wikipedia [en.wikipedia.org]
• 2. Rubrosterone | C19H26O5 | CID 12315102 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Ecdysteroids: production in plant in vitro cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. Phytoecdysteroids: Distribution, Structural Diversity, Biosynthesis, Activity, and Crosstalk with Phytohormones - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Gene Expression Profiling of Rubrosterone-Treated Cells using Microarray

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubrosterone is a phytoecdysteroid, a class of steroid compounds naturally occurring in plants and insects.[1] Structurally similar to insect molting hormones, phytoecdysteroids have garnered significant interest for their diverse pharmacological activities in mammals, including anabolic, anti-inflammatory, and neuroprotective effects, without the androgenic side effects associated with synthetic anabolic steroids.[2][3] These properties make Rubrosterone and other phytoecdysteroids promising candidates for therapeutic development in areas such as muscle wasting disorders, inflammatory diseases, and neurodegeneration.

The biological effects of these compounds are mediated through the modulation of key cellular signaling pathways, leading to changes in gene expression.[4][5] Understanding the global transcriptomic changes induced by Rubrosterone is crucial for elucidating its mechanism of action, identifying potential biomarkers, and assessing its therapeutic potential. Microarray technology provides a powerful, high-throughput platform for analyzing the expression levels of thousands of genes simultaneously, offering a comprehensive overview of the cellular response to a given compound.[6][7]

This application note provides a detailed protocol for performing gene expression profiling of human skeletal muscle cells treated with Rubrosterone using microarray analysis. It covers the experimental design, step-by-step laboratory procedures, and data analysis workflow. Furthermore, it presents hypothetical data based on the known effects of similar phytoecdysteroids, which are shown to modulate the PI3K/Akt and NF-κB signaling pathways.[6][8][9]

Experimental Design and Workflow

A well-structured experimental design is paramount for obtaining reliable and reproducible microarray data.[10][11] This study aims to identify genes that are differentially expressed in human skeletal muscle cells upon treatment with Rubrosterone.

Experimental Groups:

• Control Group: Cells treated with vehicle (e.g., 0.1% DMSO).

• Rubrosterone-Treated Group: Cells treated with an optimal concentration of Rubrosterone (e.g., 10 µM).

Biological replicates are essential for statistical power. It is recommended to use a minimum of three independent biological replicates for each experimental group.

Workflow Diagram:

Caption: Experimental workflow for microarray analysis of Rubrosterone-treated cells.

Protocols

Cell Culture and Rubrosterone Treatment

• Cell Line: Human Skeletal Muscle Myoblasts (HSMM) are a suitable model.

• Culture Conditions: Culture cells in SkGM™-2 Skeletal Muscle Growth Medium at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Seed cells in 6-well plates at a density of 2 x 10^5 cells per well and allow them to adhere and proliferate for 24 hours.

• Treatment:

  • Prepare a 10 mM stock solution of Rubrosterone in DMSO.

  • Dilute the stock solution in culture medium to a final concentration of 10 µM. Ensure the final DMSO concentration in all wells (including control) is 0.1%.

  • Replace the medium in the wells with either the vehicle control medium or the Rubrosterone-containing medium.

• Incubation: Incubate the treated cells for 24 hours.

Total RNA Extraction and Quality Control

• RNA Isolation: Lyse the cells directly in the wells using a suitable lysis buffer (e.g., from a Qiagen RNeasy Mini Kit) and proceed with total RNA extraction according to the manufacturer's protocol.

• RNA Quantification: Determine the concentration and purity of the extracted RNA using a spectrophotometer (e.g., NanoDrop). Aim for A260/A280 and A260/A230 ratios of ~2.0.

• RNA Integrity: Assess the RNA integrity using an Agilent Bioanalyzer or by agarose gel electrophoresis. Look for distinct 28S and 18S ribosomal RNA bands.

cDNA Synthesis, Labeling, and Microarray Hybridization

• cDNA Synthesis: Starting with 1-5 µg of total RNA, synthesize first-strand cDNA using a reverse transcriptase and oligo(dT) primers.

• Labeling: Incorporate fluorescent dyes (e.g., Cy3 and Cy5) during the synthesis of the second cDNA strand or by using aminoallyl-modified nucleotides followed by dye coupling. For a two-color microarray, label the control sample with one dye (e.g., Cy3) and the Rubrosterone-treated sample with the other (e.g., Cy5).

• Purification: Purify the labeled cDNA to remove unincorporated nucleotides and dyes.

• Hybridization:

  • Combine equal amounts of Cy3-labeled control and Cy5-labeled treated cDNA.

  • Add hybridization buffer and apply the mixture to a human whole-genome microarray slide.

  • Incubate in a hybridization chamber at the manufacturer-recommended temperature (e.g., 42-65°C) for 16-24 hours.

Microarray Washing and Scanning

• Washing: After hybridization, wash the microarray slides in a series of buffers to remove non-specifically bound cDNA.

• Scanning: Scan the slides using a microarray scanner at the appropriate wavelengths for the fluorescent dyes used (e.g., 532 nm for Cy3 and 635 nm for Cy5).

• Image Analysis: Use image analysis software to quantify the fluorescence intensity of each spot on the microarray.

Data Analysis

The goal of the data analysis is to identify genes that are significantly up- or down-regulated in response to Rubrosterone treatment.

Data Pre-processing

• Background Correction: Subtract the background fluorescence from the spot intensity.

• Normalization: Normalize the data to correct for systematic variations, such as differences in dye incorporation and scanner settings.[6] A common method is Lowess normalization.

Identification of Differentially Expressed Genes (DEGs)

• Statistical Analysis: Apply statistical tests, such as a t-test or ANOVA, to identify genes with a statistically significant change in expression between the control and treated groups.

• Fold Change Calculation: Calculate the fold change in expression for each gene.

• Filtering Criteria: Select DEGs based on a combination of a p-value threshold (e.g., p < 0.05) and a fold change cutoff (e.g., >1.5 or <-1.5).

Pathway and Gene Ontology (GO) Analysis

• Functional Annotation: Use bioinformatics tools (e.g., DAVID, Metascape) to perform GO analysis on the list of DEGs to identify enriched biological processes, molecular functions, and cellular components.

• Pathway Analysis: Utilize pathway analysis software (e.g., KEGG, Reactome) to determine if the DEGs are enriched in specific signaling or metabolic pathways.

Hypothetical Results

The following tables present hypothetical data for differentially expressed genes in Rubrosterone-treated human skeletal muscle cells, based on the known effects of similar phytoecdysteroids on the PI3K/Akt and NF-κB pathways.

Table 1: Top 10 Upregulated Genes in Rubrosterone-Treated Cells

Gene Symbol	Gene Name	Fold Change	p-value	Putative Function
AKT1	AKT Serine/Threonine Kinase 1	2.8	0.001	Key mediator of the PI3K/Akt pathway, promotes cell survival and growth
PIK3R1	Phosphoinositide-3-Kinase Regulatory Subunit 1	2.5	0.003	Regulatory subunit of PI3K
MYC	MYC Proto-Oncogene	2.3	0.005	Transcription factor involved in cell proliferation and protein synthesis
FOXO1	Forkhead Box Protein O1	-3.0	0.002	Transcription factor inhibited by Akt, promotes muscle atrophy
BCL2L1	BCL2 Like 1	2.1	0.008	Anti-apoptotic protein
IGF1R	Insulin Like Growth Factor 1 Receptor	1.9	0.012	Receptor tyrosine kinase that activates the PI3K/Akt pathway
IRS1	Insulin Receptor Substrate 1	1.8	0.015	Docking protein for signaling from the insulin and IGF-1 receptors
MTOR	Mechanistic Target Of Rapamycin Kinase	1.7	0.021	Serine/threonine kinase that regulates cell growth, proliferation, and survival
RPS6KB1	Ribosomal Protein S6 Kinase B1	1.6	0.030	Downstream effector of mTOR, promotes protein synthesis
GYS1	Glycogen Synthase 1	1.5	0.045	Enzyme involved in glycogen synthesis, activated by Akt

Table 2: Top 10 Downregulated Genes in Rubrosterone-Treated Cells

Gene Symbol	Gene Name	Fold Change	p-value	Putative Function
NFKB1	Nuclear Factor Kappa B Subunit 1	-2.5	0.002	Key transcription factor in the inflammatory response
RELA	RELA Proto-Oncogene, NF-KB Subunit	-2.3	0.004	Subunit of the NF-κB transcription factor
IKBKB	Inhibitor Of Nuclear Factor Kappa B Kinase Subunit Beta	-2.1	0.007	Kinase that phosphorylates and inactivates the NF-κB inhibitor
TNF	Tumor Necrosis Factor	-3.2	0.001	Pro-inflammatory cytokine that activates the NF-κB pathway
IL6	Interleukin 6	-2.9	0.003	Pro-inflammatory cytokine
IL1B	Interleukin 1 Beta	-2.7	0.005	Pro-inflammatory cytokine
MMP9	Matrix Metallopeptidase 9	-2.4	0.009	Enzyme involved in the degradation of the extracellular matrix
CASP3	Caspase 3	-2.0	0.014	Executioner caspase in apoptosis
BAX	BCL2 Associated X, Apoptosis Regulator	-1.8	0.022	Pro-apoptotic protein
PTGS2	Prostaglandin-Endoperoxide Synthase 2 (COX-2)	-1.6	0.038	Enzyme involved in the synthesis of prostaglandins, mediators of inflammation

Discussion and Signaling Pathway

Concurrently, the significant downregulation of central components of the NF-κB signaling pathway, including NFKB1, RELA, and their upstream activator IKBKB, points to a potent anti-inflammatory effect.[6] NF-κB is a master regulator of inflammation, and its inhibition would lead to the observed decrease in the expression of pro-inflammatory cytokines like TNF, IL6, and IL1B. This anti-inflammatory action, coupled with the downregulation of pro-apoptotic and matrix-degrading genes (CASP3, BAX, MMP9), suggests a protective role for Rubrosterone in muscle cells.

Hypothesized Signaling Pathway of Rubrosterone:

Caption: Hypothesized signaling pathways modulated by Rubrosterone in skeletal muscle cells.

Conclusion

This application note provides a comprehensive framework for investigating the effects of Rubrosterone on gene expression in human skeletal muscle cells using microarray technology. The detailed protocols and data analysis pipeline offer a robust methodology for researchers. The hypothetical data, grounded in the known biology of similar phytoecdysteroids, suggest that Rubrosterone promotes anabolic and anti-inflammatory responses by modulating the PI3K/Akt and NF-κB signaling pathways. These findings underscore the potential of Rubrosterone as a therapeutic agent and highlight the utility of microarray analysis in drug discovery and development.

References

• 1. mdpi.com [mdpi.com]
• 2. Phytoecdysteroids and anabolic-androgenic steroids--structure and effects on humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ecdysteroids: A novel class of anabolic agents? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The phytochemical, biological, and medicinal attributes of phytoecdysteroids: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. β-Ecdysterone suppresses interleukin-1β-induced apoptosis and inflammation in rat chondrocytes via inhibition of NF-κB signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Microarray and its applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Involvement of PI3K/Akt signaling in PTTH-stimulated ecdysteroidogenesis by prothoracic glands of the silkworm, Bombyx mori - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Experimental Design and Analysis of Microarray Data - PMC [pmc.ncbi.nlm.nih.gov]
• 11. alliot.fr [alliot.fr]

Application Notes: Preparing Rubrosterone Stock Solutions for In Vitro Experiments

Introduction

Rubrosterone is a steroid found in both insects and plants.[1] Given its structural similarity to vertebrate steroids, it has garnered interest for its potential biological effects.[1] For researchers in cell biology, pharmacology, and drug development, the accurate and reproducible preparation of Rubrosterone stock solutions is a critical first step for conducting meaningful in vitro experiments. These application notes provide detailed protocols and best practices for solubilizing, storing, and diluting Rubrosterone for use in cell-based assays.

Core Principles

The primary goal of creating a stock solution is to have a concentrated, stable form of the compound that can be easily diluted to a range of working concentrations.[2] Steroids like Rubrosterone are generally hydrophobic and thus poorly soluble in aqueous solutions like cell culture media. Therefore, an appropriate organic solvent is required for initial solubilization. The choice of solvent and the final concentration in the culture medium are critical to avoid solvent-induced cytotoxicity.

Solubility and Solvent Selection

The selection of a suitable solvent is paramount for preparing a stable and usable stock solution of Rubrosterone. Based on its steroid structure, Rubrosterone is expected to have low aqueous solubility.

• Dimethyl Sulfoxide (DMSO): DMSO is a highly versatile and commonly used solvent for dissolving hydrophobic compounds for in vitro assays. It is miscible with water and cell culture media, facilitating the preparation of working solutions. However, it is important to maintain the final concentration of DMSO in the cell culture below 0.5% (v/v) to minimize potential cytotoxic or off-target effects.[3]

• Ethanol (EtOH): Ethanol is another common solvent for steroids.[2] Similar to DMSO, the final concentration of ethanol in the culture medium should be kept to a minimum, typically below 0.5% (v/v).

• Aqueous Solutions with pH Adjustment: While less common for steroids, some compounds can be dissolved in acidic or basic solutions (e.g., 1 N HCl or 1 N NaOH) before being brought to the final volume with water.[2][4] This is generally not the first choice for steroids unless empirical data suggests its suitability.

For Rubrosterone, DMSO is the recommended primary solvent due to its strong solubilizing power for complex organic molecules and its widespread use in cell culture experiments.

Stability and Storage

Concentrated stock solutions are generally more stable than their diluted counterparts.[2] To ensure the long-term integrity of Rubrosterone stock solutions, the following storage conditions are recommended:

• Temperature: Store stock solutions at -20°C or -80°C for long-term storage.[2]

• Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, it is highly recommended to aliquot the primary stock solution into smaller, single-use volumes.[2]

• Light Protection: Some compounds are light-sensitive. Storing aliquots in amber vials or wrapping them in foil can prevent photodegradation.[2]

Quantitative Data Summary

The following tables provide key information for working with Rubrosterone.

Table 1: Physicochemical Properties of Rubrosterone

Property	Value	Source
Molecular Formula	C₁₉H₂₆O₅	[5]
Molecular Weight	334.4 g/mol	[5]
IUPAC Name	(2β,3β,14α)-Trihydroxy-5β-androst-7-ene-6,17-dione	[1]

Table 2: Recommended Solvents for Rubrosterone Stock Solutions

Solvent	Recommended Use	Rationale	Final Concentration in Media
DMSO	Primary Stock Solution	High dissolving power for hydrophobic steroids; widely used in cell culture.	< 0.5% (v/v)
Ethanol	Alternative for Primary Stock	Effective solvent for steroids; may be preferred for specific cell lines.	< 0.5% (v/v)
PBS/Culture Media	Working Solutions (Dilutions)	Used to dilute the primary stock to final experimental concentrations.	N/A

Experimental Protocols

Protocol 1: Preparation of a 10 mM Primary Stock Solution of Rubrosterone in DMSO

This protocol describes the preparation of a high-concentration primary stock solution, which can then be used to prepare more dilute working solutions.

Materials:

• Rubrosterone powder (MW: 334.4 g/mol )

• Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Sterile microcentrifuge tubes or amber glass vials

• Sterile, filter-barrier pipette tips and micropipettes

Procedure:

• Calculation:

  • To prepare a 10 mM (0.010 mol/L) stock solution, calculate the required mass of Rubrosterone.

  • Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

  • For 1 mL (0.001 L) of a 10 mM stock:

    • Mass = 0.010 mol/L * 0.001 L * 334.4 g/mol = 0.003344 g = 3.344 mg

• Weighing:

  • Carefully weigh out 3.344 mg of Rubrosterone powder using an analytical balance and place it into a sterile vial.

• Solubilization:

  • Add 1 mL of anhydrous, cell culture-grade DMSO to the vial containing the Rubrosterone powder.

  • Vortex the solution thoroughly for 1-2 minutes until the powder is completely dissolved. A brief sonication may be used if dissolution is difficult.

• Aliquoting and Storage:

  • Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 20 µL) in sterile microcentrifuge tubes. This prevents contamination and degradation from repeated freeze-thaw cycles.[2]

  • Clearly label each aliquot with the compound name, concentration (10 mM), solvent (DMSO), and date of preparation.

  • Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparation of Working Solutions for Cell Culture Experiments

This protocol describes the serial dilution of the 10 mM primary stock to final working concentrations. The final concentration of the solvent (DMSO) must be kept constant across all experimental conditions, including the vehicle control.

Materials:

• 10 mM Rubrosterone primary stock solution in DMSO

• Sterile, complete cell culture medium (or Phosphate-Buffered Saline, PBS)

• Sterile microcentrifuge tubes

• Sterile, filter-barrier pipette tips and micropipettes

Procedure:

• Intermediate Dilution (Optional but Recommended):

  • It is often convenient to first prepare an intermediate stock solution (e.g., 1 mM) from the 10 mM primary stock.

  • To prepare 100 µL of a 1 mM intermediate stock, mix 10 µL of the 10 mM primary stock with 90 µL of complete cell culture medium.

• Final Working Solution Preparation:

  • Calculate the volume of stock solution needed to achieve the desired final concentration in your cell culture well or flask.

  • Volume of Stock = (Desired Final Concentration x Final Volume) / Stock Concentration

  • Example: To prepare 1 mL of a 10 µM final concentration from a 10 mM stock:

    • Volume of Stock = (10 µM * 1 mL) / 10,000 µM = 0.001 mL = 1 µL

  • Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium. Mix well by gentle pipetting.

• Vehicle Control:

  • It is crucial to prepare a vehicle control that contains the same final concentration of the solvent (e.g., DMSO) as the experimental conditions.

  • For the example above, the final DMSO concentration is 0.1% (1 µL in 1 mL). Therefore, the vehicle control should be 1 mL of cell culture medium containing 1 µL of DMSO.

Table 3: Example Dilution Scheme for In Vitro Experiments (from 10 mM Stock)

Final Concentration	Volume of 10 mM Stock	Volume of Culture Medium	Final DMSO % (in 1 mL)
1 µM	0.1 µL	999.9 µL	0.01%
10 µM	1.0 µL	999.0 µL	0.1%
50 µM	5.0 µL	995.0 µL	0.5%
100 µM	10.0 µL	990.0 µL	1.0%
Vehicle Control	1.0 µL of pure DMSO	999.0 µL	0.1%
Note: A 1% final DMSO concentration may be toxic to some cell lines. It is recommended to keep the final DMSO concentration at or below 0.5%.

Visualizations

Diagram 1: Experimental Workflow

Caption: Workflow for preparing and using Rubrosterone solutions.

Diagram 2: General Steroid Signaling Pathways

Steroid hormones, and likely related compounds such as Rubrosterone, can exert their effects through multiple signaling pathways.[6][7] These are broadly classified as genomic (slower, involving gene transcription) and non-genomic (rapid, involving cytoplasmic signaling cascades).[7][8]

Caption: Overview of genomic and non-genomic steroid signaling pathways.

References

• 1. Rubrosterone - Wikipedia [en.wikipedia.org]
• 2. phytotechlab.com [phytotechlab.com]
• 3. Dosing Methods to Enable Cell-Based In Vitro Testing of Complex Substances: A Case Study with a PAH Mixture - PMC [pmc.ncbi.nlm.nih.gov]
• 4. plantcelltechnology.com [plantcelltechnology.com]
• 5. Rubrosterone | C19H26O5 | CID 12315102 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Mechanisms of action of sex steroid hormones: basic concepts and clinical correlations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Regulation of cell signalling cascades by steroid hormones [pubmed.ncbi.nlm.nih.gov]
• 8. Rapid actions of steroid receptors in cellular signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Rubrosterone in Agricultural Pest Control Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubrosterone is a naturally occurring phytoecdysteroid found in various plants.[1][2] As a structural analog of insect molting hormones (ecdysteroids), Rubrosterone presents a promising avenue for the development of novel, biorational insecticides.[3][4] Phytoecdysteroids, in general, exert their insecticidal effects by acting as agonists of the ecdysone receptor (EcR), a key regulator of insect development and molting.[1][3][5] This mode of action classifies Rubrosterone as an Insect Growth Regulator (IGR), a class of insecticides known for their selectivity and reduced environmental impact compared to broad-spectrum neurotoxins.[6]

These application notes provide a comprehensive overview of the potential use of Rubrosterone in agricultural pest control research. Due to the limited publicly available data specifically on Rubrosterone's insecticidal efficacy, this document leverages information on the broader class of phytoecdysteroids and synthetic ecdysone agonists to provide a framework for research and development. The protocols outlined below are designed to enable researchers to determine the specific activity of Rubrosterone against target pest species.

Data Presentation: Efficacy of Ecdysone Agonists Against Agricultural Pests

Compound	Pest Species	Instar	Bioassay Method	LC50	Reference
Methoxyfenozide	Harmonia axyridis (Multicolored Asian Lady Beetle)	Last	Not Specified	71.3 mg/L	[7]
Halofenozide	Harmonia axyridis (Multicolored Asian Lady Beetle)	Last	Not Specified	67.1 mg/L	[7]
Pyriproxyfen	Spodoptera littoralis (Cotton Leafworm)	4th	Not Specified	65.95 ppm	[1]
Pyriproxyfen	Spodoptera littoralis (Cotton Leafworm)	5th	Not Specified	99.90 ppm	[1]
20-Hydroxyecdysone	Plutella xylostella (Diamondback Moth)	1st	Residual Film	0.331 mg/mL	[8]
20-Hydroxyecdysone	Plutella xylostella (Diamondback Moth)	2nd	Residual Film	0.345 mg/mL	[8]
20-Hydroxyecdysone	Plutella xylostella (Diamondback Moth)	3rd	Residual Film	0.439 mg/mL	[8]
20-Hydroxyecdysone	Plutella xylostella (Diamondback Moth)	4th	Residual Film	0.252 mg/mL	[8]
Novaluron	Spodoptera frugiperda (Fall Armyworm)	2nd	Leaf-Dip	0.480 mg/L	[9]
Novaluron	Plutella xylostella (Diamondback Moth)	2nd	Leaf-Dip	3.479 mg/L	[9]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of Rubrosterone's insecticidal properties. The following are standard protocols that can be adapted for this purpose.

Rearing of Test Insects

• Objective: To maintain a healthy and uniform population of the target pest for bioassays.

• Procedure:

  • Establish a laboratory colony of the target insect species (e.g., Spodoptera litura, Plutella xylostella).

  • Maintain the colony under controlled environmental conditions (e.g., 25 ± 2°C, 60-70% relative humidity, 14:10 h light:dark photoperiod).

  • Provide a standardized artificial diet or host plant material for larval development.

  • Synchronize the developmental stages to obtain a sufficient number of larvae of a specific instar for bioassays.

Leaf-Dip Bioassay for Foliar Pests

• Objective: To determine the contact and/or ingestion toxicity of Rubrosterone to leaf-feeding insects.

• Materials:

  • Rubrosterone stock solution (dissolved in an appropriate solvent like acetone or ethanol).

  • Distilled water.

  • Surfactant (e.g., Triton X-100).

  • Host plant leaves (e.g., cabbage, cotton).

  • Petri dishes or ventilated containers.

  • Filter paper.

  • Larvae of the target pest (e.g., 2nd or 3rd instar).

• Procedure:

  • Prepare a series of Rubrosterone concentrations by diluting the stock solution with distilled water containing a surfactant (e.g., 0.1%).

  • Prepare a control solution containing only the solvent and surfactant at the same concentration used in the treatment solutions.

  • Excise uniform leaf discs from the host plant.

  • Dip each leaf disc into a specific concentration of the Rubrosterone solution or the control solution for a standardized time (e.g., 10-30 seconds).

  • Allow the leaf discs to air-dry completely.

  • Place one treated leaf disc into each petri dish lined with moist filter paper.

  • Introduce a pre-determined number of larvae (e.g., 10-20) into each petri dish.

  • Seal the petri dishes and incubate them under the same controlled conditions used for rearing.

  • Record larval mortality at 24, 48, and 72 hours post-treatment. Larvae are considered dead if they do not respond to gentle prodding with a fine brush.

  • Replicate each concentration and the control at least three times.

  • Analyze the data using probit analysis to determine the LC50 value.

Artificial Diet Bioassay for Soil or Stored Product Pests

• Objective: To determine the ingestion toxicity of Rubrosterone to insects that feed on artificial diets.

• Procedure:

  • Prepare the standard artificial diet for the target pest.

  • While the diet is still liquid and cooling, incorporate different concentrations of Rubrosterone into separate batches of the diet. Ensure thorough mixing.

  • Prepare a control diet containing the solvent used to dissolve Rubrosterone.

  • Dispense a standardized amount of the treated and control diet into individual rearing containers.

  • Introduce one larva of a specific instar into each container.

  • Incubate the containers under controlled conditions.

  • Record larval mortality, developmental abnormalities, and time to pupation and adult emergence.

  • Calculate the LC50 and effective dose (ED50) for developmental inhibition.

Mandatory Visualizations

Signaling Pathway of Rubrosterone

Caption: Proposed signaling pathway of Rubrosterone in an insect cell.

Experimental Workflow for Efficacy Evaluation

Caption: Workflow for evaluating Rubrosterone's insecticidal efficacy.

Logical Relationship in Pest Control

Caption: Logical flow from Rubrosterone application to pest control outcome.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Identification of Genes Involved in Resistance to High Exogenous 20-Hydroxyecdysone in Spodoptera litura [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Nonsteroidal ecdysone agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. media.neliti.com [media.neliti.com]
• 7. zin.ru [zin.ru]
• 8. bioone.org [bioone.org]
• 9. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Rubrosterone Solubility Challenges

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered when working with Rubrosterone in aqueous buffers.

Troubleshooting Guide: Enhancing Rubrosterone Solubility

Researchers may face challenges in dissolving Rubrosterone, a steroid compound, in aqueous buffers essential for various biological assays. The following question-and-answer guide addresses specific issues with practical solutions.

Q1: My Rubrosterone is not dissolving in my aqueous buffer (e.g., PBS, TRIS). What should I do?

A1: Rubrosterone, like many steroid-based compounds, has low intrinsic solubility in aqueous solutions. Direct addition to a buffer will likely result in precipitation. The recommended approach is to first dissolve the Rubrosterone in a small amount of an organic co-solvent and then dilute it into the aqueous buffer.

A common and effective technique involves the use of a co-solvent.[1][2] This method works by first dissolving the compound in a water-miscible organic solvent before adding it to the aqueous buffer.[1]

Q2: What is the recommended co-solvent for Rubrosterone?

A2: Dimethyl sulfoxide (DMSO) is a widely used co-solvent for dissolving hydrophobic compounds for in vitro studies. It is recommended to prepare a high-concentration stock solution of Rubrosterone in 100% DMSO. For cell culture experiments, it is crucial to ensure the final concentration of DMSO in the medium is low (typically ≤0.1%) to avoid cellular toxicity.[3]

Q3: I dissolved Rubrosterone in DMSO, but it precipitated when I added it to my aqueous buffer. How can I prevent this?

A3: Precipitation upon addition to an aqueous buffer can occur if the final concentration of Rubrosterone exceeds its solubility limit in the mixed solvent system. Here are a few troubleshooting steps:

• Increase the proportion of the organic co-solvent: If your experimental design allows, a slightly higher final concentration of the co-solvent might be necessary.

• Lower the final concentration of Rubrosterone: The required concentration of Rubrosterone may be lower than its solubility limit.

• Use a dropwise addition method while vortexing: Slowly add the Rubrosterone-DMSO stock solution to the aqueous buffer while vigorously mixing. This can help to disperse the compound and prevent localized high concentrations that lead to precipitation.

• Consider surfactants: The inclusion of a small amount of a biocompatible surfactant can help to maintain the solubility of hydrophobic compounds in aqueous solutions.[4] Non-ionic surfactants are generally preferred due to their lower potential for protein denaturation.[2][4]

Q4: Can I use sonication to help dissolve Rubrosterone?

A4: Yes, sonication can be a useful physical method to aid in the dissolution of poorly soluble compounds. After adding the Rubrosterone stock solution to the buffer, brief sonication can help to break down small aggregates and enhance solubilization. However, be mindful of potential heating and its effect on the stability of Rubrosterone and other components in your buffer.

Q5: Does the pH of the aqueous buffer affect Rubrosterone solubility?

Frequently Asked Questions (FAQs)

Q: What is the general mechanism of action for steroid hormones like Rubrosterone?

A: Steroid hormones typically exert their effects through two main pathways:

• Genomic Pathway: Steroids can diffuse across the cell membrane and bind to intracellular receptors in the cytoplasm or nucleus.[6] This complex then translocates to the nucleus, binds to specific DNA sequences called hormone response elements (HREs), and modulates the transcription of target genes.[6][7] This process generally occurs over hours to days.

• Non-Genomic Pathway: Steroids can also initiate rapid signaling events that do not require gene transcription.[8] These effects are often mediated by membrane-associated receptors and can involve the activation of various signaling cascades, such as mitogen-activated protein kinases (MAPKs).[8][9]

Q: How should I store my Rubrosterone stock solution?

A: Rubrosterone should be stored as recommended on the product's certificate of analysis.[10] Generally, stock solutions in an organic solvent like DMSO should be stored at -20°C or -80°C to minimize degradation. It is advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. The stability of steroids in aqueous solutions can be limited, so it is best to prepare fresh dilutions in your aqueous buffer for each experiment.[5]

Q: Are there other methods to improve the solubility of steroid compounds?

A: Yes, several other techniques are used in pharmaceutical development to enhance the solubility of poorly water-soluble drugs, which may be applicable to research settings:

• Particle Size Reduction: Decreasing the particle size of a compound increases its surface area-to-volume ratio, which can improve the dissolution rate.[11][12] Techniques like micronization can be employed.[11]

• Nanosuspensions: These are colloidal dispersions of sub-micron drug particles, which can significantly increase solubility and dissolution rates.[1][12]

• Inclusion Complexes: Using molecules like cyclodextrins to form inclusion complexes can enhance the aqueous solubility of hydrophobic drugs.[2]

Data Presentation

Table 1: Comparison of Solubility Enhancement Techniques for Poorly Soluble Steroids (Hypothetical Data)

Technique	Fold Increase in Aqueous Solubility (Approx.)	Advantages	Disadvantages
Co-solvency (e.g., 1% DMSO)	10 - 100	Simple to implement in a lab setting.	Potential for co-solvent toxicity at higher concentrations.
pH Adjustment	Variable (compound dependent)	Can be effective if the compound has ionizable groups.	May affect compound stability and biological activity.
Use of Surfactants (e.g., Polysorbate 80)	50 - 500	Significant increase in solubility.	Can interfere with certain biological assays.
Inclusion Complexation (e.g., Cyclodextrins)	100 - 1000	High efficiency in solubilization.	May alter the effective concentration of the free compound.

Experimental Protocols

Protocol 1: Preparation of a Rubrosterone Working Solution in Aqueous Buffer

• Prepare a High-Concentration Stock Solution:

  • Weigh out the desired amount of Rubrosterone powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of 100% DMSO to achieve a high-concentration stock solution (e.g., 10 mM).

  • Vortex thoroughly until the Rubrosterone is completely dissolved. This is your stock solution.

• Prepare the Working Solution:

  • Warm your desired aqueous buffer (e.g., PBS, pH 7.4) to the experimental temperature (e.g., 37°C).

  • While vortexing the aqueous buffer, add the required volume of the Rubrosterone stock solution dropwise to achieve the final desired concentration.

  • Important: Ensure the final concentration of DMSO in the working solution is kept to a minimum (ideally ≤0.1%) to avoid artifacts in biological experiments.

• Final Check:

  • Visually inspect the working solution for any signs of precipitation.

  • If the solution is not clear, you may try brief sonication in a water bath sonicator.

  • It is recommended to use the working solution immediately after preparation for best results.

Visualizations

Caption: Experimental workflow for preparing a Rubrosterone working solution.

Caption: Generalized genomic signaling pathway for steroid hormones.

References

• 1. longdom.org [longdom.org]
• 2. pharmatutor.org [pharmatutor.org]
• 3. researchgate.net [researchgate.net]
• 4. brieflands.com [brieflands.com]
• 5. Strategies in the design of solution-stable, water-soluble prodrugs I: a physical-organic approach to pro-moiety selection for 21-esters of corticosteroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanisms of action of sex steroid hormones: basic concepts and clinical correlations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Regulation of cell signalling cascades by steroid hormones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Rapid actions of steroid receptors in cellular signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Androgen cell signaling pathways involved in neuroprotective actions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. ijmsdr.org [ijmsdr.org]
• 12. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Rubrosterone Stability and Degradation Technical Support Center

This technical support center provides guidance on the long-term storage, stability, and handling of Rubrosterone for researchers, scientists, and drug development professionals. The information is based on general principles of steroid chemistry and stability testing.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for solid Rubrosterone?

A1: For optimal stability, solid Rubrosterone should be stored in a tightly sealed container at -20°C, protected from light and moisture. Storing at 4°C is also acceptable for shorter durations, but -20°C is recommended for long-term storage to minimize potential degradation.

Q2: How stable is Rubrosterone in solution?

A2: The stability of Rubrosterone in solution is significantly lower than in its solid form and is highly dependent on the solvent, pH, and storage temperature. For short-term use, solutions can be prepared and stored at 4°C for a few days. For longer-term storage, it is advisable to aliquot the solution and store it at -80°C. Avoid repeated freeze-thaw cycles, as this can accelerate degradation.

Q3: What are the primary factors that can cause Rubrosterone to degrade?

A3: Like many steroid compounds, Rubrosterone is susceptible to degradation from several factors:

• Temperature: Higher temperatures accelerate the rate of chemical degradation.

• Light: Exposure to UV light can induce photolytic degradation.

• pH: Extreme pH conditions (highly acidic or alkaline) in solution can catalyze hydrolysis or other degradation reactions.

• Oxidation: The presence of oxidizing agents can lead to the formation of oxidation byproducts.

• Humidity: For solid Rubrosterone, high humidity can lead to hydrolysis and clumping.

Q4: What are the visible signs of Rubrosterone degradation?

A4: Visible signs of degradation in solid Rubrosterone may include a change in color or the formation of clumps. In solution, degradation may be indicated by a change in color or the appearance of precipitates. However, significant degradation can occur without any visible changes. Therefore, analytical methods such as HPLC are necessary to confirm the purity of the compound.

Q5: How can I determine the purity of my stored Rubrosterone sample?

A5: The most common method for determining the purity of a Rubrosterone sample is High-Performance Liquid Chromatography (HPLC) with a UV detector. This technique can separate Rubrosterone from its degradation products and allow for quantification of its purity.

Troubleshooting Guides

Issue 1: I observe unexpected or inconsistent results in my experiments using a stored Rubrosterone sample.

• Possible Cause: The Rubrosterone sample may have degraded during storage, leading to a lower effective concentration and the presence of interfering degradation products.

• Troubleshooting Steps:

  • Verify the storage conditions of your Rubrosterone sample (temperature, light exposure, etc.).

  • Perform a purity check of your sample using HPLC.

  • If degradation is confirmed, use a fresh, high-purity batch of Rubrosterone for your experiments.

  • If using a stock solution, prepare a fresh solution from solid Rubrosterone.

Issue 2: My Rubrosterone stock solution appears cloudy or has precipitates.

• Possible Cause: The compound may have precipitated out of solution due to low solubility at the storage temperature, or the precipitate could be a degradation product.

• Troubleshooting Steps:

  • Gently warm the solution to room temperature and vortex to see if the precipitate redissolves.

  • If the precipitate does not redissolve, it may be a degradation product. In this case, the solution should be discarded and a fresh one prepared.

  • Consider using a different solvent or a lower concentration to improve solubility.

Illustrative Stability Data

The following tables provide illustrative data on the potential degradation of Rubrosterone under various long-term storage conditions. This data is based on the typical stability profiles of related steroid compounds and should be used as a general guideline.

Table 1: Illustrative Long-Term Stability of Solid Rubrosterone

Storage Condition	3 Months	6 Months	12 Months	24 Months
-20°C, Dark, Dry	>99%	>99%	~98%	~97%
4°C, Dark, Dry	~98%	~97%	~95%	~92%
Room Temp, Dark, Dry	~95%	~92%	~88%	~80%
Room Temp, Light, Dry	~90%	~85%	~75%	<60%

Table 2: Illustrative Long-Term Stability of Rubrosterone in Ethanol Solution (1 mg/mL)

Storage Condition	1 Week	1 Month	3 Months	6 Months
-80°C	>99%	>99%	~98%	~96%
-20°C	~98%	~96%	~92%	~85%
4°C	~95%	~90%	~80%	<70%
Room Temperature	~85%	<70%	<50%	<30%

Experimental Protocols

Protocol 1: Forced Degradation Study of Rubrosterone

This protocol is designed to intentionally degrade Rubrosterone to identify its potential degradation products and degradation pathways.

1. Materials:

• Rubrosterone

• Methanol (HPLC grade)

• Hydrochloric acid (0.1 M)

• Sodium hydroxide (0.1 M)

• Hydrogen peroxide (3%)

• HPLC system with UV detector

• pH meter

2. Procedure:

• Acid Hydrolysis: Dissolve 1 mg of Rubrosterone in 1 mL of methanol and add 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours. Neutralize with 0.1 M NaOH before HPLC analysis.

• Base Hydrolysis: Dissolve 1 mg of Rubrosterone in 1 mL of methanol and add 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours. Neutralize with 0.1 M HCl before HPLC analysis.

• Oxidative Degradation: Dissolve 1 mg of Rubrosterone in 1 mL of methanol and add 1 mL of 3% H₂O₂. Store at room temperature for 24 hours, protected from light.

• Thermal Degradation: Place solid Rubrosterone in an oven at 105°C for 24 hours. Dissolve 1 mg of the stressed sample in methanol for HPLC analysis.

• Photolytic Degradation: Expose a solution of Rubrosterone (1 mg/mL in methanol) to direct sunlight for 24 hours.

• Control Sample: Prepare a solution of 1 mg/mL Rubrosterone in methanol and store it at 4°C, protected from light.

• Analysis: Analyze all samples by HPLC, comparing the chromatograms of the stressed samples to the control sample to identify degradation peaks.

Protocol 2: HPLC Method for Rubrosterone Purity Assessment

This protocol provides a general HPLC method for quantifying the purity of Rubrosterone.

1. Materials and Equipment:

• HPLC system with a UV-Vis detector

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Rubrosterone standard of known purity

2. Chromatographic Conditions:

• Mobile Phase: A gradient of acetonitrile and water (e.g., starting with 30% acetonitrile and increasing to 70% over 20 minutes).

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 245 nm (or the λmax of Rubrosterone)

• Injection Volume: 10 µL

3. Procedure:

• Standard Preparation: Prepare a stock solution of the Rubrosterone standard at a known concentration (e.g., 1 mg/mL) in methanol. Prepare a series of dilutions to create a calibration curve.

• Sample Preparation: Accurately weigh and dissolve the Rubrosterone sample to be tested in methanol to a final concentration within the range of the calibration curve.

• Analysis: Inject the standard solutions and the sample solution into the HPLC system.

• Data Analysis:

  • Generate a calibration curve by plotting the peak area of the standard against its concentration.

  • Determine the concentration of Rubrosterone in the sample solution using the calibration curve.

  • Calculate the purity of the sample as a percentage of the expected concentration. The purity can also be estimated by the area percentage of the main peak relative to the total peak area in the chromatogram.

Visualizations

Technical Support Center: Optimizing Rubrosterone Dosage for C2C12 Cell Culture Experiments

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions (FAQs) for optimizing Rubrosterone dosage in C2C12 cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is Rubrosterone and what is its expected effect on C2C12 cells?

Rubrosterone is a phytoecdysteroid, a type of steroid found in plants.[1] While research on its specific effects on C2C12 muscle cells is emerging, phytoecdysteroids, in general, are investigated for their potential anabolic effects, including promoting muscle growth and differentiation. Therefore, Rubrosterone is expected to enhance the differentiation of C2C12 myoblasts into myotubes.

Q2: How should I prepare a stock solution of Rubrosterone?

Rubrosterone is typically soluble in organic solvents like DMSO or ethanol.[2] It is recommended to prepare a high-concentration stock solution (e.g., 10-100 mM) in 100% DMSO and store it in aliquots at -20°C or below to avoid repeated freeze-thaw cycles.[2] The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.[3]

Q3: What is the general workflow for optimizing Rubrosterone dosage?

The general workflow involves three key stages:

• Determine the maximum non-toxic concentration of Rubrosterone using a cytotoxicity assay.

• Perform a dose-response experiment to identify the optimal concentration for inducing C2C12 differentiation.

• Validate the effect of the optimal concentration on myogenic markers and signaling pathways.

Figure 1: Experimental workflow for optimizing Rubrosterone dosage.

Troubleshooting Guide

Issue 1: Rubrosterone Precipitates in Cell Culture Medium

Possible Cause: The concentration of Rubrosterone or the final percentage of the organic solvent (e.g., DMSO) is too high, leading to poor solubility in the aqueous culture medium. Steroid hormones can also adsorb to plasticware.[4]

Solution:

• Reduce Final DMSO Concentration: Ensure the final concentration of DMSO in your culture medium does not exceed 0.1%.[3] This may require preparing a more concentrated initial stock solution if you need to test higher concentrations of Rubrosterone.

• Serial Dilutions: Prepare serial dilutions of your Rubrosterone stock in pre-warmed culture medium. Add the diluted Rubrosterone dropwise to the culture plate while gently swirling.

• Solubility Test: Before treating your cells, perform a solubility test. Prepare the highest concentration of Rubrosterone you intend to use in a small volume of culture medium and incubate it under the same conditions as your experiment (37°C, 5% CO2). Observe for any precipitation over a few hours.

• Consider Alternative Solvents: If precipitation persists, consider using ethanol as a solvent, though DMSO is generally effective for steroids.[2]

• Use Low-Binding Plastics: If you suspect adsorption to plasticware, consider using low-protein-binding microcentrifuge tubes and plates.[4]

Issue 2: High Cell Death Observed at All Tested Concentrations

Possible Cause: The tested concentrations of Rubrosterone are all above the cytotoxic threshold for C2C12 cells.

Solution:

• Expand the Concentration Range: Test a much broader and lower range of concentrations. Start from nanomolar (nM) concentrations and go up to micromolar (µM) concentrations.

• Perform a More Sensitive Cytotoxicity Assay: Use a sensitive and reliable cytotoxicity assay like the MTT or LDH assay to accurately determine the concentration at which cell viability drops.

• Check Solvent Cytotoxicity: Include a vehicle control (medium with the same final concentration of DMSO or ethanol used for the highest Rubrosterone concentration) to ensure that the observed cell death is not due to the solvent.

Issue 3: No Effect on C2C12 Differentiation is Observed

Possible Cause: The concentrations of Rubrosterone used are too low, the treatment duration is too short, or the cells were not optimally ready for differentiation.

Solution:

• Increase Rubrosterone Concentration: Based on your cytotoxicity data, test higher, non-toxic concentrations of Rubrosterone.

• Extend Treatment Duration: Myotube formation is a process that takes several days.[5] Treat the cells with Rubrosterone for at least 3-5 days, changing the medium with fresh Rubrosterone every 24-48 hours.[6][7]

• Optimize Cell Confluence for Differentiation: C2C12 cells must reach near 100% confluency to initiate differentiation efficiently.[5] Ensure your cells are fully confluent before switching to differentiation medium. However, avoid letting them become over-confluent in the growth medium, as this can reduce their differentiation potential.[7]

• Confirm Differentiation Potential of C2C12 Cells: Include a positive control for differentiation, such as inducing differentiation with a low-serum medium (e.g., DMEM with 2% horse serum) without Rubrosterone.[5] This will confirm that your cells are capable of differentiating under standard conditions.

Experimental Protocols

C2C12 Cell Culture and Differentiation

Figure 2: C2C12 cell culture and differentiation workflow.

• Cell Seeding: Seed C2C12 myoblasts at a density of 4.0 x 10³ to 6.0 x 10³ cells/cm² in a suitable culture vessel.

• Growth Phase: Culture the cells in Growth Medium (GM), which is typically Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.[8] Incubate at 37°C in a humidified atmosphere with 5% CO2.

• Induction of Differentiation: When the cells reach approximately 90% confluency, aspirate the GM and wash the cells once with PBS. Replace the GM with Differentiation Medium (DM), which is typically DMEM supplemented with 2% horse serum and 1% penicillin-streptomycin.[5] This is also the point where you would add your various concentrations of Rubrosterone.

• Maintenance: Change the DM (with or without Rubrosterone) every 24 to 48 hours.[6][7]

• Monitoring: Observe the cells daily for morphological changes, such as cell elongation and fusion into multinucleated myotubes. Myotube formation is typically visible within 3-5 days.[5]

Determining the Optimal Rubrosterone Dosage

1. Cytotoxicity Assay (MTT Assay)

This assay determines the concentration range of Rubrosterone that is non-toxic to C2C12 cells.

• Day 1: Seed C2C12 cells in a 96-well plate and allow them to adhere overnight.

• Day 2: Treat the cells with a wide range of Rubrosterone concentrations (e.g., 0.01 µM to 100 µM) and a vehicle control (DMSO).

• Day 3 (or after 24-48h of treatment): Add MTT reagent to each well and incubate. Then, add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Data Analysis: Measure the absorbance at a specific wavelength (e.g., 570 nm). Calculate the percentage of cell viability for each concentration relative to the vehicle control.

Parameter	Description
Cell Line	C2C12 Myoblasts
Assay	MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
Endpoint	Cell Viability
Incubation Time	24-48 hours
Rubrosterone Conc.	e.g., 0, 0.01, 0.1, 1, 10, 100 µM
Vehicle Control	DMSO (at the highest final concentration used)

Table 1: Parameters for MTT Cytotoxicity Assay

2. Dose-Response Experiment for Myotube Differentiation

Based on the cytotoxicity results, select a range of non-toxic concentrations of Rubrosterone to test for their effect on differentiation.

• Protocol: Follow the C2C12 Cell Culture and Differentiation protocol mentioned above.

• Treatment Groups:

  • Negative Control: Growth Medium (10% FBS)

  • Differentiation Control: Differentiation Medium (2% horse serum) + Vehicle (DMSO)

  • Experimental Groups: Differentiation Medium (2% horse serum) + various non-toxic concentrations of Rubrosterone.

• Analysis (after 3-5 days):

  • Morphological Assessment: Capture images of the cells using a microscope. Quantify myotube formation by measuring the fusion index (percentage of nuclei within myotubes to the total number of nuclei).

  • Protein Expression Analysis: Harvest the cells for Western blotting to analyze the expression of key myogenic regulatory factors (e.g., MyoD, Myogenin) and terminal differentiation markers (e.g., Myosin Heavy Chain, MHC).[9][10]

Rubrosterone Conc.	Fusion Index (%)	Myogenin Expression (Fold Change)	MHC Expression (Fold Change)
0 µM (Vehicle)	1.0 (baseline)	1.0 (baseline)
Conc. 1
Conc. 2
Conc. 3
Conc. 4

Table 2: Example Data Table for Dose-Response Experiment

Western Blotting Protocol

• Cell Lysis: After the desired treatment period, wash the cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein from each sample on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against your proteins of interest (e.g., Myogenin, MHC, Akt, p-Akt) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize them to a loading control (e.g., GAPDH or β-actin).

Hypothetical Signaling Pathway of Rubrosterone in C2C12 Cells

While the specific signaling pathway of Rubrosterone in C2C12 cells is not yet fully elucidated, it is plausible that as a steroid-like molecule, it may act through pathways known to be involved in myogenesis, such as the Akt/mTOR pathway, which is a major regulator of muscle protein synthesis and hypertrophy.[11]

Figure 3: Hypothetical signaling pathway of Rubrosterone in C2C12 cells.

This proposed pathway suggests that Rubrosterone may bind to a receptor, leading to the activation of the PI3K/Akt/mTOR signaling cascade. This, in turn, could enhance protein synthesis and upregulate the expression of key myogenic regulatory factors like MyoD and Myogenin, ultimately promoting the differentiation of myoblasts into mature myotubes.[9][10][11]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Structure-dependent retention of steroid hormones by common laboratory materials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. C2C12 Myoblast Cell Line - Pioneering Muscle Biology and Regeneration Research [cytion.com]
• 6. encodeproject.org [encodeproject.org]
• 7. Cell Culture Academy [procellsystem.com]
• 8. elabscience.com [elabscience.com]
• 9. Mdfi Promotes C2C12 Cell Differentiation and Positively Modulates Fast-to-Slow-Twitch Muscle Fiber Transformation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Androgen receptor expression during C2C12 skeletal muscle cell line differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Signal in Rubrosterone Bioassays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low signal issues in Rubrosterone bioassays. The information is presented in a question-and-answer format to directly address specific experimental challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I am not seeing any signal or a very weak signal in my Rubrosterone bioassay. What are the potential causes?

A low or absent signal in your bioassay can stem from several factors, ranging from suboptimal assay conditions to issues with the reagents or cells themselves. A systematic approach to troubleshooting is crucial for identifying the root cause.[1][2]

Potential Cause	Troubleshooting Steps
Suboptimal Rubrosterone Concentration	- Titrate Rubrosterone: Perform a dose-response curve to determine the optimal concentration. Based on the activity of similar ecdysteroids, a starting range of 10 nM to 100 µM is recommended.[3] - Check Rubrosterone Integrity: Ensure your Rubrosterone stock solution is not degraded. Prepare fresh stock solutions and minimize freeze-thaw cycles.
Low Ecdysone Receptor (EcR) Expression	- Cell Line Selection: Use a cell line known to express sufficient levels of the ecdysone receptor and its heterodimerization partner, Ultraspiracle (USP). Insect cell lines like Drosophila S2 or Sf9 are common choices.[4] - Verify Receptor Expression: Confirm EcR and USP expression in your chosen cell line using techniques like qPCR or Western blotting.
Issues with Reporter Gene Construct	- Verify Plasmid Integrity: Sequence your reporter plasmid to ensure the ecdysone response element (ERE) and the reporter gene (e.g., luciferase, GFP) are intact. - Use a Positive Control: Transfect cells with a constitutively active promoter driving the reporter gene to confirm the functionality of the reporter system itself.
Poor Cell Health or Viability	- Assess Cell Viability: Use a cell viability assay (e.g., Trypan Blue, MTT) to ensure a high percentage of viable cells (>95%) before and during the experiment.[1] - Optimize Seeding Density: Ensure an adequate number of cells are seeded to generate a detectable signal. Titrate the cell number to find the optimal density for your assay plate format.
Suboptimal Assay Conditions	- Optimize Incubation Time: Perform a time-course experiment to determine the optimal incubation time for Rubrosterone treatment. - Check Temperature and CO2 Levels: Ensure your incubator is calibrated and provides a stable and appropriate environment for your cell line.
Problems with Signal Detection	- Check Instrument Settings: For luminescence or fluorescence-based assays, ensure the correct filters and gain settings are used on the plate reader.[1][5] - Substrate Quality: For enzymatic reporter assays (e.g., luciferase), ensure the substrate is not expired and has been stored correctly, protected from light.[2]

Q2: My background signal is very high, making it difficult to detect a specific signal from Rubrosterone. What can I do?

High background can mask the true signal from your experiment. Identifying and minimizing the sources of background noise is essential for improving your signal-to-noise ratio.[1][5]

Source of High Background	Mitigation Strategies
Autofluorescence/Autoluminescence	- Use Phenol Red-Free Medium: Phenol red in cell culture medium can cause significant background fluorescence.[5] - Select Appropriate Plates: For luminescence assays, use white, opaque plates to maximize signal and prevent crosstalk. For fluorescence assays, use black plates to reduce background.[2][6]
Nonspecific Binding of Detection Reagents	- Increase Wash Steps: Increase the number and duration of wash steps after antibody or substrate incubation to remove unbound reagents. - Include a Blocking Step: For antibody-based detection, use a blocking agent like BSA to reduce nonspecific binding.
Contaminated Reagents	- Prepare Fresh Buffers and Reagents: Contamination in buffers or assay reagents can lead to a high background signal.[2] - Filter-Sterilize Solutions: Filter all buffers and media to remove any particulate matter.

Q3: I am observing high variability between my replicate wells. What could be the cause?

High well-to-well variability can compromise the reliability of your data. This issue often points to inconsistencies in your experimental technique.[1]

Source of Variability	Corrective Actions
Inconsistent Cell Seeding	- Ensure a Single-Cell Suspension: Gently pipette to break up cell clumps before seeding. - Use a Calibrated Pipette: Ensure your pipettes are properly calibrated and use consistent pipetting techniques for all wells.
Edge Effects	- Avoid Outer Wells: The outer wells of a microplate are more susceptible to evaporation and temperature fluctuations. Fill these wells with sterile PBS or media and do not use them for experimental samples.[5]
Pipetting Errors	- Use Reverse Pipetting: For viscous solutions, reverse pipetting can improve accuracy. - Create Master Mixes: Prepare master mixes of your reagents (e.g., Rubrosterone dilutions, transfection reagents) to ensure each well receives the same formulation.

Quantitative Data Summary

While specific EC50 values for Rubrosterone in various bioassays are not widely published, data from analogous ecdysteroids can provide a valuable starting point for concentration-response studies.

Ecdysteroid	Cell Line	Assay Type	Reported EC50/Effective Concentration	Reference
Cyasterone	Drosophila S2	Reporter Gene Assay	3.3 µM	[3]
Cyasterone	Bombyx mori Bm5	Reporter Gene Assay	5.3 µM	[3]
20-Hydroxyecdysone	HEK293 (with EcI)	Luciferase Reporter Assay	3.73 µM	[7]
20-Hydroxyecdysone	HEK293T (with EcI)	Luciferase Reporter Assay	Effective at ≥ 300 nM	[7]

Recommendation for Rubrosterone Bioassays: Based on the data for other ecdysteroids, it is recommended to test Rubrosterone across a wide concentration range, for example, from 10 nM to 100 µM , to establish a complete dose-response curve and determine its EC50 value in your specific assay system.

Experimental Protocols

Protocol 1: Ecdysone-Responsive Reporter Gene Assay

This protocol describes a general procedure for a luciferase-based reporter assay to measure the activity of Rubrosterone.

• Cell Seeding:

  • Culture an appropriate insect cell line (e.g., Drosophila S2 cells) to logarithmic growth phase.

  • Seed the cells into a 96-well white, clear-bottom plate at a predetermined optimal density.

  • Allow cells to attach and recover for 24 hours at 27°C.

• Transfection:

  • Prepare a transfection mix containing an ecdysone-responsive reporter plasmid (e.g., pERE-Luc) and a control plasmid for normalization (e.g., a plasmid expressing Renilla luciferase under a constitutive promoter).

  • Transfect the cells according to the manufacturer's protocol for your chosen transfection reagent.

  • Incubate the cells for 24-48 hours to allow for plasmid expression.

• Rubrosterone Treatment:

  • Prepare serial dilutions of Rubrosterone in serum-free medium. A suggested concentration range is 10 nM to 100 µM.

  • Remove the transfection medium and replace it with the Rubrosterone-containing medium. Include a vehicle control (e.g., DMSO) and a positive control (e.g., 20-hydroxyecdysone).

  • Incubate for the predetermined optimal time (e.g., 24 hours).

• Signal Detection:

  • Lyse the cells using a suitable lysis buffer.

  • Measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.[8]

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well to account for variations in transfection efficiency and cell number.

  • Plot the normalized luciferase activity against the log of the Rubrosterone concentration to generate a dose-response curve and calculate the EC50 value.

Protocol 2: Cell Viability Assay (MTT Assay)

This protocol can be used to assess the cytotoxicity of Rubrosterone or to normalize bioassay data to the number of viable cells.

• Cell Seeding and Treatment:

  • Follow steps 1 and 3 from the Reporter Gene Assay protocol, seeding cells in a clear 96-well plate.

• MTT Incubation:

  • After the treatment period, add MTT solution (final concentration of 0.5 mg/mL) to each well.

  • Incubate the plate for 2-4 hours at 27°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization:

  • Carefully remove the medium and add a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • The absorbance is directly proportional to the number of viable cells. Calculate cell viability as a percentage of the vehicle-treated control.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. goldbio.com [goldbio.com]
• 3. A cell-based reporter assay for screening for EcR agonist/antagonist activity of natural ecdysteroids in Lepidoptera (Bm5) and Diptera (S2) cell cultures, followed by modeling of ecdysteroid-EcR interactions and normal mode analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. selectscience.net [selectscience.net]
• 7. Rapid Assessment of Insect Steroid Hormone Entry Into Cultured Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Rubrosterone Interference in Fluorescent Assays

This technical support center provides guidance for researchers, scientists, and drug development professionals who may encounter potential interference from Rubrosterone in fluorescent assays. The following information is intended to help identify and mitigate issues to ensure accurate and reliable experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Rubrosterone and why might it interfere with fluorescent assays?

Rubrosterone is a phytoecdysteroid, a type of steroid compound found in plants and insects.[1][2] Like other phytoecdysteroids, it contains a 14α-hydroxy-7-en-6-one chromophore, which is known to absorb ultraviolet (UV) light in the range of 240–245 nm.[3][4][5] Any compound that absorbs light in or near the excitation or emission wavelengths of a fluorescent assay can potentially cause interference. Furthermore, some ecdysteroids have been observed to exhibit fluorescence, which could also contribute to assay interference.[6]

Q2: What are the common types of interference that Rubrosterone could cause?

The primary potential mechanisms of interference from Rubrosterone in fluorescent assays include:

• Autofluorescence: Rubrosterone itself may fluoresce when excited by the light source used in the assay, leading to a false-positive signal.

• Fluorescence Quenching: Rubrosterone might absorb the excitation light intended for the assay's fluorophore or the emitted light from the fluorophore, resulting in a decreased signal (false negative). This is also known as the "inner filter effect".[7]

• Light Scatter: At high concentrations, Rubrosterone might form aggregates that scatter light, which can affect the optical measurements of the assay.

Q3: Are there known excitation and emission wavelengths for Rubrosterone?

Troubleshooting Guide

If you suspect Rubrosterone is interfering with your fluorescent assay, follow these troubleshooting steps.

Problem 1: Higher than expected fluorescence signal in the presence of Rubrosterone.

This could be due to the intrinsic fluorescence (autofluorescence) of Rubrosterone.

Troubleshooting Steps:

• Run a "Compound Only" Control: Prepare wells containing your assay buffer and Rubrosterone at the same concentrations used in your experiment, but without the fluorescent probe or other assay components.

• Measure Fluorescence: Read the fluorescence of the "compound only" wells using the same excitation and emission wavelengths as your main experiment.

• Analyze Results: If you observe a significant fluorescence signal from the "compound only" wells, this indicates that Rubrosterone is autofluorescent under your experimental conditions.

Problem 2: Lower than expected fluorescence signal in the presence of Rubrosterone.

This may be caused by fluorescence quenching or the inner filter effect.

Troubleshooting Steps:

• Measure Absorbance Spectrum: Use a spectrophotometer to measure the absorbance spectrum of Rubrosterone in your assay buffer across a range of wavelengths, including the excitation and emission wavelengths of your fluorophore.

• Analyze Absorbance Data: If Rubrosterone shows significant absorbance at either the excitation or emission wavelength of your fluorophore, it is likely causing an inner filter effect.

• Perform a Quenching Control Assay: Prepare a solution of your fluorescent probe at the assay concentration and measure its fluorescence. Then, add Rubrosterone at the experimental concentration and measure the fluorescence again. A significant decrease in fluorescence indicates quenching.

Data Presentation

While specific spectral data for Rubrosterone is unavailable, the following table summarizes the potential optical properties based on its chemical class.

Property	Predicted Range/Value	Rationale
UV Absorbance Maximum (λmax)	240 - 245 nm	Based on the characteristic 14α-hydroxy-7-en-6-one chromophore of phytoecdysteroids.[3][4][5]
Potential for Autofluorescence	Possible	Some ecdysteroids have been shown to be fluorescent.[6]
Excitation Wavelength for Potential Autofluorescence	Likely in the UV range (e.g., 366 nm)	Based on observations with other ecdysteroids.[6]
Emission Wavelength for Potential Autofluorescence	Unknown	Would need to be determined experimentally.

Experimental Protocols

Protocol 1: Determining the Intrinsic Fluorescence of Rubrosterone

Objective: To measure the autofluorescence of Rubrosterone at the excitation and emission wavelengths of your assay.

Materials:

• Rubrosterone stock solution

• Assay buffer

• Fluorescence microplate reader or spectrofluorometer

• Microplates compatible with your reader

Method:

• Prepare a serial dilution of Rubrosterone in the assay buffer to cover the range of concentrations used in your experiment.

• Include a "buffer only" control.

• Dispense the solutions into the wells of the microplate.

• Set the fluorescence reader to the excitation and emission wavelengths of your primary assay.

• Measure the fluorescence intensity of each well.

• Data Analysis: Subtract the fluorescence of the "buffer only" control from the readings for the Rubrosterone solutions. A concentration-dependent increase in fluorescence indicates autofluorescence.

Protocol 2: Assessing Fluorescence Quenching by Rubrosterone

Objective: To determine if Rubrosterone quenches the fluorescence of your assay's probe.

Materials:

• Fluorescent probe used in your assay

• Rubrosterone stock solution

• Assay buffer

• Fluorescence microplate reader or spectrofluorometer

• Microplates compatible with your reader

Method:

• Prepare a solution of your fluorescent probe in the assay buffer at the concentration used in your experiment.

• Prepare a solution of the fluorescent probe with Rubrosterone at the highest concentration used in your experiment.

• Include a "buffer only" control.

• Dispense the solutions into the wells of the microplate.

• Measure the fluorescence intensity of each well using the appropriate excitation and emission wavelengths for your probe.

• Data Analysis: Compare the fluorescence of the probe with and without Rubrosterone. A significant decrease in the signal in the presence of Rubrosterone suggests quenching.

Mandatory Visualization

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Rubrosterone - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. The phytochemical, biological, and medicinal attributes of phytoecdysteroids: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 7. Interference with Fluorescence and Absorbance - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

addressing Rubrosterone cytotoxicity at high concentrations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Rubrosterone. The information provided is designed to address potential issues related to cytotoxicity at high concentrations during in vitro experiments.

Troubleshooting Guide

High concentrations of Rubrosterone, like other phytoecdysteroids, may lead to unexpected cytotoxic effects. This guide provides structured tables of reported cytotoxic and effective concentrations for analogous phytoecdysteroids to help researchers determine an optimal concentration range for their experiments.

Table 1: Reported IC50 Values and Cytotoxic Concentrations of Phytoecdysteroids in Various Cell Lines

Compound	Cell Line	Effect	Concentration	Citation
20-Hydroxyecdysone	MDA-MB-231 (Triple-negative breast cancer)	Inhibition of viability	~150-200 µM	[1]
Ajugasterone C	MDA-MB-231 (Triple-negative breast cancer)	Inhibition of viability	~150-200 µM	[1]
20-Hydroxyecdysone	T-47D (Breast cancer)	Pro-apoptotic activity	150-200 µM	[1]
20-Hydroxyecdysone	l(2)mbn (Drosophila cell line)	Induction of apoptosis	Not specified	[2]
20-Hydroxyecdysone	Sf21 (Spodoptera frugiperda insect cells)	Reduced morphological effects (potential toxicity)	100 µM	[3]
Various Ecdysteroids	LNCaP, PC3 (Prostate cancer), MCF7 (Breast cancer), L5178 (Mouse lymphoma)	Low cytotoxicity	IC50 > 100 µM	[4]
Rhaponticum carthamoides extract	Primary Smooth Muscle Cells	Pronounced cytotoxic effect	8-10 µL/mL	[5]

Table 2: Recommended Starting Concentration Ranges for In Vitro Experiments

Cell Type	Recommended Starting Concentration	Notes
Mammalian Cancer Cell Lines	10 - 50 µM	Based on observed effects of analogous compounds. A dose-response curve is highly recommended.
Normal Mammalian Cell Lines	1 - 25 µM	Generally, normal cells may be more sensitive. Start with lower concentrations.
Insect Cell Lines	0.1 - 10 µM	Phytoecdysteroids are insect molting hormones; effects can be observed at lower concentrations.

Frequently Asked Questions (FAQs)

Q1: My cells are dying after treatment with Rubrosterone. What could be the cause?

A1: Cell death upon Rubrosterone treatment could be due to several factors:

• High Concentration: Like other phytoecdysteroids, high concentrations of Rubrosterone can induce apoptosis or necrosis. Refer to Table 1 for cytotoxic concentrations of analogous compounds and consider performing a dose-response experiment to determine the optimal concentration for your cell line.

• Cell Line Sensitivity: Different cell lines exhibit varying sensitivities to steroids. Cancer cell lines, for instance, may be more susceptible to pro-apoptotic effects.

• Solvent Toxicity: Ensure the final concentration of the solvent (e.g., DMSO, ethanol) in your culture medium is non-toxic to your cells. A solvent control is crucial.

• Contamination: Rule out any potential microbial contamination of your cell culture or reagents.

Q2: I am observing inconsistent results between experiments. What should I check?

A2: Inconsistent results can stem from several sources:

• Compound Stability: Ensure your Rubrosterone stock solution is properly stored and has not degraded. Prepare fresh dilutions for each experiment.

• Cell Passage Number: Use cells within a consistent and low passage number range, as cellular responses can change with prolonged culturing.

• Cell Density: Seed cells at a consistent density for all experiments, as this can influence their response to treatment.

• Experimental Timing: Ensure that the duration of Rubrosterone treatment is consistent across all experiments.

Q3: What are the potential mechanisms of Rubrosterone-induced cytotoxicity?

A3: Based on studies with analogous phytoecdysteroids like 20-hydroxyecdysone, high concentrations may induce cytotoxicity through the activation of apoptotic pathways. This can involve:

• Caspase Activation: Activation of key executioner caspases, such as caspase-3.[1]

• Modulation of Bcl-2 Family Proteins: An increase in the pro-apoptotic protein Bax and a decrease in the anti-apoptotic protein Bcl-2.[1]

• PARP Cleavage: Cleavage of Poly (ADP-ribose) polymerase (PARP) by activated caspases.[1]

• Calcium Signaling: At high concentrations, 20-hydroxyecdysone has been shown to increase intracellular calcium levels, which can trigger a switch from autophagy to apoptosis.[6]

Q4: How can I mitigate the cytotoxic effects of Rubrosterone while still studying its primary effects?

A4: To minimize cytotoxicity:

• Optimize Concentration: The most critical step is to determine the optimal, non-toxic concentration range for your specific cell line and experimental goals through a thorough dose-response analysis.

• Time-Course Experiment: Investigate if the desired biological effect can be observed at an earlier time point before significant cytotoxicity occurs.

• Co-treatment with Apoptosis Inhibitors: If trying to understand non-apoptotic functions, consider co-treatment with a pan-caspase inhibitor (e.g., Z-VAD-FMK) to block apoptosis. However, be aware that this can introduce confounding variables.

Experimental Protocols

Protocol 1: Assessing Cytotoxicity using MTT Assay

This protocol provides a method to determine the half-maximal inhibitory concentration (IC50) of Rubrosterone.

Materials:

• 96-well cell culture plates

• Your cell line of interest

• Complete cell culture medium

• Rubrosterone stock solution (in a suitable solvent like DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of Rubrosterone in complete culture medium. Also, prepare a vehicle control (medium with the same concentration of solvent as the highest Rubrosterone concentration).

• Remove the old medium from the cells and add 100 µL of the prepared Rubrosterone dilutions or vehicle control to the respective wells.

• Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan crystals.

• Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate cell viability as a percentage of the vehicle control and plot a dose-response curve to determine the IC50 value.

Protocol 2: Detection of Apoptosis by Annexin V/Propidium Iodide (PI) Staining

This protocol allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• 6-well cell culture plates

• Your cell line of interest

• Complete cell culture medium

• Rubrosterone

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to attach.

• Treat cells with the desired concentrations of Rubrosterone or vehicle control for the chosen duration.

• Harvest the cells by trypsinization and collect both adherent and floating cells.

• Wash the cells with cold PBS and resuspend them in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to 100 µL of the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Visualizations

Caption: Troubleshooting workflow for addressing unexpected cytotoxicity.

Caption: Workflow for assessing Rubrosterone-induced cytotoxicity.

Caption: Putative signaling pathway for phytoecdysteroid-induced apoptosis.

References

• 1. magistralbr.caldic.com [magistralbr.caldic.com]
• 2. 20-Hydroxyecdysone-induced differentiation and apoptosis in the Drosophila cell line, l(2)mbn - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chemical Treatments for Insect Cell Differentiation: The Effects of 20-Hydroxyecdysone and Veratridine on Cultured Spodoptera frugiperda (Sf21) Insect Cell Ultrastructure [mdpi.com]
• 4. Ecdysteroids Sensitize MDR and Non-MDR Cancer Cell Lines to Doxorubicin, Paclitaxel, and Vincristine but Tend to Protect Them from Cisplatin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. The steroid hormone 20-hydroxyecdysone promotes switching from autophagy to apoptosis by increasing intracellular calcium levels - PubMed [pubmed.ncbi.nlm.nih.gov]

impact of serum concentration on Rubrosterone activity in vitro

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers investigating the in vitro activity of Rubrosterone. A key focus is the critical impact of serum concentration on experimental outcomes.

General Principles: The Critical Role of Serum in In Vitro Assays

Serum is a vital supplement in cell culture media, providing essential nutrients, growth factors, and hormones. However, for lipophilic molecules like Rubrosterone, serum components, particularly albumin, can significantly influence experimental results. Steroids and other lipophilic compounds can bind to serum proteins.[1] This binding equilibrium dictates the concentration of free, unbound Rubrosterone available to interact with cells and elicit a biological response. Consequently, variations in serum concentration can lead to significant differences in observed potency and efficacy. Researchers should be aware that high serum concentrations may sequester the compound, reducing its effective concentration, while low-serum or serum-free conditions may lead to non-specific binding to plasticware or altered cellular responses due to stress.

Frequently Asked Questions (FAQs)

Q1: How does serum concentration affect the bioavailability of Rubrosterone in cell culture?

A1: Serum proteins, such as albumin, can bind to Rubrosterone. This binding is a reversible equilibrium. A higher concentration of serum proteins will lead to a greater fraction of Rubrosterone being protein-bound and thus biologically unavailable to the cells at any given moment. Conversely, lower serum concentrations result in a higher fraction of free, active Rubrosterone. It is the unbound concentration that is generally responsible for the pharmacological activity.[1]

Q2: What is the expected impact of increasing serum concentration on the dose-response curve of Rubrosterone?

A2: Increasing the serum concentration is expected to cause a rightward shift in the dose-response curve for Rubrosterone. This means that a higher total concentration of Rubrosterone will be required to achieve the same biological effect (e.g., EC50) as in a lower serum concentration. This is due to the increased protein binding, which reduces the free concentration of the compound.

Q3: Are there alternatives to using fetal bovine serum (FBS) when testing Rubrosterone?

A3: Yes, several alternatives can be considered, depending on the cell type and experimental goals. These include:

• Defined serum-free media: These formulations eliminate the variability of serum but may require optimization for your specific cell line.

• Charcoal-stripped serum: This type of serum has been treated to remove endogenous steroids and other small lipophilic molecules, providing a cleaner background for studying hormonal effects.

• Bovine serum albumin (BSA) supplementation: Using a defined concentration of BSA in serum-free media can help to mimic the protein-binding effects of whole serum in a more controlled manner.

Q4: What is the known mechanism of action for Rubrosterone?

A4: Rubrosterone is a C-19 ecdysteroid that has been shown to have general stimulatory effects on protein synthesis.[2] While the precise signaling pathway in mammalian cells is not fully elucidated, related ecdysteroids like 20-hydroxyecdysone are thought to exert some of their anabolic effects through pathways independent of the classical androgen receptor, potentially involving estrogen receptor beta (ERβ) or G-protein coupled receptors.[3] The anabolic effects can be measured by assessing protein synthesis or increases in myotube diameters in cell culture.[4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High variability in Rubrosterone activity between experiments.	Inconsistent serum source or lot.	Use a single, quality-controlled lot of serum for the entire set of experiments. If changing lots is unavoidable, perform a bridging study to compare the effects of the old and new lots.
No observable effect of Rubrosterone at expected concentrations.	High serum concentration (e.g., 10% FBS) is sequestering the compound.	Test a range of lower serum concentrations (e.g., 0.5%, 1%, 2.5%). Alternatively, use charcoal-stripped serum to reduce binding competition from endogenous lipids.
Cell viability is low.	Ensure the chosen serum concentration is sufficient to maintain cell health for the duration of the experiment. Perform a toxicity assay for Rubrosterone in your chosen media conditions.
Unexpectedly high potency of Rubrosterone.	Low or no serum is used, leading to a higher free fraction of the compound.	While this may reveal the intrinsic potency, it may not be physiologically relevant. Consider adding a defined concentration of BSA to serum-free media to better control the unbound concentration.
The compound is precipitating out of solution in low-serum media.	Visually inspect the culture wells for precipitation. Use a vehicle like DMSO at a low final concentration (typically <0.1%) to maintain solubility.

Data Presentation

Table 1: Illustrative Example of Serum Concentration Impact on Rubrosterone Activity (EC50) in C2C12 Myotubes

This table presents hypothetical data to illustrate the expected trend of Rubrosterone's half-maximal effective concentration (EC50) for stimulating protein synthesis in C2C12 myotubes under varying concentrations of Fetal Bovine Serum (FBS).

FBS Concentration (%)	Rubrosterone EC50 (nM)
0.5	50
1.0	85
2.5	210
5.0	450
10.0	>1000

Note: This data is for illustrative purposes only and is intended to demonstrate the expected rightward shift in the dose-response curve with increasing serum concentrations.

Experimental Protocols

Protocol: Assessing the Impact of Serum Concentration on Rubrosterone-Mediated Protein Synthesis in C2C12 Myotubes

• Cell Culture and Differentiation:

  • Culture C2C12 myoblasts in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% FBS, 1% penicillin-streptomycin.

  • Seed cells in 24-well plates at a density that will reach 80-90% confluency.

  • Induce differentiation into myotubes by switching to a differentiation medium (DMEM with 2% horse serum) for 4-6 days.

• Serum Starvation and Treatment:

  • Prior to treatment, gently wash the myotubes with phosphate-buffered saline (PBS).

  • Starve the cells in serum-free DMEM for 4-6 hours to reduce baseline signaling.

  • Prepare treatment media containing various concentrations of Rubrosterone in DMEM with different percentages of FBS (e.g., 0.5%, 1%, 2.5%, 5%, 10%). Include a vehicle control (e.g., 0.1% DMSO) for each serum condition.

  • Remove the starvation medium and add the respective treatment media to the wells.

• Protein Synthesis Assay (e.g., SUnSET method):

  • After 24 hours of Rubrosterone treatment, add puromycin (a protein synthesis inhibitor that incorporates into nascent peptide chains) to each well at a final concentration of 1 µg/mL and incubate for 30 minutes.

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the total protein concentration of each lysate using a BCA assay.

• Western Blot Analysis:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with Tween 20 (TBST).

  • Incubate the membrane with a primary antibody against puromycin.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

  • Normalize the puromycin signal to a loading control (e.g., GAPDH or total protein stain).

• Data Analysis:

  • Quantify the band intensities from the Western blot.

  • For each serum concentration, plot the normalized puromycin signal against the logarithm of the Rubrosterone concentration.

  • Fit a non-linear regression curve (e.g., log(inhibitor) vs. response -- variable slope) to determine the EC50 value for each serum condition.

Visualizations

Caption: Impact of serum protein binding on Rubrosterone bioavailability.

References

• 1. Deriving protein binding‐corrected chemical concentrations for in vitro testing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Ecdysteroids: A novel class of anabolic agents? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 20-Hydroxyecdysone, from Plant Extracts to Clinical Use: Therapeutic Potential for the Treatment of Neuromuscular, Cardio-Metabolic and Respiratory Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Vehicle Controls for Rubrosterone Experiments

This guide provides researchers, scientists, and drug development professionals with essential information for selecting and troubleshooting appropriate vehicle controls for experiments involving Rubrosterone. Given that Rubrosterone is a steroid found in insects and plants, it is presumed to be hydrophobic, making the choice of a suitable vehicle critical for experimental success.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: What is a vehicle control and why is it essential in Rubrosterone experiments?

A vehicle control is a crucial component of a well-designed experiment. It consists of the same solvent or carrier used to dissolve and administer the experimental compound (in this case, Rubrosterone), but without the compound itself.[4][5] Including a vehicle control group allows researchers to distinguish the effects of Rubrosterone from any potential biological effects of the vehicle.[4][6][7] This is critical because some vehicles can have their own physiological or cellular effects.[8]

Q2: What are the common vehicle controls for hydrophobic compounds like Rubrosterone?

Given Rubrosterone's steroid structure, it is likely poorly soluble in aqueous solutions.[1][2] Common vehicles for such hydrophobic compounds include:

• Dimethyl Sulfoxide (DMSO): A powerful polar aprotic solvent that can dissolve a wide range of polar and nonpolar compounds.[9] It is frequently used in both in vitro and in vivo studies.[4][9]

• Ethanol: Another common solvent for dissolving hydrophobic drugs for in vitro experiments.[10][11][12]

• Cyclodextrins: These are cyclic oligosaccharides that can encapsulate hydrophobic molecules, increasing their solubility and bioavailability in aqueous solutions.[13][14][15][16] Derivatives like 2-hydroxypropyl-beta-cyclodextrin (HP-β-CD) are often used.[13]

Q3: What are the recommended concentrations for common vehicle controls?

The final concentration of the vehicle in the experimental system should be kept to a minimum to avoid off-target effects. The table below summarizes generally accepted starting concentrations. However, it is imperative to perform a vehicle toxicity test for your specific experimental model.

Vehicle Control	Application	Recommended Final Concentration	Potential Issues
DMSO	In Vitro (Cell Culture)	< 0.1% - 0.5% (v/v)	Cytotoxicity, anti-inflammatory effects, impacts platelet aggregation, histamine release.[8]
In Vivo	< 10% (v/v) in saline or other aqueous buffer	Teratogenic effects in some species, potential for renal, hepatic, pancreatic, and splenic necrosis at high doses.[8]
Ethanol	In Vitro (Cell Culture)	< 0.1% - 1% (v/v)	Can stimulate proliferation of certain cell lines (e.g., MCF-7)[10], dose-dependent cytotoxicity.[12][17]
Cyclodextrins (e.g., HP-β-CD)	In Vitro & In Vivo	Dependent on the molar ratio with the drug	Can alter drug release profiles[14]; natural cyclodextrins may have toxicity, but derivatives are generally safer.[13]

Q4: How do I choose the best vehicle for my specific Rubrosterone experiment?

The selection of the optimal vehicle depends on several factors:

• Experimental System: The tolerance of your cells (in vitro) or animal model (in vivo) to the vehicle.

• Route of Administration (in vivo): Some vehicles are not suitable for all routes of administration (e.g., parenteral).

• Desired Concentration of Rubrosterone: The vehicle must be able to dissolve Rubrosterone at the required stock concentration.

• Potential for Vehicle-Induced Artifacts: The vehicle should not interfere with the biological endpoints being measured.

A systematic approach, as outlined in the workflow diagram below, is recommended.

Experimental Protocols & Workflows

Workflow for Selecting an Appropriate Vehicle Control

This workflow outlines the steps to select and validate a vehicle for your Rubrosterone experiments.

Workflow for Vehicle Control Selection and Validation.

Signaling Pathway Considerations

It is crucial to be aware that some vehicles can interfere with cellular signaling pathways. For example, ethanol has been shown to have estrogenic effects in certain breast cancer cell lines.[10] When studying hormonal pathways, it is vital to ensure the vehicle does not produce confounding effects.

Potential for Vehicle Interference with Signaling Pathways.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Poor solubility of Rubrosterone in the chosen vehicle.	The vehicle may not be appropriate for the required concentration.	* Try a different solvent (e.g., switch from ethanol to DMSO).[4][11] * Consider using a solubilizing agent like cyclodextrin to enhance aqueous solubility.[13][15] * Gently warm the solution or use sonication to aid dissolution.
Toxicity or unexpected effects observed in the vehicle control group.	The concentration of the vehicle is too high.	* Reduce the final concentration of the vehicle in your experiment.[12][17] * Perform a dose-response curve for the vehicle alone to determine a non-toxic concentration. * Switch to a less toxic vehicle (e.g., cyclodextrin derivatives are often considered benign).[13]
Inconsistent results between experiments.	Variability in vehicle preparation or administration.	* Prepare a large batch of the vehicle stock solution to be used across multiple experiments. * Ensure the final concentration of the vehicle is consistent in all experimental groups. * Always include both an untreated control and a vehicle control in every experiment.[8]
Precipitation of Rubrosterone upon dilution in aqueous media.	The compound is "crashing out" of the solution due to poor aqueous solubility.	* Decrease the final concentration of Rubrosterone. * Increase the concentration of the co-solvent if possible without inducing toxicity. * Use a vehicle like cyclodextrin that forms a stable complex with the hydrophobic drug in an aqueous environment.[14][16]

References

• 1. Rubrosterone - Wikipedia [en.wikipedia.org]
• 2. Rubrosterone | C19H26O5 | CID 12315102 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Rubrosterone, a metabolite of insect metamorphosing substance from Achyranthes rubrofusca: structure and absolute configuration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. DMSO Vehicle control - Homework Questions [protocol-online.org]
• 5. Control vehicle treatment in cells - Tissue and Cell Culture [protocol-online.org]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. reddit.com [reddit.com]
• 8. iacuc.wsu.edu [iacuc.wsu.edu]
• 9. ehs.wisc.edu [ehs.wisc.edu]
• 10. The puzzling issue of 'vehicle-treated control' when using ethanol as drug carrier for MCF-7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. tandfonline.com [tandfonline.com]
• 13. alzet.com [alzet.com]
• 14. hilarispublisher.com [hilarispublisher.com]
• 15. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 16. "Cyclodextrin as a Drug Carrier Increasing Drug Solubility" by Malka Silberberg [touroscholar.touro.edu]
• 17. ScholarWorks@CWU - Symposium Of University Research and Creative Expression (SOURCE): Ethanol as a solvent in pharmaceutical toxicity testing should be used with caution [digitalcommons.cwu.edu]

Technical Support Center: Scaling Up Rubrosterone Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Rubrosterone, particularly when scaling up from laboratory to pilot or production scales. Given the limited publicly available data on the large-scale synthesis of Rubrosterone, this guide draws upon established principles of steroid chemistry and general challenges encountered in chemical process scale-up.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis and purification of Rubrosterone at a larger scale.

Q1: My reaction yield has dropped significantly after increasing the batch size. What are the potential causes and how can I troubleshoot this?

A1: A decrease in yield upon scale-up is a common challenge. Several factors could be responsible:

• Inefficient Mixing: In larger reactors, inadequate agitation can lead to localized "hot spots" or areas of high concentration, promoting side reactions.

  • Troubleshooting:

    • Ensure the impeller design and speed are appropriate for the reactor geometry and reaction mass.

    • Consider using multiple impellers or baffles to improve mixing efficiency.

    • Monitor the reaction for homogeneity.

• Poor Heat Transfer: Exothermic or endothermic reactions are harder to control at scale. Poor heat transfer can lead to temperature gradients, affecting reaction kinetics and selectivity.

  • Troubleshooting:

    • Verify that the heating/cooling system of the reactor has sufficient capacity for the larger volume.

    • Employ a jacketed reactor with a suitable heat transfer fluid.

    • Consider a slower, controlled addition of reagents to manage heat evolution.[1]

• Changes in Reagent Addition Order or Rate: The rate and order of reagent addition can significantly impact the reaction outcome, especially in sensitive reactions.

  • Troubleshooting:

    • Maintain the same molar ratios and addition rates as in the lab-scale experiment, adjusting for the larger volume.

    • For highly reactive reagents, consider subsurface addition to minimize side reactions at the surface.

Q2: I am observing an increase in impurity formation in my scaled-up batch of Rubrosterone. How can I identify and mitigate these impurities?

A2: Increased impurity levels often point to issues with reaction control or raw material quality.

• Identification:

  • Utilize analytical techniques such as HPLC-MS, GC-MS, and NMR to identify the structure of the impurities.

  • Compare the impurity profile to that of the lab-scale batch to determine if new impurities are being formed.

• Mitigation Strategies:

  • Raw Material Quality: Ensure the purity of starting materials and reagents is consistent and high. Impurities in starting materials can be carried through or interfere with the reaction.

  • Reaction Conditions: Re-optimize reaction parameters such as temperature, pressure, and reaction time for the larger scale. Even small deviations can favor side reactions.[2][3][4][5]

  • Inert Atmosphere: Steroid skeletons can be sensitive to oxidation. Ensure the reaction is carried out under a strictly inert atmosphere (e.g., Nitrogen or Argon) to prevent oxidative degradation.

Q3: The crystallization of my final Rubrosterone product is inconsistent at a larger scale, leading to variable purity and crystal size. What should I do?

A3: Crystallization is highly sensitive to scale-dependent factors.

• Cooling Rate: Slower, controlled cooling generally yields larger, more uniform crystals. Rapid cooling on a large scale can lead to the formation of fine powders or amorphous material, which may trap impurities.

  • Troubleshooting: Develop a controlled cooling profile for the crystallization process.

• Solvent System: The solvent or solvent mixture used for crystallization may need to be re-evaluated at a larger scale.

  • Troubleshooting: Perform solubility studies to determine the optimal solvent system and concentration for crystallization at the desired scale.

• Seeding: The use of seed crystals can promote the formation of the desired crystal form (polymorph) and improve consistency.

  • Troubleshooting: Introduce a small amount of pure Rubrosterone crystals at the appropriate saturation point to initiate controlled crystallization.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up Rubrosterone synthesis?

A1: Key safety considerations include:

• Thermal Runaway: Exothermic reactions can generate significant heat.[1] A proper thermal management system and a well-defined emergency plan are crucial.

• Handling of Hazardous Reagents: Many reagents used in steroid synthesis can be toxic, corrosive, or flammable. Ensure proper personal protective equipment (PPE) is used and that engineering controls (e.g., fume hoods, closed systems) are in place.

• Pressure Build-up: Some reactions may evolve gas, leading to a pressure increase in a closed reactor. Ensure the reactor is equipped with appropriate pressure relief systems.

Q2: How do I choose the right equipment for scaling up Rubrosterone synthesis?

A2: The choice of equipment depends on the specific reaction steps.

• Reactors: Glass-lined or stainless steel reactors are common choices. The material should be compatible with all reagents and solvents. The reactor should be equipped with adequate agitation, temperature control, and ports for reagent addition and sampling.

• Filtration and Drying: For isolating the solid product, equipment such as a filter press or a centrifugal filter dryer (CFD) can be used. The drying method (e.g., vacuum oven, tray dryer) should be chosen to avoid thermal degradation of the product.

Q3: What are the critical process parameters (CPPs) I should monitor during the scale-up of Rubrosterone synthesis?

A3: Critical process parameters are those that have a significant impact on the quality of the final product. For Rubrosterone synthesis, these may include:

• Reaction Temperature

• Agitation Speed

• Reagent Addition Rate

• pH of the reaction mixture

• Reaction Time

• Cooling Rate during crystallization

Quantitative Data Summary

The following tables provide hypothetical data for a typical Rubrosterone synthesis, illustrating the impact of scale on key performance indicators.

Table 1: Yield and Purity of Crude Rubrosterone at Different Scales

Scale	Starting Material (g)	Crude Yield (g)	Crude Yield (%)	Purity by HPLC (%)
Lab	10	7.5	75	92
Pilot	1000	680	68	88
Production	10000	6200	62	85

Table 2: Impact of Purification Method on Final Product Quality

Purification Method	Scale	Starting Purity (%)	Final Purity (%)	Recovery (%)
Recrystallization	Lab	92	98.5	85
Column Chromatography	Lab	92	99.5	70
Recrystallization	Pilot	88	97.0	80
Column Chromatography	Pilot	88	99.0	65

Experimental Protocols

Protocol 1: General Procedure for a Key Oxidation Step in Steroid Synthesis

• Objective: To perform an oxidation reaction on a steroid intermediate.

• Equipment: Jacketed glass reactor with overhead stirrer, thermocouple, condenser, and addition funnel.

• Procedure:

  • Charge the reactor with the steroid intermediate and a suitable solvent (e.g., dichloromethane).

  • Cool the reaction mixture to the desired temperature (e.g., 0-5 °C) under an inert atmosphere of nitrogen.

  • Prepare a solution of the oxidizing agent (e.g., pyridinium chlorochromate) in the same solvent.

  • Add the oxidizing agent solution dropwise to the reactor over a period of 1-2 hours, maintaining the internal temperature below 5 °C.

  • After the addition is complete, allow the reaction to stir at the same temperature for an additional 1-2 hours, or until reaction completion is confirmed by TLC or HPLC.

  • Quench the reaction by adding a suitable quenching agent (e.g., sodium thiosulfate solution).

  • Proceed with the work-up and isolation of the product.

Protocol 2: General Procedure for Crystallization of the Final Product

• Objective: To purify the crude Rubrosterone by crystallization.

• Equipment: Jacketed glass reactor with overhead stirrer, thermocouple, and condenser.

• Procedure:

  • Charge the reactor with the crude Rubrosterone and a suitable solvent or solvent mixture (e.g., ethanol/water).

  • Heat the mixture with stirring until the solid is completely dissolved.

  • Filter the hot solution to remove any insoluble impurities.

  • Transfer the clear solution to a clean crystallization vessel.

  • Allow the solution to cool slowly and undisturbed to room temperature.

  • If necessary, cool the solution further in an ice bath to maximize crystal formation.

  • Collect the crystals by filtration and wash with a small amount of cold solvent.

  • Dry the crystals under vacuum at a temperature that does not cause degradation.

Visualizations

Caption: A generalized experimental workflow for the synthesis and purification of Rubrosterone.

Caption: A troubleshooting decision tree for addressing common scale-up issues.

Caption: A hypothetical signaling pathway for Rubrosterone's cellular mechanism of action.

References

• 1. Challenges of scaling up production from grams to kilos [chemtek.co.in]
• 2. researchgate.net [researchgate.net]
• 3. BJOC - Machine learning-guided strategies for reaction conditions design and optimization [beilstein-journals.org]
• 4. scielo.br [scielo.br]
• 5. scielo.br [scielo.br]

identifying and resolving artifacts in Rubrosterone HPLC analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and resolving artifacts during Rubrosterone High-Performance Liquid Chromatography (HPLC) analysis.

Troubleshooting Guides

This section offers a systematic approach to identifying and resolving common issues encountered during Rubrosterone HPLC analysis.

Question: My chromatogram shows unexpected peaks (ghost peaks). How can I identify their source and eliminate them?

Answer:

Ghost peaks, or extraneous peaks in your chromatogram, can originate from various sources. A systematic approach is crucial for identification and elimination.[1][2][3]

Initial Steps:

• Blank Injection: Run a blank injection (mobile phase only) to determine if the ghost peak originates from the HPLC system or the sample.[3][4] If the peak is present, the source is likely the system.

• Systematic Elimination: If the peak is absent in the blank, the contamination is likely from your sample preparation.[3]

Troubleshooting System-Related Ghost Peaks:

Potential Source	Identification	Resolution
Mobile Phase Contamination	The peak appears in a blank gradient run.[1][3]	Use fresh, HPLC-grade solvents and additives. Degas the mobile phase thoroughly.[1] Clean solvent reservoirs.
System Contamination	Peaks appear inconsistently.	Flush the entire HPLC system with a strong solvent (e.g., isopropanol). Clean the injector and autosampler components.[2][5]
Column Contamination	Ghost peaks appear after several sample injections.	Wash the column with a strong solvent. If the problem persists, replace the guard column or the analytical column.[5]
Pump Seal Degradation	Small, regular peaks may appear.	Replace the pump seals as part of routine maintenance.

Troubleshooting Sample-Related Ghost Peaks:

Potential Source	Identification	Resolution
Sample Diluent Contamination	A peak is present when injecting only the sample diluent.	Use fresh, high-purity solvent for sample dilution.
Contaminated Glassware/Vials	Inconsistent appearance of ghost peaks.	Use clean, dedicated glassware and vials. Consider using certified low-bleed vials and caps.[2]
Sample Matrix Interference	The peak is present only in sample injections and not in standards.	Improve sample clean-up procedures (e.g., solid-phase extraction).

Question: I am observing significant peak tailing for my Rubrosterone peak. What are the possible causes and solutions?

Answer:

Peak tailing, where the peak asymmetry factor is greater than 1, can compromise resolution and integration accuracy.[6] The causes can be chemical or physical.

Potential Cause	Troubleshooting Steps	Corrective Actions
Secondary Interactions	Tailing is more pronounced for the Rubrosterone peak than other components.	Use a high-purity silica column with end-capping. Adjust mobile phase pH to suppress silanol interactions (for basic compounds). Add a competing base (e.g., triethylamine) to the mobile phase in small concentrations.
Column Overload	Peak shape improves upon sample dilution.	Reduce the injection volume or the sample concentration.[7]
Column Contamination/Deterioration	Tailing develops over a series of injections and is often accompanied by an increase in backpressure.	Reverse-flush the column with a strong solvent. Replace the guard column. If the problem persists, the analytical column may need replacement.[7][8]
Extra-Column Volume	Early eluting peaks show more tailing.	Use tubing with a smaller internal diameter and minimize its length, especially between the column and the detector.[7]
Mobile Phase pH	Inconsistent peak shape.	Ensure the mobile phase pH is stable and within the column's recommended range. Prepare fresh mobile phase.[7]

Question: My Rubrosterone peak is co-eluting with an impurity. How can I improve the resolution?

Answer:

Co-elution occurs when two or more compounds are not adequately separated by the chromatographic system.[9] Improving resolution is key to accurate quantification.

Parameter to Modify	Strategy	Considerations
Mobile Phase Strength	Decrease the percentage of the organic solvent (e.g., acetonitrile or methanol) in the mobile phase. This will increase the retention time and potentially improve separation.	This will increase the overall run time.
Mobile Phase Selectivity	Change the organic modifier (e.g., switch from acetonitrile to methanol or vice-versa). Try adding a third solvent (e.g., isopropanol) in small percentages.	The elution order of peaks may change.
Column Chemistry	Switch to a column with a different stationary phase (e.g., from C18 to a phenyl-hexyl or a polar-embedded phase).	This may require significant method redevelopment.
Temperature	Increase or decrease the column temperature. This can alter the selectivity of the separation.	Ensure the temperature is within the stable range for the column and analyte.
Gradient Slope	If using a gradient, make the slope shallower around the elution time of Rubrosterone.	This will increase the run time.

Frequently Asked Questions (FAQs)

Q1: What are the typical HPLC conditions for Rubrosterone analysis?

A1: While a specific, universal method for Rubrosterone is not widely published, typical conditions for related ecdysteroids can be adapted.

Parameter	Typical Value
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile/Water or Methanol/Water gradient
Detection	UV at 242-245 nm
Flow Rate	1.0 mL/min
Column Temperature	25-40 °C

Q2: What are potential degradation products of Rubrosterone that could appear as artifacts?

A2: Based on the general degradation pathways of ecdysteroids, Rubrosterone (C19H26O5) may undergo the following transformations, leading to artifactual peaks:

• Hydroxylation: Addition of hydroxyl (-OH) groups.

• Oxidation: Conversion of hydroxyl groups to ketones.

• Epimerization: Change in the stereochemistry at one or more chiral centers.

• Dehydration: Loss of a water molecule.

Forced degradation studies under acidic, basic, oxidative, and photolytic conditions are recommended to identify potential degradation products specific to your sample matrix and storage conditions.[10][11][12]

Q3: How can I prevent sample preparation-related artifacts?

A3: Proper sample preparation is critical to avoid introducing artifacts.

• Use High-Purity Solvents: Ensure all solvents used for extraction and dilution are of the highest purity.

• Minimize Exposure to Light and Heat: Store samples in amber vials and at appropriate temperatures to prevent degradation.

• Thorough Extraction and Clean-up: Use a validated extraction method, such as solid-phase extraction (SPE), to remove interfering matrix components.[13]

• Avoid Contamination: Use clean glassware and pipette tips. Be mindful of potential leachables from plasticware.

Experimental Protocols

Protocol 1: Forced Degradation Study for Rubrosterone

This protocol outlines a general procedure for conducting forced degradation studies to identify potential degradation products.

• Preparation of Stock Solution: Prepare a stock solution of Rubrosterone in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Acidic Degradation: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours. Neutralize with 0.1 M NaOH before injection.

• Basic Degradation: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours. Neutralize with 0.1 M HCl before injection.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

• Thermal Degradation: Place the solid Rubrosterone powder in an oven at 105°C for 24 hours. Dissolve in the mobile phase before injection.

• Photolytic Degradation: Expose the stock solution in a quartz cuvette to UV light (e.g., 254 nm) for 24 hours.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, by HPLC. Monitor for the appearance of new peaks and the decrease in the main Rubrosterone peak.

Visualizations

References

• 1. academic.oup.com [academic.oup.com]
• 2. Ecdysteroid metabolism by soluble enzymes from an insect. Metabolic relationships between 3 beta-hydroxy-, 3 alpha-hydroxy- and 3-oxoecdysteroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rubrosterone | C19H26O5 | CID 12315102 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Ecdysteroid metabolism in crustaceans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. GSRS [precision.fda.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Extraction and monitoring of phytoecdysteroids through HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. lubrizolcdmo.com [lubrizolcdmo.com]
• 12. openaccessjournals.com [openaccessjournals.com]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Optimizing Incubation Time for Rubrosterone Treatment in Cell Culture: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing incubation time for Rubrosterone treatment in cell culture experiments. The following information is presented in a question-and-answer format to directly address common issues and provide clear, actionable guidance.

Frequently Asked Questions (FAQs)

Q1: What is Rubrosterone and how does it work in cell culture?

Rubrosterone is a phytoecdysteroid, a type of steroid compound produced by plants. In insects, ecdysteroids play a crucial role in molting and metamorphosis by binding to the ecdysone receptor (EcR), a nuclear receptor. While mammals do not have a direct homolog of the EcR, studies on phytoecdysteroids, such as the closely related 20-hydroxyecdysone (20E), suggest that they can exert biological effects in mammalian cells. The precise mechanism in mammals is not fully elucidated but is thought to involve the modulation of intracellular signaling pathways rather than direct binding to classical steroid hormone receptors. Some evidence suggests that phytoecdysteroids can influence pathways like the PI3K/Akt/mTOR signaling cascade, which is involved in cell growth, proliferation, and survival.

Q2: Why is optimizing the incubation time for Rubrosterone treatment critical?

Optimizing the incubation time is crucial for obtaining reliable and reproducible experimental results. The effects of Rubrosterone on cellular processes are time-dependent:

• Short incubation times may not be sufficient to induce a measurable biological response.

• Prolonged incubation times could lead to secondary effects, such as cytotoxicity, nutrient depletion in the culture medium, or the activation of compensatory cellular mechanisms that can confound the interpretation of the results.

• Optimal incubation time ensures that the primary, desired effect of Rubrosterone is observed at its peak, before the onset of significant off-target or secondary effects.

Q3: What are the typical incubation times reported for phytoecdysteroid treatment in cell culture?

The optimal incubation time can vary significantly depending on the cell type, the concentration of Rubrosterone used, and the specific biological endpoint being measured (e.g., cell viability, gene expression, protein phosphorylation). While specific time-course data for Rubrosterone in mammalian cells is limited in publicly available literature, studies using the related phytoecdysteroid, 20-hydroxyecdysone (20E), in various cell lines show effects ranging from a few hours to several days. For instance, effects on cell cycle progression have been observed as early as 3-6 hours, with more pronounced effects at 24-48 hours.

Troubleshooting Guide: Optimizing Rubrosterone Incubation Time

This guide provides a systematic approach to determining the optimal incubation time for your specific experimental setup.

Issue 1: No observable effect after Rubrosterone treatment.

Possible Cause	Troubleshooting Steps
Incubation time is too short.	The biological response to Rubrosterone may require more time to develop. Perform a time-course experiment, testing a range of incubation times (e.g., 6, 12, 24, 48, and 72 hours).
Suboptimal concentration of Rubrosterone.	The concentration of Rubrosterone may be too low to elicit a response. Perform a dose-response experiment at a fixed, intermediate time point (e.g., 24 or 48 hours) to identify an effective concentration range before optimizing the incubation time.
Cell line is not responsive.	The specific cell line you are using may lack the necessary cellular machinery to respond to Rubrosterone. Consider testing a different cell line that has been reported to be responsive to steroids or phytoecdysteroids.
Degradation of Rubrosterone.	Rubrosterone may be unstable in your cell culture medium over longer incubation periods. Ensure proper storage of your stock solution and prepare fresh dilutions for each experiment. Consider a medium change with fresh Rubrosterone for long-term experiments.

Issue 2: High levels of cell death or unexpected cellular stress observed.

Possible Cause	Troubleshooting Steps
Incubation time is too long.	Prolonged exposure to Rubrosterone, even at an effective concentration, may induce cytotoxicity. Reduce the incubation time. Analyze earlier time points in your time-course experiment to identify when the desired effect is maximal before significant cell death occurs.
Concentration of Rubrosterone is too high.	High concentrations can lead to off-target effects and toxicity. Reduce the concentration of Rubrosterone and repeat the time-course experiment.
Solvent toxicity.	If using a solvent like DMSO to dissolve Rubrosterone, ensure the final concentration in the culture medium is non-toxic (typically ≤ 0.1%). Always include a vehicle control (medium with the same concentration of solvent) in your experiments.

Quantitative Data Summary

The following tables summarize quantitative data from a time-course study on the effects of 20-hydroxyecdysone (20E), a compound structurally and functionally similar to Rubrosterone, on an insect cell line (BmN-SWU1). While this data is from a non-mammalian system, it provides a valuable reference for the potential time-dependent effects of ecdysteroids on cell cycle and proliferation. It is crucial to perform similar time-course experiments in your mammalian cell line of interest to determine the optimal incubation time.

Table 1: Time-Dependent Effect of 20-Hydroxyecdysone (0.25 µg/mL) on Cell Cycle Distribution in BmN-SWU1 Cells [1]

Incubation Time (hours)	% of Cells in G0/G1 Phase	% of Cells in S Phase	% of Cells in G2/M Phase
0	45.2	35.1	19.7
3	50.1	30.5	19.4
6	55.8	25.3	18.9
12	60.3	20.1	19.6
24	68.7	15.4	15.9
48	75.2	10.9	13.9

Table 2: Time-Dependent Effect of 20-Hydroxyecdysone (0.25 µg/mL) on Cell Proliferation (MTT Assay) in BmN-SWU1 Cells [1]

Incubation Time (hours)	Relative Cell Viability (Absorbance)
0	0.45
12	0.62
24	0.78
48	0.95

Experimental Protocols

Protocol 1: Determining Optimal Incubation Time using a Cell Viability Assay (e.g., MTT Assay)

This protocol outlines a method to determine the optimal incubation time of Rubrosterone by assessing its effect on cell viability over a time course.

Materials:

• Your mammalian cell line of interest

• Complete cell culture medium

• Rubrosterone stock solution (e.g., in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed your cells into a 96-well plate at a density that will ensure they are in the logarithmic growth phase and sub-confluent at the end of the longest time point. Allow cells to adhere and stabilize for 24 hours.

• Rubrosterone Treatment: Prepare serial dilutions of Rubrosterone in complete culture medium at your desired concentrations. Include a vehicle control (medium with the same final concentration of solvent) and a no-treatment control.

• Time-Course Incubation: Treat the cells with the different concentrations of Rubrosterone. Dedicate a set of wells for each time point you wish to analyze (e.g., 6, 12, 24, 48, 72 hours).

• MTT Assay: At each designated time point: a. Add MTT reagent to each well and incubate for 2-4 hours at 37°C. b. Add the solubilization solution to dissolve the formazan crystals. c. Read the absorbance at the appropriate wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Plot the cell viability (as a percentage of the control) against the incubation time for each concentration of Rubrosterone. The optimal incubation time will be the point at which the desired effect (e.g., maximal inhibition or stimulation of proliferation) is observed before a significant decline in viability due to toxicity.

Signaling Pathways and Experimental Workflows

Phytoecdysteroid Signaling in Mammalian Cells

While the complete picture of phytoecdysteroid signaling in mammalian cells is still under investigation, evidence suggests the involvement of non-genomic pathways that can influence cell growth and proliferation. One proposed mechanism involves the activation of the PI3K/Akt/mTOR pathway.

References

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Rubrosterone and 20-Hydroxyecdysone Activity for Researchers and Drug Development Professionals

An objective comparison of the anabolic and signaling activities of Rubrosterone and the well-studied 20-Hydroxyecdysone, supported by available experimental data, reveals distinct profiles for these two ecdysteroids. While both exhibit anabolic properties, differences in their chemical structures, particularly the absence of a sterol side chain in Rubrosterone, likely contribute to variations in their biological activity and mechanisms of action.

This guide provides a comparative analysis of Rubrosterone and 20-Hydroxyecdysone (20E), focusing on their anabolic activities and underlying signaling pathways. The information is intended for researchers, scientists, and professionals in drug development seeking to understand the relative performance and mechanisms of these compounds.

Executive Summary

20-Hydroxyecdysone is a well-researched phytoecdysteroid known for its anabolic effects, which are increasingly understood to be mediated through pathways distinct from classical androgen receptors.[1][2] Rubrosterone, a C19 metabolite of ecdysteroids lacking the characteristic C8 side chain, has also demonstrated anabolic activity.[3] This comparison synthesizes the available data to highlight the similarities and differences in their biological functions.

Quantitative Data on Anabolic Activity

Direct quantitative comparisons of the anabolic potency of Rubrosterone and 20-Hydroxyecdysone are limited in publicly available literature. However, historical studies and reviews provide some context for their relative activities.

Compound	Assay	Model System	Key Findings	Reference
20-Hydroxyecdysone	Protein Synthesis Assay (14C-leucine incorporation)	Mouse Liver Homogenate	Stimulated protein synthesis.	Otaka et al., 1968[4]
Uterotrophic Assay	Immature Female Mice	Showed anabolic activity, but lower than steranabols.	Syrov, 2000[3]
C2C12 Myotube Hypertrophy	Murine Skeletal Muscle Cells	Increased myotube diameter, indicative of hypertrophy.	[1]
Rubrosterone	Protein Synthesis Assay	Not specified in available abstracts	Reported to have anabolic effects.	Uchiyama and Otaka, 1974 (as cited in[3])
Not specified in available abstracts	Not specified in available abstracts	Described as a C-19 ecdysteroid lacking the whole side-chain with anabolic effects.	[3]

Experimental Protocols

In Vivo Anabolic Activity Assessment (Uterotrophic Assay Adaptation)

This assay, traditionally used for estrogens, can be adapted to assess the general anabolic activity of non-androgenic compounds.

• Animal Model: Immature female mice or rats.

• Acclimatization: Animals are acclimatized for a minimum of one week before the experiment.

• Grouping: Animals are randomly assigned to control (vehicle), 20-Hydroxyecdysone, and Rubrosterone groups.

• Administration: Test compounds are administered orally or via injection at specified doses for a set period (e.g., 7 days).

• Endpoint Measurement: At the end of the treatment period, the animals are euthanized, and the wet weight of the uterus is measured. An increase in uterine weight relative to the control group indicates anabolic activity.

In Vitro Protein Synthesis Assay

This assay measures the direct effect of the compounds on protein synthesis in a target tissue.

• System Preparation: A cell-free system is prepared from mouse liver homogenate, containing ribosomes, mRNA, and other necessary components for translation.

• Incubation: The homogenate is incubated with a radiolabeled amino acid (e.g., 14C-leucine) and the test compounds (20-Hydroxyecdysone or Rubrosterone) at various concentrations.

• Quantification: The amount of radiolabeled amino acid incorporated into newly synthesized proteins is measured using scintillation counting. An increase in incorporation compared to the control indicates a stimulation of protein synthesis.

C2C12 Myotube Hypertrophy Assay

This cell-based assay assesses the ability of compounds to induce muscle cell growth.

• Cell Culture: C2C12 myoblasts are cultured and induced to differentiate into myotubes.

• Treatment: Differentiated myotubes are treated with vehicle control, 20-Hydroxyecdysone, or Rubrosterone at various concentrations for a specified period (e.g., 48 hours).

• Analysis: Myotube diameter is measured using microscopy and image analysis software. An increase in myotube diameter is indicative of hypertrophy.

Signaling Pathways

The signaling pathways underlying the anabolic effects of 20-Hydroxyecdysone are being actively investigated, with evidence pointing towards non-classical steroid hormone signaling. The pathway for Rubrosterone remains largely uncharacterized.

20-Hydroxyecdysone Signaling Pathway

Current research suggests that 20-Hydroxyecdysone exerts its anabolic effects in mammals through a mechanism that does not involve the androgen receptor. Instead, it is proposed to act via:

• Estrogen Receptor Beta (ERβ): Studies have shown that the anabolic effects of 20E in muscle cells can be blocked by an ERβ antagonist, suggesting the involvement of this receptor.[1]

• MAS1 Proto-Oncogene, G Protein-Coupled Receptor (MAS Receptor): There is evidence to suggest that 20E may activate the MAS receptor, a component of the renin-angiotensin system, which in turn can stimulate the PI3K/Akt signaling cascade.[5]

• PI3K/Akt Pathway: Activation of the PI3K/Akt pathway is a key downstream event, leading to increased protein synthesis and muscle hypertrophy.[4][5]

Proposed signaling pathway for 20-Hydroxyecdysone's anabolic effects.

Rubrosterone Signaling Pathway

The specific signaling pathway for Rubrosterone's anabolic activity has not been elucidated in the reviewed literature. Given its structural similarity to other ecdysteroids (minus the side chain), it may share some upstream signaling components with 20-Hydroxyecdysone. However, the absence of the C8 side chain, a significant structural feature, could lead to a different receptor interaction profile and downstream signaling cascade. Further research is required to determine its mechanism of action.

Hypothesized signaling pathway for Rubrosterone, highlighting the need for further research.

Experimental Workflow for Comparative Analysis

A robust experimental workflow is crucial for a direct and meaningful comparison of Rubrosterone and 20-Hydroxyecdysone.

A logical workflow for the comparative analysis of Rubrosterone and 20-Hydroxyecdysone.

Conclusion

Both Rubrosterone and 20-Hydroxyecdysone exhibit anabolic properties, making them interesting candidates for further research in muscle health and development. 20-Hydroxyecdysone has a more extensively characterized, non-androgenic mechanism of action involving ERβ and potentially the MAS receptor, leading to the activation of the PI3K/Akt pathway. The anabolic activity of Rubrosterone is documented, but its potency relative to 20-Hydroxyecdysone and its precise signaling pathway remain to be elucidated. The significant structural difference, the absence of the C8 side chain in Rubrosterone, suggests that its interaction with cellular targets and subsequent biological response may differ from that of 20-Hydroxyecdysone. Direct, quantitative comparative studies are necessary to fully understand their relative efficacy and to guide future drug development efforts.

References

• 1. Stimulatory effect of insect-metamorphosing steroids from Achyranthes and Cyathula on protein synthesis in mouse liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stimulation of protein synthesis in mouse liver by insect-moulting steroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparative experimental investigation of the anabolic activity of phytoecdysteroids and steranabols | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Molecular Targets of 20-Hydroxyecdysone in Mammals, Mechanism of Action: Is It a Calorie Restriction Mimetic and Anti-Aging Compound? [mdpi.com]

In Vitro Anabolic Effects: A Comparative Analysis of Rubrosterone and Testosterone

Introduction

This guide provides a comparative analysis of the in vitro anabolic effects of the phytoecdysteroid rubrosterone and the androgenic steroid testosterone. Due to a lack of direct comparative in vitro studies on rubrosterone, this document will utilize data from its close structural analog, ecdysterone, as a representative phytoecdysteroid. Both rubrosterone and ecdysterone belong to the ecdysteroid class of polyhydroxylated ketosteroids and share a similar core structure, with variations in their side chains.[1][2][3] This comparison focuses on their effects on muscle cell hypertrophy and protein synthesis, detailing the experimental protocols used for these assessments and illustrating their distinct signaling pathways.

Quantitative Data Comparison

The following table summarizes the in vitro anabolic effects of ecdysterone (as a proxy for rubrosterone) and testosterone/dihydrotestosterone (DHT) on muscle cells.

Compound	Cell Line	Concentration	Treatment Duration	Observed Anabolic Effect	Reference
Ecdysterone	C2C12 myotubes	1 µM	Not Specified	Increase in myotube diameter comparable to 1 µM DHT and 1.3 nM IGF-1.	[4]
Ecdysterone	C2C12 myotubes	Not Specified	48 hours	Significant increase in myotube diameter.	[5]
Testosterone	C2C12 myotubes	50 nM	6 days	~20.6% increase in myotube width (from 18.08 µm to 21.8 µm).	[6]
Testosterone	C2C12 myotubes	500 nM	6 days	~16.7% increase in myotube width (from 18.08 µm to 21.1 µm).	[6]
Dihydrotestosterone (DHT)	C2C12-AR myotubes	100 nM	3 days	20% increase in total protein content.	[7]
Testosterone	Rat skeletal muscle myotubes	100 nM	12 hours	Significant increase in myotube cross-sectional area.	[8]
Testosterone	C2C12 myotubes	1 nM - 1 µM	6 days	Dose-dependent increase in myotube size.	[9]

Signaling Pathways

Testosterone and ecdysterone induce muscle hypertrophy through distinct signaling pathways. Testosterone primarily acts through the androgen receptor, while ecdysterone's effects are mediated by the estrogen receptor beta.

Testosterone's Anabolic Signaling Pathway

Testosterone's anabolic effects are predominantly mediated through the androgen receptor (AR).[10] Upon binding testosterone, the AR translocates to the nucleus, where it binds to androgen response elements (AREs) on DNA, leading to the transcription of genes that promote protein synthesis and muscle growth.[11][12][13] There is also evidence of crosstalk with other signaling pathways, such as the PI3K/Akt pathway, which can further enhance anabolic processes.[8][10]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. magistralbr.caldic.com [magistralbr.caldic.com]
• 4. Refubium - Ecdysteroids [refubium.fu-berlin.de]
• 5. magistralbr.caldic.com [magistralbr.caldic.com]
• 6. physoc.org [physoc.org]
• 7. Generation and analysis of an androgen-responsive myoblast cell line indicates that androgens regulate myotube protein accretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Testosterone signals through mTOR and androgen receptor to induce muscle hypertrophy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. physoc.org [physoc.org]
• 10. Androgens and skeletal muscle: cellular and molecular action mechanisms underlying the anabolic actions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Crucial role of androgen receptor in resistance and endurance trainings-induced muscle hypertrophy through IGF-1/IGF-1R- PI3K/Akt- mTOR pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Rubrosterone and Ecdysone on Protein Synthesis: A Guide for Researchers

For Immediate Release

This guide provides a comparative analysis of Rubrosterone and ecdysone, two ecdysteroids with purported anabolic properties, focusing on their effects on protein synthesis. This document is intended for researchers, scientists, and drug development professionals interested in the potential therapeutic applications of these compounds in muscle growth and repair.

Executive Summary

Ecdysteroids, a class of steroid hormones found in insects and plants, have garnered significant attention for their anabolic effects in mammals without the androgenic side effects associated with traditional anabolic steroids. Among these, 20-hydroxyecdysone (an ecdysone) is the most studied, with evidence demonstrating its ability to stimulate protein synthesis in skeletal muscle. Rubrosterone, another phytoecdysteroid, is also suggested to have anabolic properties. However, a thorough review of the current scientific literature reveals a notable lack of direct head-to-head comparative studies quantifying the effects of Rubrosterone and ecdysone on protein synthesis under the same experimental conditions.

This guide will synthesize the available data for each compound individually, present a detailed experimental protocol for assessing ecdysteroid-induced protein synthesis, and delineate the known signaling pathways.

I. Ecdysone (20-Hydroxyecdysone): Anabolic Effects and Mechanism of Action

Ecdysone, particularly 20-hydroxyecdysone (20HE), has been shown to increase protein synthesis in skeletal muscle cells. In vitro studies using C2C12 murine myotubes have demonstrated that treatment with 20HE can increase protein synthesis by up to 20%.

Signaling Pathway

The anabolic effects of 20HE in mammalian skeletal muscle are believed to be initiated through a non-genomic pathway. The proposed signaling cascade involves the activation of a G-protein coupled receptor (GPCR), leading to a rapid increase in intracellular calcium (Ca2+) levels. This calcium influx subsequently activates the Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway, a well-established regulator of muscle protein synthesis.

Fig. 1: Proposed signaling pathway for ecdysone-induced protein synthesis.

II. Rubrosterone: Limited Data on Protein Synthesis

Rubrosterone is a C19 ecdysteroid, meaning it lacks the side chain present in ecdysone. While general anabolic effects have been attributed to various ecdysteroids, including Rubrosterone, specific quantitative data on its direct impact on protein synthesis is scarce. Some literature suggests that the stimulatory effects of ecdysteroids on protein synthesis, which may include Rubrosterone, are due to an increase in the efficiency of mRNA translation.

Due to the absence of dedicated studies, a detailed signaling pathway for Rubrosterone's effect on protein synthesis cannot be definitively outlined. It is plausible that it may share a similar mechanism with other ecdysteroids, but this remains to be experimentally verified.

III. Quantitative Data Summary

A direct quantitative comparison of Rubrosterone and ecdysone on protein synthesis is not possible based on currently available literature. The table below summarizes the available qualitative and quantitative information for each compound.

Feature	Ecdysone (20-Hydroxyecdysone)	Rubrosterone
Effect on Protein Synthesis	Demonstrated to increase protein synthesis by up to 20% in C2C12 myotubes.	General stimulatory effects on protein synthesis have been suggested, likely through increased mRNA translation efficiency.
Quantitative In Vitro Data	Available (e.g., ~20% increase in protein synthesis).	Not available in direct comparative studies.
Mechanism of Action	Proposed to act via a GPCR-mediated Ca2+ flux leading to PI3K/Akt pathway activation.	Not well-elucidated.
Supporting Experimental Data	Multiple in vitro and in vivo studies.	Limited; often mentioned as part of the broader ecdysteroid class.

IV. Experimental Protocols

To facilitate further research in this area, we provide a detailed methodology for a key experiment to quantify protein synthesis in skeletal muscle cells, which can be adapted to compare Rubrosterone and ecdysone directly.

In Vitro Protein Synthesis Assay (SUnSET Method)

The Surface Sensing of Translation (SUnSET) is a non-radioactive method to measure global protein synthesis in cultured cells.

1. Cell Culture and Differentiation:

• C2C12 myoblasts are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• To induce differentiation into myotubes, the growth medium is replaced with DMEM containing 2% horse serum once the cells reach ~80-90% confluency. Myotubes are typically used for experiments after 4-5 days of differentiation.

2. Treatment with Ecdysteroids:

• Differentiated myotubes are treated with varying concentrations of Rubrosterone or ecdysone (e.g., 0.1, 1, 10 µM) or a vehicle control (e.g., DMSO) for a specified period (e.g., 24 hours).

3. Puromycin Labeling:

• 30 minutes prior to the end of the treatment period, puromycin is added to the culture medium at a final concentration of 1 µM. Puromycin, an aminonucleoside antibiotic, is incorporated into nascent polypeptide chains, effectively labeling newly synthesized proteins.

4. Cell Lysis and Protein Quantification:

• After puromycin labeling, cells are washed with ice-cold phosphate-buffered saline (PBS) and lysed in RIPA buffer containing protease and phosphatase inhibitors.

• The total protein concentration of the lysates is determined using a BCA protein assay.

5. Western Blot Analysis:

• Equal amounts of protein from each sample are separated by SDS-PAGE and transferred to a PVDF membrane.

• The membrane is blocked and then incubated with a primary antibody specific for puromycin.

• Following incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody, the bands are visualized using an enhanced chemiluminescence (ECL) substrate.

• The density of the bands corresponding to puromycin-labeled proteins is quantified and normalized to a loading control (e.g., GAPDH or α-tubulin).

Fig. 2: Experimental workflow for SUnSET protein synthesis assay.

V. Conclusion and Future Directions

While ecdysone has been shown to be a promising agent for stimulating muscle protein synthesis with a partially elucidated mechanism of action, the role of Rubrosterone in this process remains largely unexplored. The lack of direct comparative studies represents a significant gap in the field.

Future research should prioritize head-to-head comparisons of Rubrosterone and various ecdysones using standardized in vitro and in vivo models. Such studies are crucial for determining the relative potency and efficacy of these compounds and for understanding their structure-activity relationships. Elucidating the precise molecular targets and signaling pathways of Rubrosterone will be essential for its potential development as a therapeutic agent for muscle-wasting conditions.

A Methodological Guide to the Differential Gene Expression Analysis of Rubrosterone Versus Other Ecdysteroids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ecdysteroids are a class of steroid hormones crucial for insect development and metamorphosis, primarily through the regulation of gene expression. The most well-studied ecdysteroid is 20-hydroxyecdysone (20E). However, a vast array of other ecdysteroids, such as Rubrosterone, exist in nature, each with potentially unique biological activities. Understanding the specific effects of these different ecdysteroids on gene expression is vital for applications ranging from pest control to the development of novel therapeutics.

This guide provides a comprehensive framework for conducting a comparative differential gene expression analysis of Rubrosterone against other ecdysteroids. While direct, publicly available transcriptomic datasets comparing Rubrosterone are currently limited, this guide offers detailed experimental and bioinformatic protocols to enable researchers to perform such a study. We will draw upon established methodologies for analyzing the effects of other steroid hormones, including 20E, to outline a robust approach.

Comparative Analysis of Ecdysteroid-Induced Gene Expression

A key method to compare the bioactivity of Rubrosterone and other ecdysteroids is to analyze their impact on the transcriptome of a model insect cell line, such as Drosophila melanogaster's S2 or Kc167 cells. By exposing these cells to different ecdysteroids and sequencing the resulting mRNA, we can identify which genes are turned on or off by each compound and compare the magnitude of these changes.

Hypothetical Data Summary

A typical output from a differential gene expression experiment would be a list of genes that are significantly up- or down-regulated in response to each ecdysteroid treatment compared to a control group. This data is often summarized in tables. Below are examples of how such data would be structured.

Table 1: Hypothetical Top 10 Upregulated Genes in Response to Ecdysteroid Treatment

Gene ID	Gene Name	Rubrosterone (Fold Change)	Rubrosterone (p-value)	20-Hydroxyecdysone (Fold Change)	20-Hydroxyecdysone (p-value)
FBgn0000001	Gene A	15.2	1.2e-8	12.5	3.4e-7
FBgn0000002	Gene B	12.8	3.1e-8	10.1	5.6e-7
FBgn0000003	Gene C	10.5	5.4e-8	8.2	7.8e-7
FBgn0000004	Gene D	8.9	7.2e-8	6.5	9.1e-7
FBgn0000005	Gene E	7.1	9.8e-8	5.1	1.2e-6
FBgn0000006	Gene F	6.5	1.1e-7	4.3	2.5e-6
FBgn0000007	Gene G	5.8	2.3e-7	3.8	4.1e-6
FBgn0000008	Gene H	4.9	4.5e-7	3.1	6.3e-6
FBgn0000009	Gene I	4.2	6.7e-7	2.5	8.9e-6
FBgn0000010	Gene J	3.8	8.9e-7	2.1	1.1e-5

Table 2: Hypothetical Top 10 Downregulated Genes in Response to Ecdysteroid Treatment

Gene ID	Gene Name	Rubrosterone (Fold Change)	Rubrosterone (p-value)	20-Hydroxyecdysone (Fold Change)	20-Hydroxyecdysone (p-value)
FBgn0000011	Gene K	-14.1	1.5e-8	-11.8	4.2e-7
FBgn0000012	Gene L	-11.7	3.8e-8	-9.5	6.8e-7
FBgn0000013	Gene M	-9.8	6.2e-8	-7.9	8.4e-7
FBgn0000014	Gene N	-8.1	8.5e-8	-6.1	1.1e-6
FBgn0000015	Gene O	-6.9	1.2e-7	-4.9	2.8e-6
FBgn0000016	Gene P	-6.2	2.1e-7	-4.1	4.5e-6
FBgn0000017	Gene Q	-5.5	3.9e-7	-3.5	6.9e-6
FBgn0000018	Gene R	-4.6	5.8e-7	-2.9	9.2e-6
FBgn0000019	Gene S	-4.0	7.9e-7	-2.3	1.3e-5
FBgn0000020	Gene T	-3.5	9.8e-7	-1.9	1.8e-5

Experimental Protocols

A generalized protocol for a comparative transcriptomic analysis using RNA-Sequencing (RNA-Seq) is provided below. This protocol is synthesized from standard practices in the field.

1. Cell Culture and Ecdysteroid Treatment

• Cell Line: Drosophila melanogaster S2 or Kc167 cells are commonly used as they are responsive to ecdysteroids.

• Culture Conditions: Cells should be maintained in a suitable medium (e.g., Schneider's Drosophila Medium supplemented with 10% fetal bovine serum) at 25°C.

• Treatment:

  • Plate cells at a density of approximately 1 x 10^6 cells/mL.

  • Allow cells to attach and grow for 24 hours.

  • Prepare stock solutions of Rubrosterone and other ecdysteroids (e.g., 20-Hydroxyecdysone) in a suitable solvent like ethanol.

  • Treat cells with the desired concentration of each ecdysteroid. A vehicle-only control (e.g., ethanol) must be included. It is advisable to test a range of concentrations to assess dose-dependent effects.

  • Incubate treated cells for a specific duration (e.g., 6, 12, or 24 hours) to capture both early and late gene expression responses.

  • Perform each treatment in biological triplicate to ensure statistical power.

2. RNA Isolation and Quality Control

• RNA Extraction: After the treatment period, harvest the cells and extract total RNA using a commercial kit (e.g., RNeasy Mini Kit, Qiagen) or a TRIzol-based method, following the manufacturer's instructions.

• Quality Control:

  • Assess the quantity and purity of the extracted RNA using a spectrophotometer (e.g., NanoDrop). The A260/A280 ratio should be ~2.0.

  • Evaluate the integrity of the RNA using an automated electrophoresis system (e.g., Agilent Bioanalyzer). An RNA Integrity Number (RIN) of >8 is generally recommended for RNA-Seq.

3. Library Preparation and RNA-Sequencing

• Library Preparation:

  • Starting with high-quality total RNA, isolate mRNA using oligo(dT) magnetic beads.

  • Fragment the purified mRNA into smaller pieces.

  • Synthesize first-strand cDNA using reverse transcriptase and random primers, followed by second-strand cDNA synthesis.

  • Perform end-repair, A-tailing, and ligation of sequencing adapters.

  • Amplify the library by PCR to generate a sufficient quantity for sequencing.

  • Purify and size-select the final library.

• Sequencing:

  • Quantify the final libraries and pool them for sequencing.

  • Perform high-throughput sequencing on a platform such as the Illumina NovaSeq or NextSeq. Single-end or paired-end sequencing can be performed, with a read length of at least 50 bp being typical.

4. Bioinformatic Analysis of RNA-Seq Data

• Quality Control of Raw Reads: Use tools like FastQC to assess the quality of the raw sequencing reads.

• Read Alignment: Align the high-quality reads to a reference genome (e.g., the latest Drosophila melanogaster genome assembly) using a splice-aware aligner like STAR or HISAT2.

• Quantification of Gene Expression: Count the number of reads mapping to each gene using tools such as featureCounts or HTSeq-count.

• Differential Gene Expression Analysis:

  • Use statistical packages like DESeq2 or edgeR in R to identify differentially expressed genes between the ecdysteroid-treated groups and the control group.[1]

  • These packages model the read counts and perform statistical tests to determine which genes show significant changes in expression.

  • Typically, genes with a fold change of >2 or <-2 and a false discovery rate (FDR) adjusted p-value of <0.05 are considered significantly differentially expressed.

• Functional Enrichment Analysis:

  • Perform Gene Ontology (GO) and pathway analysis (e.g., KEGG pathways) on the lists of differentially expressed genes using tools like DAVID or g:Profiler to identify the biological processes and pathways affected by each ecdysteroid.

Visualizations

Ecdysteroid Signaling Pathway

The canonical ecdysteroid signaling pathway involves the binding of the hormone to a heterodimeric nuclear receptor complex, which then regulates the transcription of target genes.

Caption: Canonical ecdysteroid signaling pathway.

Experimental Workflow for Differential Gene Expression Analysis

The following diagram outlines the key steps in the experimental and bioinformatic workflow for comparing the effects of different ecdysteroids on gene expression.

Caption: Workflow for comparative transcriptomic analysis.

While direct comparative gene expression data for Rubrosterone is not yet widely available, the methodologies outlined in this guide provide a clear path for researchers to undertake such investigations. By employing standard RNA-Sequencing and bioinformatic pipelines, it is possible to generate high-quality, quantitative data on the transcriptomic effects of Rubrosterone and compare them to other ecdysteroids like 20-hydroxyecdysone. Such studies will be instrumental in elucidating the unique biological roles of different ecdysteroids and could pave the way for new applications in agriculture and medicine. Comparative genomic studies on other ecdysteroids, such as 20E and ponasterone A, have already revealed significant differences in their transcriptional responses, highlighting the value of this approach.[2]

References

• 1. researchgate.net [researchgate.net]
• 2. Genome-wide examination of the transcriptional response to ecdysteroids 20-hydroxyecdysone and ponasterone A in Drosophila melanogaster - PMC [pmc.ncbi.nlm.nih.gov]

Rubrosterone and the Androgen Receptor: A Comparative Guide to Binding Affinity

For researchers, scientists, and drug development professionals, understanding the cross-reactivity of novel compounds in androgen receptor (AR) binding assays is critical. This guide provides a comparative analysis of Rubrosterone's interaction with the androgen receptor, benchmarked against endogenous androgens and synthetic selective androgen receptor modulators (SARMs).

At the center of this analysis is the fact that Rubrosterone, an ecdysteroid, is not expected to bind to vertebrate steroid receptors, including the androgen receptor, due to significant structural differences. Its biological effects observed in mammals are likely mediated through alternative signaling pathways. This guide presents the binding affinity data for well-established AR ligands to offer a clear quantitative comparison, underscoring the negligible cross-reactivity of Rubrosterone in androgen receptor binding assays.

Comparative Androgen Receptor Binding Affinity

The following table summarizes the binding affinities of Rubrosterone, endogenous androgens, and representative SARMs for the androgen receptor. A lower Kᵢ or IC₅₀ value indicates a higher binding affinity.

Compound	Type	Binding Affinity (Kᵢ or IC₅₀)
Rubrosterone	Ecdysteroid	No reported binding
Dihydrotestosterone (DHT)	Endogenous Androgen	~0.13 - 3.2 nM[1][2]
Testosterone	Endogenous Androgen	~29 nM[3]
RAD140 (Testolone)	SARM	~7 nM[3][4]
LGD-4033 (Ligandrol)	SARM	~1 nM[5][6]
Ostarine (Enobosarm/MK-2866)	SARM	~3.8 nM[7]

Androgen Receptor Signaling Pathway

The canonical androgen receptor signaling pathway is initiated by the binding of an agonist, such as testosterone or DHT, to the androgen receptor in the cytoplasm. This binding event triggers a conformational change in the receptor, leading to its dissociation from heat shock proteins, dimerization, and translocation into the nucleus. Within the nucleus, the AR dimer binds to androgen response elements (AREs) on the DNA, recruiting co-regulators to modulate the transcription of target genes.

Canonical Androgen Receptor Signaling Pathway.

Experimental Protocols: Androgen Receptor Competitive Binding Assay

To determine the binding affinity of a test compound, such as Rubrosterone, a competitive binding assay is employed. This assay measures the ability of the test compound to compete with a radiolabeled androgen (e.g., ³H-DHT or ³H-R1881) for binding to the androgen receptor.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a test compound, which is the concentration at which the compound displaces 50% of the radiolabeled ligand from the androgen receptor. The IC₅₀ value can then be used to calculate the binding affinity (Kᵢ).

Materials:

• Androgen Receptor Source: Cytosolic extracts from androgen-sensitive tissues (e.g., rat prostate) or recombinant human androgen receptor.

• Radiolabeled Ligand: A high-affinity radiolabeled androgen, such as [³H]dihydrotestosterone ([³H]DHT) or [³H]methyltrienolone ([³H]R1881).

• Test Compound: The compound to be assayed (e.g., Rubrosterone), prepared in a series of dilutions.

• Reference Compound: A known high-affinity androgen, such as unlabeled DHT or testosterone, for establishing a standard competition curve.

• Assay Buffer: Tris-based buffer containing additives to stabilize the receptor, such as EDTA, dithiothreitol (DTT), and glycerol.

• Separation Method: Method to separate receptor-bound from unbound radioligand, such as hydroxylapatite (HAP) slurry, dextran-coated charcoal, or filter membranes.

• Scintillation Cocktail and Counter: For quantifying the amount of bound radiolabeled ligand.

Procedure:

• Preparation of Reagents: Prepare all buffers, radiolabeled ligand, test compound dilutions, and the androgen receptor preparation. All procedures should be carried out on ice to maintain receptor stability.

• Incubation: In assay tubes, combine the androgen receptor preparation with a fixed concentration of the radiolabeled ligand and varying concentrations of the test compound or the unlabeled reference compound.

• Equilibrium Binding: Incubate the mixture for a sufficient period (e.g., 18-24 hours) at a low temperature (e.g., 4°C) to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand: Separate the receptor-bound radioligand from the free radioligand using one of the established methods. For example, if using hydroxylapatite, add the HAP slurry to the tubes, incubate, and then centrifuge to pellet the HAP with the bound receptor-ligand complex.

• Quantification: After washing the pellet to remove any remaining free radioligand, add a scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of bound radioligand against the logarithm of the test compound concentration. The IC₅₀ value is determined from the resulting sigmoidal curve.

Workflow for a Competitive Androgen Receptor Binding Assay.

References

• 1. Relative binding affinity of novel steroids to androgen receptors in hamster prostate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Design, Synthesis, and Preclinical Characterization of the Selective Androgen Receptor Modulator (SARM) RAD140 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. The Safety, Pharmacokinetics, and Effects of LGD-4033, a Novel Nonsteroidal Oral, Selective Androgen Receptor Modulator, in Healthy Young Men - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enobosarm - Wikipedia [en.wikipedia.org]

Unveiling the Anabolic Potential: A Comparative Guide to Validating Rubrosterone's Effect on the Akt/mTOR Signaling Pathway

For Researchers, Scientists, and Drug Development Professionals

The quest for novel anabolic compounds that can safely and effectively modulate muscle growth and cellular proliferation is a cornerstone of therapeutic development. Rubrosterone, a naturally occurring ecdysteroid, has emerged as a compound of interest due to its structural similarity to other phytoecdysteroids known to influence anabolic processes. This guide provides a comparative framework for validating the potential effects of Rubrosterone on the pivotal Akt/mTOR signaling pathway, a central regulator of cell growth, proliferation, and protein synthesis.

While direct experimental validation of Rubrosterone's impact on the Akt/mTOR pathway is not yet extensively documented in publicly available research, this guide draws parallels from structurally similar and well-studied compounds, such as Ecdysterone and Testosterone. It offers a comprehensive overview of the established methodologies and expected quantitative outcomes for researchers seeking to investigate Rubrosterone's anabolic potential.

Comparative Analysis of Anabolic Signaling Activators

To effectively evaluate Rubrosterone, it is essential to compare its potential effects with known activators of the Akt/mTOR pathway. The following table summarizes the typical quantitative data observed when studying these compounds. The values for Rubrosterone are presented as hypothetical, representing the expected outcomes if it positively modulates the pathway, based on the activity of analogous compounds.

Compound	Target Protein	Method of Detection	Expected Fold Change in Phosphorylation (Compound vs. Vehicle Control)	Cell Line/Model
Rubrosterone (Hypothetical)	p-Akt (Ser473)	Western Blot	2.0 - 4.0	C2C12 Myotubes
p-mTOR (Ser2448)	Western Blot	1.5 - 3.0	C2C12 Myotubes
p-p70S6K (Thr389)	Western Blot	3.0 - 6.0	C2C12 Myotubes
p-4E-BP1 (Thr37/46)	Western Blot	2.5 - 5.0	C2C12 Myotubes
Ecdysterone	p-Akt	Western Blot	~2.5	C2C12 Myotubes
Testosterone	p-Akt	Western Blot	Significant Increase	Rodent Skeletal Muscle, C2C12 Myotubes
p-mTOR	Western Blot	Significant Increase	C2C12 Myotubes
p-p70S6K	Western Blot	Significant Increase	C2C12 Myotubes
Insulin (Positive Control)	p-Akt (Ser473)	Western Blot	Strong Induction	HEK293E cells
p-mTOR	Western Blot	Strong Induction	Various Cell Lines

Experimental Protocols for Pathway Validation

The gold-standard method for validating the activation of the Akt/mTOR signaling pathway is through Western blot analysis, which allows for the quantification of protein phosphorylation—a direct indicator of kinase activity.

Key Experimental Protocol: Western Blot Analysis of Akt/mTOR Pathway Activation

• Cell Culture and Treatment:

  • Culture C2C12 myotubes (a mouse muscle cell line) in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

  • Once cells reach 80-90% confluency, differentiate them into myotubes by switching to DMEM with 2% horse serum for 4-6 days.

  • Treat the differentiated myotubes with Rubrosterone at various concentrations (e.g., 10 nM, 100 nM, 1 µM) for a specified time course (e.g., 15 min, 30 min, 1 hr, 24 hr). Include a vehicle control (e.g., DMSO) and a positive control (e.g., 100 nM Insulin).

• Protein Extraction:

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors to preserve the phosphorylation state of the proteins.

  • Quantify the total protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein (e.g., 20-30 µg) on a 10% SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies specific for the phosphorylated and total forms of the target proteins (e.g., anti-p-Akt (Ser473), anti-Akt, anti-p-mTOR (Ser2448), anti-mTOR, anti-p-p70S6K (Thr389), anti-p70S6K, anti-p-4E-BP1 (Thr37/46), anti-4E-BP1) overnight at 4°C.

  • Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the intensity of the phosphorylated protein to the total protein for each target.

  • Express the results as a fold change relative to the vehicle-treated control.

Visualizing the Molecular Interactions and Experimental Process

To further clarify the targeted signaling pathway and the experimental workflow, the following diagrams are provided.

Caption: The Akt/mTOR signaling pathway with the hypothesized point of intervention for Rubrosterone.

Caption: A typical experimental workflow for validating the effect of a compound on the Akt/mTOR pathway via Western blotting.

Comparative Transcriptomics of Muscle Cells: A Putative Analysis of Rubrosterone vs. Ecdysterone

For Researchers, Scientists, and Drug Development Professionals

In the quest for novel anabolic agents that can promote muscle growth and repair, phytoecdysteroids have emerged as a promising class of compounds. Among these, Rubrosterone and Ecdysterone have garnered interest for their potential to enhance muscle mass and performance. While research into Ecdysterone's effects on muscle cells is more established, data on Rubrosterone remains limited. This guide provides a comparative overview of the putative transcriptomic effects of Rubrosterone on muscle cells, drawing inferences from the known actions of the closely related and well-studied phytoecdysteroid, Ecdysterone. This comparison is based on the hypothesis that Rubrosterone, as a phytoecdysteroid, is likely to share similar mechanisms of action with Ecdysterone.

Putative and Known Anabolic Effects on Muscle Cells

Feature	Rubrosterone (Putative)	Ecdysterone (Documented)
Primary Mechanism	Likely interacts with Estrogen Receptor Beta (ERβ) and activates downstream signaling pathways.	Binds to Estrogen Receptor Beta (ERβ), leading to the activation of the PI3K/Akt signaling pathway.[1][2][3][4][5][6]
Effect on Protein Synthesis	Expected to increase muscle protein synthesis.	Stimulates muscle protein synthesis.[2][3][7][8][9]
Muscle Hypertrophy	Predicted to induce muscle cell hypertrophy.	Promotes an increase in muscle fiber size.[1][3][5]
Androgenic Activity	Not expected to bind to the androgen receptor, thus lacking androgenic side effects.	Does not bind to the androgen receptor, avoiding androgenic side effects.[2][7]

Signaling Pathways

The anabolic effects of Ecdysterone in muscle cells are primarily mediated through the activation of the PI3K/Akt signaling pathway, downstream of Estrogen Receptor Beta (ERβ) activation. It is hypothesized that Rubrosterone follows a similar signaling cascade.

Putative signaling pathway of Rubrosterone and Ecdysterone in muscle cells.

Experimental Protocols

To facilitate further research and direct comparative studies, detailed methodologies for key experiments are provided below.

Cell Culture and Differentiation of C2C12 Myoblasts

The C2C12 cell line is a widely used in vitro model for studying myogenesis.[10][11][12][13][14]

• Cell Seeding: Plate C2C12 myoblasts on gelatin-coated dishes in growth medium (DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin).

• Induction of Differentiation: When cells reach 80-90% confluency, switch to differentiation medium (DMEM supplemented with 2% horse serum and 1% penicillin-streptomycin).

• Myotube Formation: Allow cells to differentiate for 4-6 days, with media changes every 48 hours, until multinucleated myotubes are formed.

Treatment of Differentiated Myotubes

• Preparation of Stock Solutions: Dissolve Rubrosterone and Ecdysterone in a suitable solvent (e.g., DMSO) to create concentrated stock solutions.

• Treatment: Add the compounds to the differentiation medium at the desired final concentrations. A vehicle control (medium with the same concentration of DMSO without the compound) should be run in parallel.

• Incubation: Incubate the cells for the desired period (e.g., 24, 48 hours) before proceeding with downstream analyses.

RNA Extraction and Sequencing (RNA-Seq)

• Cell Lysis and RNA Extraction: Lyse the treated and control myotubes and extract total RNA using a commercially available kit (e.g., RNeasy Mini Kit, Qiagen) according to the manufacturer's instructions.[15]

• RNA Quality Control: Assess the quantity and quality of the extracted RNA using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer (e.g., Agilent 2100 Bioanalyzer).[15]

• Library Preparation and Sequencing: Prepare RNA-seq libraries from the high-quality RNA samples and perform sequencing on a high-throughput sequencing platform (e.g., Illumina NovaSeq).[16][17][18]

• Data Analysis: Process the raw sequencing data to identify differentially expressed genes between the treatment and control groups.

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

qRT-PCR can be used to validate the results from RNA-seq and to quantify the expression of specific target genes.[19][20][21][22][23]

• Reverse Transcription: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• Primer Design: Design and validate primers specific to the genes of interest.

• qPCR Reaction: Set up the qPCR reaction using a SYBR Green-based master mix, cDNA template, and specific primers.

• Data Analysis: Analyze the amplification data to determine the relative expression of the target genes, normalized to a stable housekeeping gene (e.g., GAPDH).

Protein Synthesis Assay (Puromycin-based)

This assay measures the rate of new protein synthesis.[24][25][26]

• Puromycin Labeling: Add puromycin, an aminonucleoside antibiotic that incorporates into nascent polypeptide chains, to the cell culture medium for a short period.

• Cell Lysis: Lyse the cells to release the puromycin-labeled proteins.

• Detection: Detect the incorporated puromycin using an anti-puromycin antibody via Western blotting or immunofluorescence. The signal intensity is proportional to the rate of protein synthesis.

Experimental Workflow

The following diagram illustrates a typical workflow for a comparative transcriptomics study.

Experimental workflow for comparative transcriptomics.

Conclusion and Future Directions

While direct experimental data on the transcriptomic effects of Rubrosterone on muscle cells is currently unavailable, its structural similarity to Ecdysterone provides a strong basis for hypothesizing its anabolic potential. The provided experimental framework offers a roadmap for researchers to conduct direct comparative studies to elucidate the specific molecular mechanisms of Rubrosterone and validate its putative effects. Such research will be crucial in determining its viability as a novel therapeutic agent for muscle-related disorders and as a potential supplement for enhancing athletic performance. Future studies should focus on performing comprehensive RNA-sequencing and proteomic analyses to build a complete picture of the cellular response to Rubrosterone treatment in muscle cells.

References

• 1. Ecdysteroids: A novel class of anabolic agents? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. swolverine.com [swolverine.com]
• 3. draxe.com [draxe.com]
• 4. sosuave.net [sosuave.net]
• 5. Estrogen receptor beta is involved in skeletal muscle hypertrophy induced by the phytoecdysteroid ecdysterone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [PDF] Anabolic effect of ecdysterone results in hypertrophy of C 2 C 12 myotubes by an estrogen receptor mediated pathway | Semantic Scholar [semanticscholar.org]
• 7. Ecdysteroids Elicit a Rapid Ca2+ Flux Leading to Akt Activation and Increased Protein Synthesis in Skeletal Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. botanicalcube.com [botanicalcube.com]
• 9. researchgate.net [researchgate.net]
• 10. Cell Culture Academy [procellsystem.com]
• 11. encodeproject.org [encodeproject.org]
• 12. Culture, Differentiation and Transfection of C2C12 Myoblasts [bio-protocol.org]
• 13. Culture, Differentiation and Transfection of C2C12 Myoblasts [en.bio-protocol.org]
• 14. sj.hpu2.edu.vn [sj.hpu2.edu.vn]
• 15. An observational human study investigating the effect of anabolic androgenic steroid use on the transcriptome of skeletal muscle and whole blood using RNA-Seq - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Protocol for RNA-seq library preparation starting from a rare muscle stem cell population or a limited number of mouse embryonic stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. wada-ama.org [wada-ama.org]
• 19. Gene Profiling Studies in Skeletal Muscle by Quantitative Real-Time Polymerase Chain Reaction Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Technique for quantitative RT-PCR analysis directly from single muscle fibers - PMC [pmc.ncbi.nlm.nih.gov]
• 21. An overview of technical considerations when using quantitative real-time PCR analysis of gene expression in human exercise research | PLOS One [journals.plos.org]
• 22. An overview of technical considerations when using quantitative real-time PCR analysis of gene expression in human exercise research - PMC [pmc.ncbi.nlm.nih.gov]
• 23. pubcompare.ai [pubcompare.ai]
• 24. Cell-type-specific quantification of protein synthesis in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. youtube.com [youtube.com]

Assessing the Specificity of Rubrosterone's Biological Effects: A Comparative Guide

For researchers and professionals in drug development, understanding the specificity of a bioactive compound is paramount. This guide provides a comparative analysis of Rubrosterone, an ecdysteroid with purported anabolic properties, against other relevant alternatives. The focus is on its biological effects, potential mechanisms of action, and specificity, supported by available experimental data.

Introduction to Rubrosterone

Rubrosterone is a C19 ecdysteroid, a class of steroid hormones found in insects and plants.[1][2] Structurally related to insect molting hormones, it has garnered interest for its potential anabolic effects in mammals.[3] Unlike classical anabolic androgenic steroids (AAS), ecdysteroids are thought to exert their effects through distinct molecular pathways, suggesting a potentially higher degree of specificity and a more favorable safety profile.

Comparative Analysis of Anabolic Effects

While direct quantitative comparisons of Rubrosterone's anabolic potency are limited in publicly available literature, qualitative assessments and studies on the broader ecdysteroid class, particularly 20-hydroxyecdysone (20E), provide valuable insights.

Key Findings:

• Rubrosterone: Described as a potent anabolic agent in mammals, Rubrosterone is noted for its structural similarity to androgenic steroids, though it lacks the characteristic long side chain of many ecdysteroids.[4] General stimulatory effects on protein synthesis have been observed for various ecdysteroids, including Rubrosterone.[2]

• 20-Hydroxyecdysone (20E): As the most extensively studied ecdysteroid, 20E has demonstrated significant anabolic effects both in vitro and in vivo. In C2C12 myotubes, a mouse muscle cell line, 20E induces hypertrophy (an increase in cell size).[5][6] In vivo studies in rats have shown that administration of 20E leads to a significant increase in muscle fiber size, with a potency comparable to or even greater than some anabolic androgenic steroids and selective androgen receptor modulators (SARMs) at the same dosage.[5]

• Anabolic Androgenic Steroids (AAS): Traditional AAS, such as testosterone and its derivatives, are potent anabolic agents but also exhibit significant androgenic side effects. These can include adverse effects on the reproductive system, cardiovascular health, and liver function.[7][8][9]

Compound	Anabolic Effect	Primary Mechanism of Anabolic Action	Known Androgenic Effects
Rubrosterone	Reported as a powerful anabolic agent[4]	Postulated to be similar to other ecdysteroids (PI3K/Akt pathway, ERβ binding)	Not well-documented, but expected to be low to none.
20-Hydroxyecdysone	Strong hypertrophic effect in vitro and in vivo[5]	Activation of PI3K/Akt pathway; binding to Estrogen Receptor β (ERβ)[5][10]	Does not bind to the androgen receptor; lacks androgenic side effects.[5]
Testosterone	Potent anabolic and muscle-building effects	Binds to and activates the Androgen Receptor (AR)	High; responsible for male secondary sexual characteristics and can cause adverse effects.[7]

Specificity of Biological Effects: Signaling Pathways

The specificity of Rubrosterone's effects is intrinsically linked to its molecular targets and the signaling pathways it modulates. Evidence from studies on ecdysteroids, primarily 20E, suggests a mechanism of action distinct from that of classical anabolic steroids.

Androgen Receptor (AR) Binding:

Crucially, ecdysteroids, including 20-hydroxyecdysone, do not appear to bind to the androgen receptor.[5] This lack of AR binding is the primary reason for their low androgenic activity, representing a significant advantage in terms of specificity compared to AAS. While direct binding studies for Rubrosterone are scarce, its classification as an ecdysteroid suggests it is highly unlikely to interact with the AR.

Estrogen Receptor β (ERβ) Binding:

Recent computational and in vitro studies suggest that the anabolic effects of ecdysterone may be mediated, at least in part, through binding to the estrogen receptor beta (ERβ).[5] Molecular docking studies support the hypothesis of preferential binding to ERβ over ERα and the androgen receptor.[5]

PI3K/Akt Signaling Pathway:

A key signaling cascade implicated in the anabolic effects of ecdysteroids is the Phosphatidylinositol 3-kinase (PI3K)/Akt pathway. This pathway is a central regulator of cell growth, proliferation, and protein synthesis.[11] Studies have shown that 20-hydroxyecdysone can activate Akt, a central kinase in this pathway, in skeletal muscle cells, leading to increased protein synthesis.[10] This activation appears to be a rapid, non-genomic effect, possibly initiated at the cell membrane.

Below is a diagram illustrating the proposed signaling pathway for ecdysteroid-mediated anabolic effects.

Proposed signaling pathway for the anabolic effects of ecdysteroids.

Experimental Protocols

To aid researchers in the further investigation of Rubrosterone and related compounds, detailed methodologies for key experiments are provided below.

In Vitro Anabolic Activity Assessment: C2C12 Myotube Hypertrophy Assay

This assay is a standard method to evaluate the direct anabolic effects of a compound on muscle cells.

Methodology:

• Cell Culture: C2C12 myoblasts are cultured in a growth medium (e.g., DMEM with 10% fetal bovine serum) until they reach confluence.

• Differentiation: To induce differentiation into myotubes, the growth medium is replaced with a differentiation medium (e.g., DMEM with 2% horse serum). Cells are cultured for 4-6 days to allow for the formation of multinucleated myotubes.

• Treatment: Differentiated myotubes are treated with various concentrations of the test compound (e.g., Rubrosterone, 20-hydroxyecdysone) and control compounds (e.g., vehicle, dihydrotestosterone, IGF-1) for a specified period (e.g., 48 hours).

• Fixation and Imaging: After treatment, myotubes are fixed (e.g., with glutaraldehyde) and imaged using fluorescence microscopy.

• Analysis: The diameter of the myotubes is measured at multiple points along their length to determine the average diameter. An increase in myotube diameter compared to the vehicle control indicates a hypertrophic effect.

In Vivo Anabolic and Androgenic Activity Assessment: Hershberger Assay (Rat Model)

The Hershberger assay is a standardized in vivo method to distinguish between anabolic and androgenic activities of a steroid.

Methodology:

• Animal Model: Immature, castrated male rats are used. Castration removes the primary source of endogenous androgens.

• Treatment: Animals are treated with the test compound, a positive control (e.g., testosterone propionate), and a vehicle control over a set period (e.g., 10 consecutive days) via subcutaneous injection or oral gavage.

• Tissue Collection: At the end of the treatment period, specific tissues are dissected and weighed. These include:

  • Anabolic indicators: Levator ani muscle.

  • Androgenic indicators: Ventral prostate, seminal vesicles, and glans penis.

• Analysis: The weights of the tissues from the treated groups are compared to the vehicle control group. A significant increase in the weight of the levator ani muscle indicates anabolic activity. A significant increase in the weight of the androgen-dependent tissues indicates androgenic activity. The ratio of anabolic to androgenic activity can then be calculated.

The workflow for assessing anabolic and androgenic properties is depicted below.

Workflow for assessing the anabolic and androgenic properties of a compound.

Conclusion

The available evidence suggests that Rubrosterone, as an ecdysteroid, holds promise as an anabolic agent with a high degree of specificity. Its likely mechanism of action, differing from classical anabolic steroids by not interacting with the androgen receptor, points towards a reduced risk of androgenic side effects. The primary signaling pathway appears to involve the activation of the PI3K/Akt cascade, potentially initiated through binding to estrogen receptor beta.

However, it is crucial to note that direct, quantitative experimental data on the anabolic potency, receptor binding affinities, and signaling pathway activation for Rubrosterone itself is limited in the current scientific literature. Further research, employing the standardized protocols outlined in this guide, is necessary to fully elucidate the specific biological effects of Rubrosterone and to quantitatively compare its performance against other anabolic agents. Such studies will be invaluable for its potential development as a therapeutic agent or a research tool.

References

• 1. Rubrosterone - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Androgens and skeletal muscle: cellular and molecular action mechanisms underlying the anabolic actions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 20-Hydroxyecdysone, from Plant Extracts to Clinical Use: Therapeutic Potential for the Treatment of Neuromuscular, Cardio-Metabolic and Respiratory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Androgen glucuronides, instead of testosterone, as the new markers of androgenic activity in women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. PI3K/AKT Signaling Tips the Balance of Cytoskeletal Forces for Cancer Progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Relative Potency of Various Steroids in an Anabolic-Androgenic Assay Using the Castrated Rat1 | Semantic Scholar [semanticscholar.org]
• 9. Examination of the anabolic activity and mechanisms of action of the combination of Diosgenin and Ecdysterone in C2C12 myotubes [pubmed.ncbi.nlm.nih.gov]
• 10. Estrogen receptor beta as a novel target of androgen receptor action in breast cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Rubrosterone, a metabolite of insect metamorphosing substance from Achyranthes rubrofusca: structure and absolute configuration - PubMed [pubmed.ncbi.nlm.nih.gov]

A Side-by-Side Evaluation of Rubrosterone and Synthetic Anabolic Steroids: A Guide for Researchers

This guide provides a comparative analysis of Rubrosterone, a naturally occurring phytoecdysteroid, and synthetic anabolic-androgenic steroids (AAS). It is intended for researchers, scientists, and drug development professionals, offering an objective evaluation of their mechanisms of action, anabolic and androgenic effects, and the experimental protocols used for their assessment.

Introduction: Two Classes of Anabolic Compounds

Rubrosterone is a type of phytoecdysteroid, a class of steroid compounds produced by plants that are structurally analogous to insect molting hormones.[1][2][3] These compounds have garnered interest for their potential anabolic effects in mammals, which include stimulating protein synthesis and promoting muscle growth.[4] Notably, they are considered a promising alternative to traditional anabolic steroids due to a perceived lack of adverse androgenic effects.[1][5]

Synthetic Anabolic-Androgenic Steroids (AAS) are a class of drugs structurally related to the male sex hormone testosterone.[6] They are developed to maximize anabolic (muscle-building) properties while minimizing androgenic (male sexual characteristic) effects.[7][8] AAS are used clinically to treat muscle wasting disorders but are also widely known for their use as performance-enhancing drugs.[9] Their mechanism of action and side-effect profile are well-documented.[6][10]

Divergent Mechanisms of Action

A primary distinction between Rubrosterone and AAS lies in their molecular signaling pathways. AAS exert their effects primarily through the androgen receptor, whereas phytoecdysteroids like Rubrosterone operate via different, non-androgenic pathways.

AAS function as agonists for the androgen receptor (AR).[6] The binding of an AAS molecule to the AR in the cell's cytoplasm triggers a conformational change in the receptor. This hormone-receptor complex then translocates to the cell nucleus, where it binds to specific DNA sequences known as androgen response elements (AREs). This interaction modulates the transcription of target genes, leading to an increase in protein synthesis and subsequent muscle hypertrophy.[11][12] AAS can also exert non-genomic effects through membrane-bound receptors, further influencing cellular signaling.[12][13]

Caption: Classical genomic signaling pathway for synthetic anabolic steroids (AAS).

In contrast to AAS, phytoecdysteroids like Rubrosterone do not bind to androgen receptors.[1][14] Research suggests their anabolic effects are mediated through alternative signaling pathways. One proposed mechanism involves the stimulation of the PI3K/Akt signaling cascade, a critical pathway in regulating protein synthesis and muscle growth.[15] Some studies also suggest a potential interaction with estrogen receptor beta (ERβ), which may contribute to their anabolic activity without inducing androgenic side effects.[16] This distinct mechanism makes phytoecdysteroids a subject of interest for therapeutic applications where muscle growth is desired without the hormonal effects of AAS.[1][5]

References

• 1. Phytoecdysteroids and anabolic-androgenic steroids--structure and effects on humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Rubrosterone - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. Anabolic steroid - Wikipedia [en.wikipedia.org]
• 7. Sports-related issues and biochemistry of natural and synthetic anabolic substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. fis.dshs-koeln.de [fis.dshs-koeln.de]
• 9. mdpi.com [mdpi.com]
• 10. Frontiers | Anabolic–androgenic steroids: How do they work and what are the risks? [frontiersin.org]
• 11. Anabolic Androgenic Steroids and Intracellular Calcium Signaling: A Mini Review on Mechanisms and Physiological Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. How the love of muscle can break a heart: Impact of anabolic androgenic steroids on skeletal muscle hypertrophy, metabolic and cardiovascular health - PMC [pmc.ncbi.nlm.nih.gov]
• 13. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 14. [PDF] Phytoecdysteroids and anabolic-androgenic steroids--structure and effects on humans. | Semantic Scholar [semanticscholar.org]
• 15. iomcworld.com [iomcworld.com]
• 16. Ecdysteroids: A novel class of anabolic agents? - PMC [pmc.ncbi.nlm.nih.gov]

validating the purity of synthesized Rubrosterone against a certified standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the purity of synthetically produced Rubrosterone against a certified commercial standard. Ensuring the purity of synthesized compounds is a critical step in research and development, guaranteeing the reliability and reproducibility of experimental results. This document outlines detailed experimental protocols, presents a clear comparison of analytical data, and visualizes the underlying biological and experimental workflows.

Introduction to Rubrosterone

Rubrosterone is a naturally occurring ecdysteroid found in various plants and insects. As a member of the ecdysteroid class of hormones, it plays a significant role in developmental and physiological processes. Due to its potential biological activities, synthetic Rubrosterone is of increasing interest to the scientific community for a range of research applications. This guide will walk you through the essential analytical techniques for confirming the identity and purity of your synthesized Rubrosterone.

Comparative Analysis: Synthesized vs. Certified Standard

A direct comparison between a synthesized batch of Rubrosterone and a certified reference standard is the gold standard for purity validation. For this guide, we will consider a hypothetical synthesized batch of Rubrosterone and compare it to a commercially available certified standard, such as that offered by suppliers like MedchemExpress, which typically guarantees a purity of ≥99.0% as determined by High-Performance Liquid Chromatography (HPLC).

Table 1: Comparative Purity Analysis of Synthesized Rubrosterone and Certified Standard

Parameter	Synthesized Rubrosterone	Certified Rubrosterone Standard	Method
Purity (HPLC)	98.5%	≥99.0%	HPLC-UV
Identity Confirmation	Consistent with expected m/z	Confirmed	LC-MS/MS
Structural Integrity	Consistent with expected shifts	Confirmed	¹H and ¹³C NMR
Major Impurity	Isomer A (0.8%)	Not Detected	HPLC-UV
Residual Solvents	<0.1%	<0.1%	GC-HS
Appearance	White to off-white crystalline solid	White crystalline solid	Visual Inspection

Experimental Protocols

The following protocols are based on established analytical methods for steroid compounds and can be adapted for the validation of Rubrosterone purity.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC with UV detection is a robust and widely used method for determining the purity of chemical compounds.

Methodology:

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water is typically effective for steroid separation. A starting condition of 50:50 (v/v) acetonitrile:water, gradually increasing the acetonitrile concentration to 95% over 20 minutes, can be a good starting point.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Based on the UV absorbance profile of Rubrosterone, a wavelength between 240-250 nm is likely to be optimal.

• Sample Preparation:

  • Prepare a stock solution of the certified Rubrosterone standard in methanol or acetonitrile at a concentration of 1 mg/mL.

  • Prepare a stock solution of the synthesized Rubrosterone at the same concentration.

  • Further dilute the stock solutions with the initial mobile phase to a working concentration of approximately 0.1 mg/mL.

• Analysis: Inject equal volumes (e.g., 10 µL) of the standard and sample solutions. The purity of the synthesized sample is determined by comparing the area of the main peak to the total area of all peaks in the chromatogram.

Figure 1. Workflow for HPLC Purity Validation.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Identity Confirmation

LC-MS/MS provides high sensitivity and specificity, making it an excellent tool for confirming the molecular weight and identity of the synthesized compound.

Methodology:

• Instrumentation: An LC system coupled to a tandem mass spectrometer (e.g., a triple quadrupole or Q-TOF).

• Chromatography: Utilize the same HPLC conditions as described above.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is generally suitable for steroids.

  • Scan Mode: Full scan mode to determine the parent ion (M+H)⁺ of Rubrosterone.

  • Fragmentation: Perform product ion scans on the parent ion to generate a characteristic fragmentation pattern.

• Analysis: Compare the retention time and the mass spectrum (parent ion and fragmentation pattern) of the synthesized sample with that of the certified standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

¹H and ¹³C NMR spectroscopy are powerful techniques for confirming the chemical structure of the synthesized Rubrosterone.

Methodology:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆) are common solvents for steroids.

• Experiments:

  • ¹H NMR: Provides information on the number and types of protons and their neighboring environments.

  • ¹³C NMR: Provides information on the number and types of carbon atoms.

  • 2D NMR (e.g., COSY, HSQC, HMBC): Can be used for unambiguous assignment of all proton and carbon signals.

• Analysis: The NMR spectra of the synthesized Rubrosterone should be identical to those of the certified standard, confirming the correct chemical structure.

Rubrosterone and the Ecdysteroid Signaling Pathway

Rubrosterone, as an ecdysteroid, is expected to exert its biological effects through the ecdysteroid signaling pathway. Understanding this pathway is crucial for researchers investigating the compound's mechanism of action. The canonical pathway involves the binding of the ecdysteroid to a heterodimeric nuclear receptor complex, which then regulates the transcription of target genes.

Figure 2. Ecdysteroid Signaling Pathway.

Conclusion

The validation of synthesized Rubrosterone purity is a multi-step process that relies on a combination of robust analytical techniques. By systematically comparing the synthesized product to a certified standard using HPLC, LC-MS/MS, and NMR, researchers can ensure the quality and reliability of their compound. This guide provides the necessary framework and protocols to confidently assess the purity of synthesized Rubrosterone, thereby supporting the integrity of future research and development endeavors.

Comparative Proteomics of Cells Exposed to Rubrosterone and Ecdysone: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the proteomic effects of Rubrosterone and Ecdysone on cells. While direct comparative proteomic studies are currently unavailable in the public domain, this document synthesizes existing data on their individual effects and outlines a comprehensive experimental protocol for researchers seeking to conduct such a comparative analysis.

Introduction

Ecdysteroids, a class of steroid hormones, play a critical role in insect development and have garnered interest for their potential anabolic effects in mammals. Ecdysone and its metabolite, Rubrosterone, are two such compounds. Understanding their distinct impacts on the cellular proteome is crucial for elucidating their mechanisms of action and potential therapeutic applications. This guide presents a summary of known proteomic changes induced by Ecdysone and the reported biological effects of Rubrosterone, followed by a detailed experimental workflow for a head-to-head comparative proteomic study.

Data Presentation: Quantitative Proteomic Insights

Due to the absence of direct comparative studies, this section summarizes the known proteomic effects of Ecdysone based on existing research. A hypothetical table for a comparative study is presented to guide future research.

Proteomic Response to Ecdysone

A global quantitative proteomic analysis of Drosophila melanogaster cells treated with ecdysone has revealed significant changes in the proteome. The study utilized Stable Isotope Labeling by Amino acids in Cell culture (SILAC) to quantify protein abundance changes over time.

Table 1: Summary of a Global Quantitative Proteomics Analysis of Ecdysone-Treated Drosophila Cells

Time Point	Total Proteins Quantified	Significantly Upregulated Proteins	Significantly Downregulated Proteins	Key Affected Pathways
6 hours	> 4,000	~150	~100	Transcription, Chromatin Remodeling, Ecdysone Signaling
12 hours	> 4,000	~250	~180	Protein Synthesis, Metabolism, Apoptosis
24 hours	> 4,000	~200	~220	Cell Cycle, Cytoskeleton Organization

Note: The data presented here is a summary based on published literature and is intended for illustrative purposes.

Hypothetical Comparative Proteomic Data: Rubrosterone vs. Ecdysone

The following table illustrates how data from a direct comparative study could be presented.

Table 2: Hypothetical Comparative Proteomic Analysis of Cells Treated with Rubrosterone and Ecdysone

Protein	Function	Fold Change (Rubrosterone)	Fold Change (Ecdysone)
Protein A	Muscle protein synthesis	+2.5	+1.8
Protein B	Cell cycle regulation	-1.5	-2.0
Protein C	Apoptosis	-1.2	-1.9
Protein D	Glucose metabolism	+1.8	+1.5

Experimental Protocols

This section provides a detailed methodology for conducting a comparative proteomic analysis of cells exposed to Rubrosterone and Ecdysone using SILAC-based mass spectrometry.

Cell Culture and SILAC Labeling

• Cell Line: Drosophila melanogaster S2 cells are a suitable model system.

• SILAC Media Preparation: Prepare Schneider's Insect Medium lacking L-lysine and L-arginine. Supplement the medium with either "light" (unlabeled) L-lysine and L-arginine or "heavy" (¹³C₆, ¹⁵N₂-L-lysine and ¹³C₆, ¹⁵N₄-L-arginine) isotopes.

• Cell Labeling: Culture S2 cells for at least six doublings in either "light" or "heavy" SILAC medium to ensure complete incorporation of the labeled amino acids.

• Treatment:

  • Culture "heavy"-labeled cells in the presence of Rubrosterone (e.g., 1 µM).

  • Culture "heavy"-labeled cells in the presence of Ecdysone (e.g., 1 µM).

  • Culture "light"-labeled cells as a control (vehicle treatment).

Sample Preparation for Mass Spectrometry

• Cell Lysis: Harvest cells from each condition, mix the "heavy"-labeled (treated) and "light"-labeled (control) cells in a 1:1 ratio. Lyse the mixed cell populations in a suitable lysis buffer (e.g., 8 M urea, 50 mM Tris-HCl pH 8.5, 1 mM DTT).

• Protein Digestion: Reduce the protein disulfide bonds with DTT and alkylate with iodoacetamide. Digest the proteins into peptides using trypsin overnight at 37°C.

• Peptide Cleanup: Desalt the peptide mixtures using C18 StageTips.

LC-MS/MS Analysis

• Liquid Chromatography: Separate the peptides using a nano-flow high-performance liquid chromatography (HPLC) system with a reversed-phase column.

• Mass Spectrometry: Analyze the eluted peptides on a high-resolution mass spectrometer (e.g., Q Exactive HF). Acquire data in a data-dependent acquisition mode, selecting the top 10-15 most intense precursor ions for fragmentation.

Data Analysis

• Protein Identification and Quantification: Process the raw mass spectrometry data using software such as MaxQuant. Search the data against a Drosophila melanogaster protein database. Quantify the relative protein abundance based on the intensity ratios of "heavy" to "light" peptide pairs.

• Bioinformatics Analysis: Perform functional annotation and pathway analysis of the differentially expressed proteins using tools like DAVID or PANTHER.

Mandatory Visualization

Ecdysone Signaling Pathway

statistical validation of Rubrosterone's bioactivity in replicate experiments

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the bioactivity of Rubrosterone and related ecdysteroids, with a focus on the statistical validation of their anabolic effects in replicate experiments. While direct quantitative data from repeated trials on Rubrosterone is limited in publicly available literature, this document leverages extensive research on the closely related and well-studied ecdysteroid, 20-hydroxyecdysone (Ecdysterone), to provide a framework for experimental design, data interpretation, and understanding of the potential mechanisms of action.

Data Presentation: Comparative Anabolic Bioactivity of Ecdysteroids

The anabolic potential of ecdysteroids is a key area of research. The following tables summarize quantitative data from in vitro studies on murine C2C12 myotubes, a common model for muscle hypertrophy. These studies compare the effects of ecdysterone to other known anabolic agents. This data provides a benchmark for designing and evaluating future experiments with Rubrosterone.

Table 1: Comparative Effects of Ecdysterone and Other Anabolic Agents on C2C12 Myotube Diameter

Treatment Group	Concentration	Mean Myotube Diameter (μm)	Standard Deviation (μm)	Statistical Significance (p-value vs. Control)
Control (Vehicle)	-	18.08	3.6	-
Ecdysterone	1 µM	21.5	4.1	< 0.05
Dihydrotestosterone (DHT)	1 µM	21.1	5.5	< 0.05
Insulin-like Growth Factor 1 (IGF-1)	1.3 nM	22.3	4.8	< 0.05

Data is compiled from studies on 20-hydroxyecdysone and is presented as a representative example of ecdysteroid bioactivity. Statistical significance is typically determined using ANOVA followed by post-hoc tests.

Table 2: Statistical Summary of Replicate Experiments on Ecdysterone-Induced Myotube Hypertrophy

Parameter	Value
Number of Replicates (n)	3-5 independent experiments
Statistical Test Employed	One-way ANOVA with Dunnett's or Tukey's post-hoc test
Intra-assay Coefficient of Variation (CV%)	< 10%
Inter-assay Coefficient of Variation (CV%)	< 15%
Power Analysis	Typically designed to achieve a statistical power > 0.8

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are protocols for key experiments used to assess the anabolic bioactivity of compounds like Rubrosterone.

C2C12 Myotube Hypertrophy Assay

This in vitro assay is a standard method for evaluating the anabolic potential of a compound by measuring its effect on muscle cell size.

a. Cell Culture and Differentiation:

• Murine C2C12 myoblasts are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• To induce differentiation into myotubes, the growth medium is replaced with DMEM containing 2% horse serum once the cells reach 80-90% confluency.

• Cells are allowed to differentiate for 4-6 days, with media changes every 48 hours.

b. Treatment:

• Differentiated myotubes are treated with various concentrations of Rubrosterone (or other test compounds) and controls (e.g., vehicle, DHT, IGF-1).

• The treatment period typically lasts for 48-72 hours.

c. Measurement of Myotube Diameter:

• Following treatment, cells are fixed with 4% paraformaldehyde.

• Myotubes are visualized using immunofluorescence staining for a muscle-specific protein like myosin heavy chain, or through a general cell stain.

• Images are captured using a fluorescence microscope.

• The diameter of at least 50-100 myotubes per treatment group is measured using image analysis software (e.g., ImageJ).

d. Statistical Analysis:

• Data from at least three independent experiments are collected.

• Statistical significance between treatment groups is determined using a one-way analysis of variance (ANOVA) followed by a suitable post-hoc test (e.g., Dunnett's test for comparison against a control group). A p-value of less than 0.05 is generally considered statistically significant.

Protein Synthesis Assay (O-Propargyl-puromycin Method)

This assay provides a direct measure of a compound's effect on the rate of protein synthesis in cultured cells.

a. Cell Culture and Treatment:

• C2C12 myotubes are prepared and treated with Rubrosterone and controls as described in the hypertrophy assay.

b. O-Propargyl-puromycin (OP-Puro) Labeling:

• Towards the end of the treatment period, OP-Puro, a puromycin analog that incorporates into newly synthesized polypeptide chains, is added to the culture medium at a final concentration of 10-20 µM.

• Cells are incubated with OP-Puro for 1-2 hours.

c. Click Chemistry and Detection:

• Cells are fixed and permeabilized.

• The incorporated OP-Puro is detected via a click chemistry reaction with a fluorescently labeled azide (e.g., Alexa Fluor 488 azide).

• The fluorescence intensity, which is proportional to the rate of protein synthesis, can be quantified using fluorescence microscopy or flow cytometry.

d. Statistical Analysis:

• The mean fluorescence intensity for each treatment group is calculated from at least three independent experiments.

• Statistical significance is determined using an ANOVA or a t-test.

Mandatory Visualization

Signaling Pathways

The following diagrams illustrate the established signaling pathway for ecdysteroids in insects and the hypothesized pathway for their anabolic effects in mammals, which is likely relevant for Rubrosterone.

Safety & Regulatory Compliance

Essential Safety and Operational Guidance for Handling Rubrosterone

Personal Protective Equipment (PPE)

When handling Rubrosterone, a comprehensive approach to personal protection is crucial to minimize exposure. The following table summarizes the recommended PPE.

PPE Component	Specification	Purpose
Gloves	Chemical-resistant, such as nitrile, neoprene, or butyl rubber. Ensure gloves are of adequate thickness (e.g., ≥14 mils).	To prevent dermal absorption, which is a primary route of exposure for many chemicals.[2]
Eye Protection	Safety glasses with side shields, chemical splash goggles, or a face shield.	To protect eyes from splashes, dust, or aerosols of the compound.
Lab Coat	A long-sleeved, properly fitting lab coat made of a low-permeability material.	To protect skin and personal clothing from contamination.
Respiratory Protection	A NIOSH-approved respirator (e.g., N95 or higher) may be necessary if handling the compound as a powder outside of a fume hood or if aerosolization is possible.	To prevent inhalation of fine particles.
Footwear	Closed-toe shoes.	To protect feet from spills.

Chemical and Physical Properties

Understanding the basic properties of Rubrosterone is essential for safe handling and storage.

Property	Value	Source
Molecular Formula	C19H26O5	PubChem
Molecular Weight	334.41 g/mol	MedchemExpress.com[3]
CAS Number	19466-41-2	MedchemExpress.com[3]
Appearance	Solid (assumed)	General chemical knowledge
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc.[4]	ChemFaces[4]

Standard Operating Procedure for Handling Rubrosterone

A systematic approach to handling Rubrosterone from receipt to disposal is critical for laboratory safety.

Fig. 1: Workflow for the safe handling of Rubrosterone.

Experimental Protocols

Handling and Storage:

• Receiving: Upon receipt, visually inspect the package for any signs of damage or leakage.

• Storage: Store Rubrosterone in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials.[3] The recommended storage temperature is typically room temperature in the continental US, but may vary elsewhere; always refer to the supplier's instructions.[3]

• Preparation:

  • Always handle Rubrosterone in a well-ventilated area, preferably within a chemical fume hood, especially when handling the solid form to avoid dust inhalation.

  • Wear the appropriate PPE as outlined in the table above.

  • When preparing solutions, add the solid to the solvent slowly to avoid splashing. Use solvents such as Chloroform, Dichloromethane, Ethyl Acetate, DMSO, or Acetone.[4]

Spill Response:

• Evacuate: Immediately evacuate the area of the spill.

• Alert: Notify your supervisor and the institutional safety office.

• Ventilate: Ensure the area is well-ventilated.

• Containment: If it is safe to do so, contain the spill using absorbent materials.

• Cleanup: Cleanup should only be performed by trained personnel wearing appropriate PPE. For a solid spill, carefully sweep or vacuum the material into a sealed container. For a liquid spill, use an inert absorbent material.

• Decontaminate: Thoroughly decontaminate the spill area with an appropriate cleaning agent.

Disposal Plan

All waste containing Rubrosterone, including contaminated lab supplies (e.g., pipette tips, gloves), empty containers, and unused material, must be disposed of as hazardous chemical waste.

Waste Type	Disposal Procedure
Solid Rubrosterone	Collect in a clearly labeled, sealed, and puncture-proof container.
Solutions of Rubrosterone	Collect in a labeled, sealed, and compatible waste container. Do not mix with incompatible wastes.
Contaminated Labware	Place in a designated hazardous waste container. Sharps should be placed in a puncture-resistant sharps container.
Contaminated PPE	Double-bag and dispose of as hazardous waste.

Follow all institutional, local, state, and federal regulations for the disposal of chemical waste. Never dispose of Rubrosterone down the drain or in the regular trash.

References

• 1. Rubrosterone - Wikipedia [en.wikipedia.org]
• 2. MSU Extension | Montana State University [apps.msuextension.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Rubrosterone | CAS:19466-41-2 | Manufacturer ChemFaces [chemfaces.com]